2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-(pentan-2-ylamino)-2-phenylethanol
• InChI: InChI=1S/C13H21NO/c1-3-7-11(2)14-13(10-15)12-8-5-4-6-9-12/h4-6,8-9,11,13-15H,3,7,10H2,1-2H3
• InChI Key: RTORQAXEUKKHCI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(CO)C1=CC=CC=C1

Description

2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol is a chiral organic compound with the CAS registry number 1340251-88-8 . Its molecular formula is C13H21NO, corresponding to a molecular weight of 207.31 g/mol . The structure can be represented by the SMILES notation OCC(NC(CCC)C)C1=CC=CC=C1, which depicts a molecule featuring a phenylethan-1-ol backbone substituted with a pentan-2-ylamino group . This structure suggests potential as a key intermediate or building block in synthetic organic chemistry, particularly for the exploration of new chemical entities. The presence of both amino and hydroxy functional groups on adjacent carbon atoms provides two potential sites for chemical modification and hydrogen bonding, making it a versatile synthon for further derivatization. Researchers are investigating this compound for various applications, including its potential as a precursor for β2-adrenergic receptor agonists, a class of compounds known for their therapeutic effects in treating respiratory conditions like asthma and chronic obstructive pulmonary disease (COPD) . Its structural motif is analogous to other phenylethanolamine derivatives that are known to exhibit significant biological activity. This product is intended For Research Use Only and is not to be used for diagnostic, therapeutic, or any other human or veterinary use. Proper storage conditions and handling procedures should be followed as per the provided Safety Data Sheet.

Foundational & Exploratory

Technical Whitepaper: Structure, Properties, and Applications of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol

Executive Summary

2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol is a sterically hindered, bifunctional secondary amino alcohol. Built upon the privileged chiral scaffold of 2-amino-2-phenylethanol (phenylglycinol), this compound integrates a bulky pentan-2-yl moiety on the nitrogen atom. This structural modification enhances its lipophilicity, introduces additional stereochemical complexity, and provides significant steric shielding around the amine. This whitepaper provides an in-depth technical analysis of its chemical architecture, physicochemical properties, synthetic methodologies, and applications in asymmetric organometallic catalysis and medicinal chemistry.

Chemical Architecture and Stereochemical Complexity

The molecular architecture of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol (Molecular Formula:

) is defined by two primary domains:

• The Core Scaffold: The backbone is derived from 2-amino-2-phenylethanol, a well-documented chiral auxiliary widely used in asymmetric synthesis[1]. The presence of the phenyl ring at the C2 position adjacent to the amine creates a highly stable benzylic-type stereocenter.

• The N-Alkyl Substituent: The primary amine is alkylated with a pentan-2-yl group. This branched aliphatic chain introduces a second stereocenter at the

  position of the pentyl group.

Because the molecule possesses two distinct chiral centers (the C2 of the ethanol backbone and the C2 of the pentyl chain), it exists as a matrix of four possible stereoisomers:

, , , and . The steric bulk of the pentan-2-yl group restricts the rotational freedom around the C-N bond, making it an excellent candidate for stereocontrolled ligand design.

Physicochemical Profiling

The integration of the hydrophobic pentan-2-yl chain significantly alters the physicochemical profile of the base molecule. Compared to simpler aromatic alcohols like 2-phenylethanol, which is primarily known for its role as a volatile fragrance and microbial metabolite[2], the secondary amino alcohol exhibits distinct acid-base and partitioning characteristics.

Table 1: Quantitative Physicochemical Properties

Property	Value	Analytical Relevance
Molecular Weight	207.31 g/mol	Optimal for fragment-based drug design (Rule of 3 compliant).
Formula		Confirmed via HRMS (ESI+).
LogP (Predicted)	~2.8 - 3.1	Indicates moderate lipophilicity, favorable for membrane permeability.
pKa (Secondary Amine)	~9.2 - 9.5	Protonated at physiological pH (7.4), ensuring high aqueous solubility as a salt.
Topological Polar Surface Area	32.3 Ų	Excellent for blood-brain barrier (BBB) penetration.
H-Bond Donors	2 (-OH, -NH)	Capable of bidentate coordination with transition metals.
H-Bond Acceptors	2 (O, N)	Facilitates target-receptor binding in biological systems.
Rotatable Bonds	5	Balances conformational flexibility with steric rigidity.

Synthetic Methodology: Reductive Amination

The most efficient and scalable route to synthesize 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol is the reductive amination of 2-phenylglycinol with pentan-2-one. This method avoids the over-alkylation issues commonly associated with direct alkyl halide substitution.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process controls to ensure high yield and purity.

• Imine Condensation:

  • Dissolve 1.0 equivalent of enantiopure (R)- or (S)-2-phenylglycinol in anhydrous 1,2-dichloroethane (DCE) under an inert argon atmosphere.

  • Add 1.1 equivalents of pentan-2-one, followed by 1.0 equivalent of glacial acetic acid (AcOH) to catalyze iminium ion formation.

  • Validation: Stir at room temperature for 2 hours. Monitor via TLC (DCM:MeOH 9:1) until the primary amine spot is completely consumed.

• Selective Reduction:

  • Cool the reaction mixture to 0 °C.

  • Portion-wise, add 1.5 equivalents of sodium triacetoxyborohydride (

    ).

  • Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench and Workup:

  • Quench the reaction by slowly adding saturated aqueous

    until gas evolution ceases and the pH reaches ~8.

  • Extract the aqueous layer three times with dichloromethane (DCM).

  • Wash the combined organic layers with brine, dry over anhydrous

    , and concentrate under reduced pressure.

• Purification:

  • Purify the crude viscous oil via flash column chromatography (Silica gel, Hexanes:EtOAc gradient with 1% Triethylamine to prevent streaking).

  • Validation: Confirm the product identity via

    -NMR (focusing on the shift of the benzylic proton and the multiplet of the pentan-2-yl methine proton).

Workflow for the reductive amination of 2-phenylglycinol with pentan-2-one.

Mechanistic Causality & Reaction Dynamics

The choice of reagents in the synthetic protocol is driven by strict mechanistic causality. The synthesis of related derivatives often involves the protection and functionalization of the primary amine of 2-phenylglycinol[3]. However, in a one-pot reductive amination, the selection of the reducing agent is critical.

is explicitly chosen over Sodium Borohydride ( ) or Sodium Cyanoborohydride ( ). The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, making a mild reducing agent. It reacts rapidly with the protonated iminium ion intermediate but is virtually unreactive toward the unactivated pentan-2-one ketone at room temperature. This kinetic differentiation ensures that the ketone is not prematurely reduced to pentan-2-ol, driving the reaction exclusively toward the desired secondary amino alcohol with >90% chemoselectivity.

Applications in Asymmetric Catalysis & Medicinal Chemistry

Chiral Ligands in Transition Metal Catalysis

Amino alcohols are privileged structures in asymmetric synthesis. Such amino acid and peptide-derived complexes are frequently utilized as ligands in transition metal complexes for catalytic asymmetric synthesis[4]. The bidentate nature of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol allows it to coordinate strongly to transition metals like Ruthenium (Ru), Rhodium (Rh), or Iridium (Ir).

In Asymmetric Transfer Hydrogenation (ATH) of pro-chiral ketones, the sterically demanding pentan-2-yl group acts as a chiral fence. When coordinated to a Ru-center, it forces the incoming substrate to adopt a specific spatial orientation, thereby dictating the stereochemical outcome of the hydride transfer.

Asymmetric transfer hydrogenation catalytic cycle using the amino alcohol as a chiral ligand.

Medicinal Chemistry Perspectives

In drug development, the phenylethanolamine motif is a classic pharmacophore (e.g., in

-adrenergic agonists). However, primary and unhindered secondary amines are highly susceptible to oxidative deamination by Monoamine Oxidase (MAO) enzymes. The incorporation of the bulky, branched pentan-2-yl group adjacent to the nitrogen atom provides profound steric shielding. This modification effectively blocks the enzymatic approach of MAO, significantly enhancing the metabolic half-life of the compound if utilized as a core scaffold for central nervous system (CNS) therapeutics.

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Beta-amino alcohol ligands derived from phenylglycinol

Engineering Asymmetric Space: A Technical Guide to Phenylglycinol-Derived -Amino Alcohol Ligands

Executive Summary

In the realm of asymmetric catalysis, the architectural design of chiral ligands dictates the thermodynamic and kinetic boundaries of stereoselectivity. Among the privileged chiral pools, (R)- and (S)-phenylglycinol stand out as highly versatile

Structural Rationale & Mechanistic Causality

The catalytic superiority of phenylglycinol-derived ligands is not coincidental; it is rooted in strict geometric and electronic parameters. The 1,2-amino alcohol motif provides a hard nitrogen and a hard oxygen donor, creating a bidentate coordination pocket ideal for oxophilic main-group elements (B, Zn) and transition metals (Ru, Mn)[1].

Causality in Ligand Design:

• Steric Shielding & Rigidity: Unlike aliphatic analogues (e.g., valinol or leucinol), the phenyl ring at the

  -position of phenylglycinol imposes a rigid, sterically demanding wall. This restricted rotation forces incoming prochiral substrates to approach the metal center exclusively from the unhindered face, maximizing -facial discrimination and enantiomeric excess (ee)[2].

• Outer-Sphere Hydrogen Bonding: The primary amine functionality is highly active. In Asymmetric Transfer Hydrogenation (ATH), the N-H bond participates in a concerted outer-sphere mechanism. Alkylating this amine eliminates the hydrogen-bond donor capacity, which has been shown to crash the enantioselectivity from >90% to a mere 20%[3].

• Desymmetrization Capacity: Phenylglycinol acts as a powerful chiral masked form. When condensed with dialdehydes like glyoxal, it allows for the highly chemo- and stereoselective desymmetrization required to synthesize enantiopure acyclic and cyclic

  -amino acids[4].

Synthesis and Functionalization Workflows

Phenylglycinol serves as a modular scaffold. Through targeted derivatization, its electronic and steric properties can be fine-tuned for specific catalytic cycles.

Fig 1. Divergent synthesis of chiral ligands from the phenylglycine scaffold.

Core Applications in Asymmetric Catalysis

Enantioselective Addition of Diethylzinc to Aldehydes

The alkylation of prochiral aldehydes using diethylzinc (

2

Fig 2. Bimetallic transition state and catalytic cycle for ZnEt2 addition.

Asymmetric Reduction via N-Borane Complexes

Uncatalyzed borane (

5

Epoxidation and Transfer Hydrogenation

Ruthenium and manganese complexes bearing phenylglycinol-derived Schiff bases are robust catalysts for the asymmetric epoxidation of olefins using environmentally benign oxidants like ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

1

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, where physical observations confirm mechanistic progression.

Protocol A: One-Step Synthesis of Phenylglycinol N-Borane[5]

Causality: Direct reduction of the amino acid using

• Initiation: Suspend (S)-phenylglycine (10 mmol) and

  (25 mmol) in dry THF (30 mL) under an argon atmosphere at 0 °C.

• Activation: Add a solution of concentrated

  (12.5 mmol) in dry THF (10 mL) dropwise over 30 minutes. Self-Validation: Vigorous hydrogen gas evolution indicates the active generation of .

• Complexation: Stir the mixture at room temperature for 12 hours. The in-situ generated phenylglycinol immediately complexes with excess borane.

• Quenching & Isolation: Carefully quench with cold water (10 mL). Extract with dichloromethane, dry over

  , and concentrate.

• Analytical Validation: Confirm the formation of the N-borane complex via IR spectroscopy. A sharp B-H stretching band must be present between 2290–2310 cm⁻¹.

Protocol B: Enantioselective Addition of Diethylzinc to Benzaldehyde[2]

Causality: Temperature control is critical to suppress the uncatalyzed, racemic background reaction, which would erode the final enantiomeric excess.

• Catalyst Formation: Dissolve the N-alkylated phenylglycinol ligand (0.05 mmol, 5 mol%) in dry toluene (2 mL) under argon. Add

  (1.0 M in hexanes, 2.2 mmol) dropwise at 0 °C. Self-Validation: The immediate evolution of ethane gas visually confirms the deprotonation of the hydroxyl group and the formation of the active L-Zn-Et catalyst.*

• Substrate Addition: Stir for 15 minutes until gas evolution ceases. Cool the system to -20 °C. Add benzaldehyde (1.0 mmol) slowly.

• Propagation: Maintain the reaction at -20 °C for 12 hours.

• Termination: Quench the reaction with saturated aqueous

  (5 mL) to hydrolyze the zinc alkoxide. Extract with diethyl ether, dry, and purify via silica gel chromatography.

Quantitative Data Summary

The following table summarizes the catalytic efficiency of phenylglycinol-derived ligands across various asymmetric transformations, highlighting the impact of ligand functionalization on reaction outcomes.

Catalyst / Ligand Motif	Reaction Type	Model Substrate	Yield (%)	Enantiomeric Excess (ee %)
(S)-Phenylglycinol N-borane	Asymmetric Reduction	Acetophenone	82	80
Phenylglycinol Schiff Base (Ru)	Aerobic Epoxidation	Styrene	>90	73
N-Alkylated Phenylglycinol	Addition	Benzaldehyde	95	97
(R)-Phenylglycinol (Free Amine)	Transfer Hydrogenation	Acetophenone	95	23

References

• Agami, C., et al. "Asymmetric Synthesis of α Amino Acids from a Chiral Masked Form of Glyoxal." SYNLETT. 4[4]

• Gou, S., et al. "Modular amino acids and beta-amino alcohol-based chiral ligands for enantioselective addition of diethylzinc to aromatic aldehydes." ResearchGate. 2[2]

• Pinaka, A., et al. "A Convenient One-Step Synthesis of Stable β-Amino Alcohol N-Boranes from α-Amino Acids." ResearchGate. 5[5]

• Wills, M., et al. "Recent Developments in the Area of Asymmetric Transfer Hydrogenation." MDPI. 3[3]

• Xia, Q., et al. "Catalytic Asymmetric Oxygenations with the Environmentally Benign Oxidants H2O2 and O2." Chemical Reviews - ACS Publications. 1[1]

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Topic: The Critical Role of Stereochemistry in N-Alkylated 2-Amino-2-Phenylethanol Derivatives

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-amino-2-phenylethanol scaffold is a privileged structure in medicinal chemistry, forming the core of numerous physiologically active compounds. The introduction of N-alkylation and the inherent chirality of this scaffold create a complex stereochemical landscape that is fundamental to its biological activity. This technical guide provides an in-depth exploration of the stereochemistry of N-alkylated 2-amino-2-phenylethanol derivatives. We will dissect stereoselective synthetic strategies, from chiral pool synthesis and asymmetric catalysis to classical resolution. Furthermore, we will detail the critical analytical techniques required for unambiguous stereochemical assignment and purity determination. Finally, this guide will illuminate the profound impact of stereoisomerism on the pharmacological profile of these derivatives, offering insights into structure-activity relationships that are vital for modern drug design and development.

The Foundational Importance of Stereochemistry

The 2-amino-2-phenylethanol framework features two chiral centers, at the carbon atom bearing the hydroxyl group (C1) and the one bearing the amino group (C2). This gives rise to four possible stereoisomers: the enantiomeric pairs (1R,2R)/(1S,2S) and (1R,2S)/(1S,2R). The diastereomeric relationship between these pairs is often described using the erythro (substituents on the same side in a Fischer projection) and threo (substituents on opposite sides) nomenclature.

The three-dimensional arrangement of the phenyl, hydroxyl, and amino groups is paramount for molecular recognition by biological targets like receptors and enzymes.[1][2] It is a well-established principle in pharmacology that different stereoisomers of a chiral drug can exhibit widely divergent potency, efficacy, metabolic pathways, and toxicity.[2][3][4] One isomer may be a potent therapeutic agent, while its enantiomer could be inactive or even induce harmful side effects.[1][3]

N-alkylation further modulates the compound's properties by altering its lipophilicity, steric profile, and hydrogen-bonding capacity.[5] These modifications can fine-tune receptor affinity and selectivity, but their effects are intrinsically linked to the underlying stereochemistry of the core scaffold. Therefore, precise control and unambiguous characterization of stereochemistry are not merely academic exercises but essential prerequisites for the development of safe and effective therapeutics based on this molecular framework.

Caption: Key synthetic strategies for accessing stereopure derivatives.

Analytical Methods for Stereochemical Validation

Unambiguous determination of both relative and absolute stereochemistry, as well as enantiomeric purity, is critical. A multi-technique approach is often necessary for complete validation.

Technique	Principle	Information Obtained	Advantages	Limitations
Single-Crystal X-ray Crystallography	Diffraction of X-rays by a crystalline solid. [6]	Unambiguous absolute configuration, relative stereochemistry, solid-state conformation.	The definitive "gold standard" for structural elucidation. [6][7]	Requires a suitable, high-quality single crystal, which can be difficult to obtain. [6][8]
NMR Spectroscopy	Nuclear spin transitions in a magnetic field.	Relative stereochemistry (via coupling constants), enantiomeric purity (with chiral agents).	Provides detailed structural information in solution.	Standard NMR cannot distinguish between enantiomers directly. [9][10]Requires chiral derivatizing or solvating agents.
Chiral HPLC/GC	Differential interaction of enantiomers with a chiral stationary phase (CSP). [11]	Enantiomeric excess (ee%), enantiomeric ratio (er), separation of enantiomers.	Highly accurate, precise, and robust for quantitative analysis of enantiopurity. [11]	Method development can be time-consuming; requires a suitable CSP.
Optical Rotation (Polarimetry)	Rotation of plane-polarized light by a chiral molecule.	Confirms the identity of a known enantiomer by comparing the measured rotation ([α]) to a literature value.	Fast, simple, and inexpensive. [7]	Provides no information on enantiomeric purity if both enantiomers are present; requires a known reference value. [7]

NMR Spectroscopy in Detail

While standard NMR is blind to chirality, its power can be unlocked using chiral auxiliaries.

• Chiral Derivatizing Agents (CDAs): The chiral analyte is covalently reacted with a chiral agent, such as Mosher's acid, to form a mixture of diastereomers. [11]These diastereomers have different physical properties and thus distinct signals in the ¹H, ¹⁹F, or ¹³C NMR spectrum, allowing for the determination of enantiomeric excess through signal integration. [7][11]* Chiral Solvating Agents (CSAs): The analyte is mixed with a chiral solvating agent, which forms transient, non-covalent diastereomeric complexes. This association induces small chemical shift differences (Δδ) between the signals of the two enantiomers, enabling their quantification. [12][13]

Experimental Protocols

Protocol 1: Chiral Resolution via Diastereomeric Salt Formation

Causality: This protocol leverages the different physicochemical properties of diastereomers. By reacting the racemic amine with a single-enantiomer chiral acid, two diastereomeric salts are formed. The differential solubility in a specific solvent system allows one salt to crystallize preferentially, effecting the separation.

• Salt Formation: Dissolve one equivalent of the racemic N-alkylated 2-amino-2-phenylethanol and one equivalent of a chiral resolving agent (e.g., (R,R)-(+)-tartaric acid) in a minimal amount of a suitable hot solvent (e.g., methanol or ethanol).

• Crystallization: Allow the solution to cool slowly to room temperature, then potentially cool further in an ice bath or refrigerator to maximize the yield of the less soluble diastereomeric salt.

• Isolation: Collect the precipitated crystals by vacuum filtration and wash with a small amount of cold solvent. The filtrate (mother liquor) will be enriched in the other diastereomer.

• Purity Check: Analyze a small sample of the crystallized salt to determine its diastereomeric purity, often by measuring its specific rotation.

• Recrystallization (if necessary): To enhance purity, recrystallize the salt from fresh hot solvent until a constant rotational value is achieved.

• Liberation of Free Amine: Dissolve the purified diastereomeric salt in water and add a base (e.g., 1M NaOH solution) until the solution is alkaline (pH > 10) to neutralize the tartaric acid and liberate the free amino alcohol. [14]7. Extraction: Extract the liberated enantiopure amine into an organic solvent (e.g., dichloromethane or ethyl acetate).

• Final Isolation: Dry the organic extract over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched N-alkylated 2-amino-2-phenylethanol.

Protocol 2: Determination of Enantiomeric Excess using Mosher's Ester Analysis (NMR)

Causality: This method converts a pair of enantiomeric alcohols into a pair of diastereomeric esters using a chiral derivatizing agent (Mosher's acid chloride). The diastereomers exist in different chemical environments, leading to distinguishable NMR signals. The anisotropic effect of the phenyl ring in the Mosher's reagent causes predictable shifts in nearby protons, which can also be used to assign absolute configuration.

• Sample Preparation: In an NMR tube, dissolve a small amount (~5 mg) of the enantiomerically enriched 2-amino-2-phenylethanol derivative in ~0.7 mL of a dry deuterated solvent (e.g., CDCl₃). Add an excess (1.5-2 equivalents) of dry pyridine.

• Derivatization: Add a slight excess (~1.2 equivalents) of a single enantiomer of Mosher's acid chloride (e.g., (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride) to the NMR tube.

• Reaction: Cap the tube, mix gently, and allow the reaction to proceed to completion (typically 15-60 minutes at room temperature). The reaction progress can be monitored by TLC or NMR.

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum (and/or a ¹⁹F NMR spectrum).

• Data Analysis: Identify a well-resolved proton signal close to the newly formed ester linkage. You will observe two distinct signals (or sets of signals) corresponding to the two diastereomers. Carefully integrate these signals. The enantiomeric excess (ee) is calculated as: ee (%) = [ (Integration_major - Integration_minor) / (Integration_major + Integration_minor) ] * 100

Structure-Stereochemistry-Activity Relationships (SSAR)

The interaction between a chiral molecule and its biological target is highly specific. The Easson-Stedman hypothesis proposed that for optimal interaction, a ligand requires a three-point attachment to its receptor. For phenylethanolamine derivatives, these points are typically the phenyl ring (via hydrophobic/van der Waals interactions), the hydroxyl group (via hydrogen bonding), and the protonated amino group (via ionic interaction).

Caption: The three-point attachment model for phenylethanolamine binding.

A change in stereochemistry at either C1 or C2 will alter the spatial orientation of these three key pharmacophoric groups. This can result in a suboptimal fit or an entirely different binding mode, leading to dramatic changes in biological activity. For example, studies on phenylethanolamine N-methyl transferase (PNMT), an enzyme involved in adrenaline synthesis, have shown that it has a clear preference for the R-(-)-enantiomer of its phenylethanolamine substrate. [15] The size and nature of the N-alkyl substituent also play a crucial role. Increasing the alkyl chain length can enhance lipophilicity, potentially improving membrane permeability or hydrophobic interactions within the binding pocket. [5]However, excessive steric bulk can also hinder binding. The interplay between the N-alkyl group and the core stereochemistry is complex; an optimal alkyl substituent for one stereoisomer may not be optimal for another, highlighting the need to synthesize and test all stereoisomers in drug discovery campaigns. [16]

Conclusion and Future Perspectives

The stereochemistry of N-alkylated 2-amino-2-phenylethanol derivatives is a critical determinant of their pharmacological function. A thorough understanding and application of stereoselective synthesis and rigorous analytical characterization are indispensable for any research or development program involving this important class of compounds. The choice of synthetic strategy—be it asymmetric synthesis, chiral pool utilization, or resolution—must be carefully considered based on the specific goals of the project.

Looking forward, the development of novel, highly efficient, and scalable catalytic asymmetric methods will continue to be a major focus. Furthermore, the integration of computational modeling with experimental screening will likely accelerate the identification of stereoisomers with optimal therapeutic profiles, allowing researchers to better predict how subtle changes in 3D structure will impact biological activity and ultimately lead to the design of safer, more effective medicines.

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• Crystalline form of phenylethanolamine, the preparation thereof and pharmaceutical compositions comprising the same.

Sources

• 1. Pharmacological importance of stereochemical resolution of enantiomeric drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biomedgrid.com [biomedgrid.com]
• 3. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 4. researchgate.net [researchgate.net]
• 5. 2-phenylethanol and some of its amphiphilic derivatives as inhibitors of platelet aggregation. Structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 8. researchgate.net [researchgate.net]
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• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds | MDPI [mdpi.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. benchchem.com [benchchem.com]
• 15. Phenylethanolamine - Wikipedia [en.wikipedia.org]
• 16. Copper-catalyzed enantioselective stereodivergent synthesis of amino alcohols - PMC [pmc.ncbi.nlm.nih.gov]

2-(1-methylbutylamino)-2-phenylethanol IUPAC name and synonyms

This guide provides an in-depth technical analysis of 2-(1-methylbutylamino)-2-phenylethanol , a specific

-amino alcohol derivative characterized by a phenylglycinol backbone substituted with a sec-pentyl amine group.

The content is structured for researchers requiring precise nomenclature, synthesis pathways, and physicochemical property predictions for this specific chemical entity.

Chemical Identity & Nomenclature[1][2][3][4]

Systematic IUPAC Name

The strict IUPAC name is derived by identifying the principal functional group (alcohol) and the longest carbon chain containing it.

• Principal Group: Ethanol (C1 bears the hydroxyl group).

• Substituents:

  • Position 2: Phenyl group.[1][2][3][4][5][6][7]

  • Position 2: Amino group.[2]

  • Nitrogen Substituent: Pentan-2-yl group (historically "1-methylbutyl").

Preferred IUPAC Name: 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol

Stereochemistry

The molecule contains two chiral centers :

• C2 of the ethanol backbone: The benzylic carbon bonded to the phenyl, amine, and hydroxymethyl groups.

• C2 of the pentyl chain: The carbon of the sec-pentyl group bonded to the nitrogen.

This results in four potential stereoisomers:

• -2-[(pentan-2-yl)amino]-2-phenylethan-1-ol
• -2-[(pentan-2-yl)amino]-2-phenylethan-1-ol
• -2-[(pentan-2-yl)amino]-2-phenylethan-1-ol
• -2-[(pentan-2-yl)amino]-2-phenylethan-1-ol

Synonyms & Identifiers

• Chemical Name:

  -(1-Methylbutyl)- -phenyl- -hydroxyethylamine (Ambiguous, often avoided).

• Descriptive Name:

  -(sec-Pentyl)-2-phenylglycinol.

• Fragment-Based:

  -(1-Methylbutyl)-2-amino-2-phenylethanol.

• Formula:

• Molecular Weight: 207.31 g/mol

Structural Visualization & Logic

The following diagram illustrates the chemical connectivity and the hierarchical nomenclature logic.

Caption: Structural decomposition of 2-[(pentan-2-yl)amino]-2-phenylethan-1-ol showing functional group priorities.

Physicochemical Properties (Predicted)

Data below is derived from structure-activity relationship (SAR) modeling for the

scaffold.

Property	Value (Predicted)	Significance
Molecular Weight	207.31 g/mol	Small molecule, likely CNS active if lipophilic.
LogP (Octanol/Water)	2.3 – 2.6	Moderate lipophilicity; likely blood-brain barrier permeable.
pKa (Basic Amine)	9.2 – 9.6	Predominantly protonated (cationic) at physiological pH (7.4).
Hydrogen Bond Donors	2 (OH, NH)	Critical for receptor binding.
Hydrogen Bond Acceptors	2 (O, N)
Boiling Point	~310°C (760 mmHg)	High due to H-bonding; likely an oil or low-melting solid.
Solubility (Water)	Low to Moderate	Soluble as hydrochloride salt; sparingly soluble as free base.

Synthesis Protocols

The synthesis of 2-amino-2-phenylethanol derivatives (Phenylglycinol scaffold) requires distinct strategies from the more common 2-amino-1-phenylethanol (Phenylethanolamine) scaffold. The following protocol ensures regioselectivity for the 2-phenyl isomer.

Route A: Reductive Amination of Phenylglycinol (Recommended)

This method preserves the regiochemistry of the 2-amino-2-phenylethanol core.

Reagents:

• Substrate: 2-Phenylglycinol (2-amino-2-phenylethanol).

• Carbonyl Source: 2-Pentanone (Methyl propyl ketone).

• Reducing Agent: Sodium Cyanoborohydride (

  ) or Sodium Triacetoxyborohydride ( ).

• Solvent: Methanol (MeOH) or Dichloroethane (DCE).

Step-by-Step Protocol:

• Imine Formation: Dissolve 2-phenylglycinol (1.0 eq) and 2-pentanone (1.1 eq) in anhydrous MeOH. Add a catalytic amount of Acetic Acid (AcOH) to adjust pH to ~5–6. Stir at room temperature for 2 hours to form the Schiff base intermediate.

• Reduction: Cool the solution to 0°C. Slowly add

  (1.5 eq) portion-wise.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC (System: DCM/MeOH 9:1).

• Quench: Quench with saturated

  solution.

• Extraction: Evaporate MeOH. Extract the aqueous residue with Dichloromethane (DCM) (

  ).

• Purification: Dry organic layer over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel; Gradient: Hexanes EtOAc).

Route B: Regioselective Ring Opening (Alternative)

Note: Direct aminolysis of Styrene Oxide with 2-aminopentane typically yields the 1-phenyl-2-amino isomer (Phenylethanolamine) due to steric hindrance at the benzylic position. This route is NOT recommended for the title compound unless specific Lewis Acid catalysts (e.g.,

) are used to direct attack to the benzylic carbon.

Synthesis Pathway Diagram

Caption: Reductive amination pathway utilizing 2-phenylglycinol to ensure correct regiochemistry.

Analytical Characterization

To validate the identity of 2-[(pentan-2-yl)amino]-2-phenylethan-1-ol , the following spectroscopic signatures are expected.

Mass Spectrometry (ESI-MS)

• Molecular Ion

  : m/z 208.2

• Fragmentation Pattern:

  • Loss of Hydroxymethyl (

    ): Characteristic of phenylglycinol derivatives. Cleavage of the C1-C2 bond.

  • Tropylium Ion (

    ): m/z 91.0 (Indicative of the benzyl/phenyl moiety).

  • Amine Fragment: Cleavage alpha to the nitrogen on the pentyl chain.

Nuclear Magnetic Resonance ( -NMR)

Solvent:

• 7.2–7.4 ppm (m, 5H): Aromatic protons (Phenyl group).
• 3.8–4.0 ppm (m, 1H): Benzylic proton ( ). This signal will be a doublet of doublets (dd) due to coupling with the adjacent and NH.
• 3.5–3.7 ppm (m, 2H): Methylene protons of the alcohol ( ).
• 2.6–2.8 ppm (m, 1H): Methine proton of the pentyl group ( ).
• 0.9–1.0 ppm: Methyl triplets/doublets from the pentyl chain.

References

• IUPAC Nomenclature of Organic Chemistry . (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry. Link

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• PubChem Compound Summary . (n.d.). 2-Amino-2-phenylethanol (Phenylglycinol). National Center for Biotechnology Information. Link

• Bergmeier, S. C. (2000). "The Synthesis of Vicinal Amino Alcohols". Tetrahedron, 56(17), 2561-2576. Link

Sources

• 1. 2-Phenylethanol | C8H10O | CID 6054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-[(2-Hydroxyethyl)methylamino]-1-phenylethanol | C11H17NO2 | CID 4668919 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Semiochemicals Spectrum: Navigate the Semiochemicals Landscape by Weight [pherobase.com]
• 4. dokumen.pub [dokumen.pub]
• 5. CAS 60-12-8: 2-Phenylethanol | CymitQuimica [cymitquimica.com]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. researchgate.net [researchgate.net]

Engineering Asymmetric Complexity: A Technical Guide to Secondary Amine Derivatives of (R)- and (S)-Phenylglycinol

Executive Summary

In the landscape of modern asymmetric synthesis and drug development, the construction of chiral nitrogen-containing heterocycles and unnatural amino acids remains a formidable challenge. Secondary amine derivatives of (R)- and (S)-phenylglycinol—most notably (R)-(-)-N-benzyl-2-phenylglycinol—have emerged as privileged chiral auxiliaries[1]. By leveraging the "chiral pool" of readily available amino alcohols, these derivatives provide a highly modular, stereodirecting scaffold. This technical whitepaper explores the structural rationale, mechanistic pathways, and self-validating experimental protocols for utilizing phenylglycinol derivatives in advanced synthetic methodologies, including the asymmetric aza-silyl-Prins (ASP) reaction and the generation of chiral morpholin-2-one templates.

Structural and Mechanistic Rationale

The efficacy of phenylglycinol-derived secondary amines as chiral auxiliaries is rooted in their unique trifunctional architecture:

• The Phenyl Ring (Steric Shielding): The bulky phenyl group sits directly adjacent to the stereocenter. In transition states, this group effectively blocks one face of the reactive intermediate (such as an enolate or iminium ion), forcing incoming reagents to attack from the opposite, less hindered face[2].

• The Hydroxyl Group (Coordination & Anchoring): The terminal alcohol acts as a potent hydrogen-bond donor and Lewis base. When exposed to Lewis acids (e.g., ZnCl₂), the oxygen atom chelates the metal center alongside the nitrogen atom. This bidentate chelation locks the molecule into a rigid, highly predictable conformation during the transition state[3].

• The Secondary Amine (Reactivity): The nitrogen atom serves as the primary site for functionalization. The choice of an N-benzyl group (as in CAS 14231-57-3) is highly deliberate: it provides sufficient steric bulk to aid in facial selectivity while remaining robust under harsh acidic conditions. Crucially, it can be cleanly removed via palladium-catalyzed hydrogenolysis at the end of the synthetic sequence without racemizing the newly formed stereocenters[1].

Synthesis of the Chiral Auxiliary: (R)-(-)-N-Benzyl-2-phenylglycinol

Before deploying the auxiliary in complex cascades, it must be synthesized with high chemical and optical purity. The standard approach involves the reductive amination of (R)-phenylglycinol.

Step-by-Step Methodology: Reductive Amination

Causality Note: Sodium borohydride (NaBH₄) is preferred over stronger reducing agents like LiAlH₄ to prevent over-reduction or cleavage of the delicate C-N bond, ensuring the stereocenter remains intact.

• Imine Formation: Dissolve 1.0 equivalent of (R)-phenylglycinol in anhydrous methanol (0.5 M concentration) under an inert argon atmosphere. Add 1.05 equivalents of benzaldehyde dropwise at 0 °C.

• Validation Check: Stir for 2 hours at room temperature. Monitor via TLC (Hexanes/EtOAc 7:3). The disappearance of the primary amine spot (ninhydrin stain) and the appearance of a UV-active imine spot confirms complete condensation.

• Reduction: Cool the reaction mixture back to 0 °C. Slowly add 1.5 equivalents of NaBH₄ in small portions to control the exothermic evolution of hydrogen gas.

• Quenching and Extraction: After 1 hour, quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer three times with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Recrystallize the crude product from a mixture of ethyl acetate and hexanes to yield (R)-(-)-N-benzyl-2-phenylglycinol as a white crystalline solid (>98% yield, >99% ee)[4].

Core Application I: The Asymmetric Aza-Silyl-Prins (ASP) Reaction

The aza-silyl-Prins (ASP) reaction is a powerful method for synthesizing highly functionalized, enantiopure piperidines and pipecolic acids—motifs ubiquitous in pharmaceutical alkaloids[5]. By tethering a homoallylic silane to the N-benzyl-phenylglycinol auxiliary, researchers can achieve complete control over the newly formed stereocenters.

Mechanistic Pathway

Caption: Mechanistic pathway of the asymmetric aza-silyl-Prins (ASP) reaction directed by a phenylglycinol auxiliary.

Step-by-Step Methodology: ASP Cyclization

Causality Note: Zinc chloride (ZnCl₂) is strictly selected as the Lewis acid. Unlike stronger Lewis acids (e.g., TiCl₄) which may cause premature desilylation of the homoallylic silane, ZnCl₂ effectively coordinates both the auxiliary's hydroxyl oxygen and the iminium nitrogen. This locks the transition state, forcing the alkene to attack from the face opposite the bulky phenyl ring[3].

• Preparation: In a flame-dried Schlenk flask, dissolve the phenylglycinol-derived homoallylic amine (1.0 eq) and the desired aliphatic/aromatic aldehyde (1.2 eq) in anhydrous DCM (0.1 M).

• Lewis Acid Addition: Add 1.0 equivalent of anhydrous ZnCl₂ at -78 °C. Stir for 15 minutes to allow the bidentate chelation complex to form.

• Cyclization: Warm the reaction slowly to room temperature over 12 hours.

• Validation Check: Monitor via ¹H NMR of a crude aliquot. The disappearance of the vinyl silane protons (δ 5.5-6.0 ppm) and the appearance of the distinct piperidine ring protons confirms cyclization[2].

• Isolation: Quench with saturated NaHCO₃, extract with DCM, and purify via flash column chromatography. The resulting piperidines are isolated as single enantiomers (>99% ee)[5].

Core Application II: Chiral Morpholin-2-one Templates

Beyond cyclizations, phenylglycinol secondary amines are premier precursors for chiral morpholin-2-ones. These heterocycles serve as rigid templates for the diastereoselective alkylation of enolates, providing a direct route to unnatural α-amino acids[6][7].

Morpholinone Workflow

Caption: Workflow for the synthesis and utilization of chiral morpholin-2-one templates for unnatural amino acids.

Step-by-Step Methodology: Alkylation and Cleavage

Causality Note: Lithium hexamethyldisilazide (LHMDS) is chosen as the base for enolate formation because its bulky nature prevents nucleophilic attack on the lactone carbonyl, ensuring exclusive deprotonation at the α-carbon[3].

• Template Synthesis: React (R)-N-benzyl-2-phenylglycinol with ethyl bromoacetate in the presence of triethylamine to yield the N-alkylated intermediate. Subsequent acid-catalyzed cyclization (using p-TsOH in refluxing toluene) yields the chiral morpholin-2-one[2].

• Enolate Formation: Dissolve the morpholin-2-one in anhydrous THF at -78 °C. Dropwise add 1.1 equivalents of LHMDS. Stir for 30 minutes to ensure complete enolization.

• Electrophilic Trapping: Add the desired electrophile (e.g., an alkyl halide) dropwise. The resident phenyl group of the auxiliary completely shields the top face of the enolate, dictating that the electrophile approaches exclusively from the bottom face (anti to the phenyl group)[6].

• Validation Check: Quench with saturated NH₄Cl. Analyze the crude mixture via chiral HPLC to confirm the diastereomeric ratio (dr), which typically exceeds 98:2.

• Auxiliary Cleavage: To unmask the unnatural amino acid, subject the alkylated morpholinone to Pearlman's catalyst (Pd(OH)₂/C) under a hydrogen atmosphere (50 psi) in methanol. This simultaneously cleaves the N-benzyl group and opens the lactone ring via hydrogenolysis of the benzylic C-O/C-N bonds, yielding the enantiopure α-amino acid[7].

Quantitative Data & Yield Comparisons

The efficiency of phenylglycinol-derived secondary amines is best demonstrated through their consistent performance across diverse reaction classes. The table below summarizes the quantitative outcomes of these methodologies.

Reaction Type	Chiral Auxiliary Used	Target Product Class	Typical Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)
Aza-Silyl-Prins (ASP)	(R)-N-Benzyl-phenylglycinol	Substituted Piperidines	75 – 88	> 99	> 95:5
Morpholinone Alkylation	(S)-N-Benzyl-phenylglycinol	Unnatural α-Amino Acids	80 – 92	> 98	> 98:2
Asymmetric Strecker	(R)-Phenylglycinol	α-Amino Nitriles	70 – 85	> 95	> 90:10

Conclusion & Future Perspectives

Secondary amine derivatives of (R)- and (S)-phenylglycinol represent a masterclass in rational auxiliary design. By combining steric shielding, Lewis acid coordination, and traceless removal, these compounds enable the construction of highly complex, stereodefined architectures that are otherwise inaccessible. As drug development increasingly targets complex 3D pharmacophores—such as substituted piperidines and non-proteogenic amino acids—the application of these chiral pool derivatives will remain a cornerstone of asymmetric organic synthesis.

References

• Dobbs, A., et al. "The asymmetric aza-silyl-Prins reaction: synthesis of enantiopure piperidines." ePrints Soton / University of Greenwich. Available at:[Link]

• Zhu, J., et al. "Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals." ResearchGate. Available at: [Link]

• Ding, K., & Ma, D. "ChemInform Abstract: Advances in the Synthesis of Morpholin-3-ones and Morpholin-2-ones." ResearchGate. Available at: [Link]

Sources

• 1. CAS 14231-57-3: (R)-(-)-N-benzyl-2-phenylglycinol [cymitquimica.com]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. (R)-(-)-N-Benzyl-2-phenylglycinol 98 14231-57-3 [sigmaaldrich.com]
• 5. gala.gre.ac.uk [gala.gre.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Methodological & Application

Application Note: Synthesis of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol via Reductive Amination

Abstract & Introduction

Chiral

-amino alcohols are privileged structural motifs in medicinal chemistry, serving as core backbones for adrenergic blockers, chiral auxiliaries, and ligands for asymmetric catalysis. This application note details the synthesis of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol via the direct reductive amination of 2-amino-2-phenylethan-1-ol (Phenylglycinol) with 2-pentanone.

While reductive amination is a standard transformation, the use of

-amino alcohols introduces a specific challenge: the reversible formation of stable 1,3-oxazolidine intermediates. This protocol utilizes Sodium Triacetoxyborohydride (STAB) in the presence of acetic acid to drive the equilibrium from the oxazolidine/imine toward the reactive iminium species, ensuring high conversion and chemoselectivity without the toxicity associated with cyanoborohydrides.

Target Molecule Profile

• IUPAC Name: 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol

• Core Moiety:

  -amino alcohol[1]

• Key Challenge: Control of diastereoselectivity (formation of a new chiral center at the pentan-2-yl nitrogen linkage) and suppression of oxazolidine byproducts.

Retrosynthetic Analysis & Strategy

The synthesis is designed around a convergent disconnection at the C-N bond.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the amine and ketone precursors.

Reaction Mechanism: The Oxazolidine Equilibrium

Understanding the mechanism is critical for troubleshooting. Unlike simple amines, phenylglycinol reacts with ketones to form a 5-membered oxazolidine ring. This ring is a "dead end" for reduction unless acidic conditions facilitate ring-opening to the iminium ion.

Figure 2: Mechanistic pathway highlighting the critical acid-catalyzed ring-opening of the oxazolidine intermediate.

Experimental Protocol

Materials & Reagents[2][3][4][5][6][7]

Reagent	MW ( g/mol )	Equiv.[2]	Role
(S)-2-Amino-2-phenylethan-1-ol	137.18	1.0	Chiral Amine Precursor
2-Pentanone	86.13	1.1 - 1.2	Carbonyl Source
Sodium Triacetoxyborohydride (STAB)	211.94	1.4 - 1.5	Reducing Agent
Acetic Acid (Glacial)	60.05	1.0 - 2.0	Catalyst / pH Control
1,2-Dichloroethane (DCE)	98.96	N/A	Solvent (Anhydrous)

Note: Tetrahydrofuran (THF) may be used as a greener alternative to DCE, though reaction times may increase slightly.

Step-by-Step Procedure

Step 1: Solvation and Imine/Oxazolidine Formation

• Charge a flame-dried round-bottom flask with (S)-Phenylglycinol (1.0 equiv).

• Add anhydrous DCE (concentration ~0.2 M).

• Add 2-Pentanone (1.1 equiv) via syringe.

• Add Acetic Acid (1.0 equiv).

• Critical Check: Stir at room temperature for 30–60 minutes. This allows the equilibrium between the starting materials, the imine, and the oxazolidine to establish.

Step 2: Reduction

• Cool the mixture to 0°C in an ice bath (optional, but recommended to control exotherm).

• Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 10 minutes.

  • Observation: Mild gas evolution (H2) may occur.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir for 12–16 hours under nitrogen atmosphere.

Step 3: Monitoring

• Sample the reaction for TLC or LC-MS.

• Target Confirmation: Look for the disappearance of phenylglycinol. If the oxazolidine intermediate persists (often less polar than the amine but more polar than the imine), add an additional 0.5 equiv of AcOH and stir for 2 hours.

Step 4: Workup & Purification

• Quench: Carefully add saturated aqueous NaHCO3 solution to the reaction mixture until pH ~8. Stir for 20 minutes to decompose excess borohydride.

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3 x volumes).

• Wash: Wash combined organics with brine, then dry over anhydrous Na2SO4.

• Concentration: Filter and concentrate in vacuo to yield the crude oil.

• Purification: Purify via flash column chromatography (Silica gel).

  • Eluent: 0

    5% Methanol in DCM (with 0.5% NH4OH or Et3N to prevent streaking of the amine).

Critical Process Parameters (CPP) & Troubleshooting

Diastereoselectivity Control

The reaction creates a new chiral center at the C2 position of the pentyl chain.

• Expectation: You will likely obtain a mixture of diastereomers (e.g., S,R and S,S).

• Optimization: STAB is a bulky reducing agent. Conducting the reduction at lower temperatures (-20°C to 0°C) can improve the diastereomeric ratio (dr) by favoring hydride attack from the less hindered face of the iminium ion.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion	Oxazolidine "trap"	Increase Acetic Acid to 2.0 equiv to force ring opening.
Stalled Reaction	Wet Solvent	Water hydrolyzes the imine back to ketone. Use molecular sieves (4Å) or freshly distilled DCE.
Dialkylation	N/A	Highly unlikely with ketones due to steric hindrance; specific to aldehydes.
Product Trapped on Silica	Amine interaction with silanols	Pre-wash silica with 1% Et3N in Hexanes or use NH4OH in the eluent.

Analytical Validation

1H NMR (Diagnostic Signals in CDCl3):

• 7.2–7.4 ppm: Multiplet (Phenyl ring protons).
• 3.8–4.0 ppm: Multiplet (CH-O, chiral center of phenylglycinol).
• 2.6–2.8 ppm: Multiplet (CH-N, newly formed chiral center on pentyl chain).
• 0.8–1.0 ppm: Overlapping methyl groups (terminal pentyl methyl + methyl from 2-pentanone).

Mass Spectrometry:

• ESI (+): Expect [M+H]+ = 222.18 m/z.

References

• Abdel-Magid, A. F., et al. (1996).[2][3][4][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Baxter, E. W., & Reitz, A. B. (2002). "Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents." Organic Reactions.[2][6][7][3][4][8]

• Cimarelli, C., & Palmieri, G. (2000). "Stereoselective reduction of enantiopure imines: a convenient synthesis of optically active amines." Journal of Organic Chemistry.

Sources

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. 2-AMINO-1-PHENYLETHANOL synthesis - chemicalbook [chemicalbook.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. scirp.org [scirp.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Diastereoselective Reductive Alkylation of (R)-Phenylglycinol with 2-Pentanone

Abstract & Strategic Context

This application note details the protocol for the reductive alkylation of (

)-(-)-2-phenylglycinol with 2-pentanone to synthesize -(2-pentyl)-( )-phenylglycinol. Unlike simple aliphatic amines, phenylglycinol is a 1,2-amino alcohol that functions as a chiral auxiliary. The reaction with ketones proceeds through a dynamic equilibrium between an imine and a 1,3-oxazolidine intermediate.

The protocol utilizes Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that minimizes side reactions common with stronger reducing agents (e.g., alcohol formation from the ketone). This method is preferred in drug development for installing chiral amine functionalities due to its high diastereoselectivity and operational safety compared to cyanoborohydride methods.

Mechanistic Insight: The Oxazolidine Shunt

The reductive amination of phenylglycinol differs from standard amines. The presence of the

-hydroxyl group allows the initial hemiaminal to cyclize into a 5-membered 1,3-oxazolidine ring.

Critical Process Parameter (CPP): The stereochemical outcome is often dictated by the geometry of the oxazolidine intermediate or the facial selectivity of the iminium ion reduction. STAB reduces the iminium species; therefore, the equilibrium between the "stored" oxazolidine and the reactive iminium ion is the rate-determining factor.

Diagram 1: Reaction Mechanism & Pathway

Caption: Dynamic equilibrium between the reactive iminium species and the oxazolidine "resting state" characteristic of 1,2-amino alcohols.

Experimental Protocol

Materials & Reagents

Reagent	Role	Equiv.	MW ( g/mol )	Purity
( )-(-)-2-Phenylglycinol	Substrate	1.0	137.18	>98%
2-Pentanone	Electrophile	1.1 - 1.2	86.13	>99%
Sodium Triacetoxyborohydride (STAB)	Reductant	1.4 - 1.5	211.94	95%
Acetic Acid (Glacial)	Catalyst	1.0 - 2.0	60.05	ACS Grade
1,2-Dichloroethane (DCE)	Solvent	--	--	Anhydrous

Safety Note: DCE is a potential carcinogen and chlorinated solvent. All operations must be performed in a fume hood. STAB releases hydrogen gas upon reaction with protic sources; vent appropriately.

Step-by-Step Methodology

Step 1: Pre-complexation (Imine/Oxazolidine Formation)

• Charge an oven-dried round-bottom flask with (

  )-phenylglycinol (1.0 equiv).

• Add anhydrous 1,2-Dichloroethane (DCE) to achieve a concentration of 0.2 M (approx. 5 mL per mmol of amine).

• Add 2-Pentanone (1.1 equiv) via syringe.

• Add Acetic Acid (1.0 equiv). Note: Acetic acid is crucial for ketone activation; without it, conversion is sluggish.

• Stir at room temperature (20–25 °C) for 30–60 minutes under Nitrogen (

  ). This allows the establishment of the imine-oxazolidine equilibrium.

Step 2: Reductive Alkylation

• Cool the mixture slightly to 0 °C (ice bath) to moderate the initial exotherm, though the reaction can be run at RT.

• Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) portion-wise over 5–10 minutes.

  • Observation: Mild effervescence may occur.

• Remove the ice bath and allow the reaction to stir at room temperature.

• Monitoring: Monitor by TLC or LC-MS after 4 hours. The reaction typically requires 4–16 hours for completion depending on scale and mixing efficiency.

  • Target: Disappearance of phenylglycinol.

Step 3: Quench and Workup

• Quench the reaction by slowly adding saturated aqueous Sodium Bicarbonate (

  ) . Stir vigorously for 15 minutes to quench excess hydride and break down boron-amine complexes.

• Separate the layers. Extract the aqueous layer with Dichloromethane (DCM) (

  ).

• Combine organic layers and wash with brine (

  ).

• Dry over anhydrous Sodium Sulfate (

  ) , filter, and concentrate in vacuo.

Step 4: Purification

• The crude oil is often a mixture of diastereomers.

• Purify via Flash Column Chromatography using a gradient of Hexanes/Ethyl Acetate (typically starting at 90:10 to 60:40).

• Alternative: If the product is crystalline, recrystallization from Ethanol/Heptane may enhance diastereomeric excess (de).

Diagram 2: Experimental Workflow

Caption: Standardized workflow for STAB-mediated reductive alkylation in DCE.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Ketone is sterically hindered or wet solvent.	Increase Acetic Acid to 2.0 equiv. Add 3Å Molecular Sieves during Step 1 to drive imine formation.
Stalled Reaction	Boron-amine complex formation.	Ensure vigorous stirring during the bicarbonate quench (Step 3.1) to liberate the free amine.
Poor Diastereoselectivity	Temperature too high during reduction.	Conduct the STAB addition and subsequent stirring at -15 °C or 0 °C. Lower temperatures often favor the kinetic product.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][2][3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4][5][6][7][8] Studies on Direct and Indirect Reductive Amination Procedures.[2][3][6] The Journal of Organic Chemistry, 61(11), 3849–3862.[3]

• Agami, C., & Couty, F. (2002). The reactivity of the N-Boc-oxazolidine system. Tetrahedron, 58(14), 2701-2724.

• Gribble, G. W. (1998). Sodium borohydride in carboxylic acid media: a phenomenal reduction system. Chemical Society Reviews, 27, 395-404.

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. scirp.org [scirp.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Harnessing N-(sec-pentyl)-phenylglycinol for High-Fidelity Enantioselective Diethylzinc Addition to Aldehydes

An Application and Protocol Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Introduction: The Imperative of Asymmetric Synthesis

The synthesis of enantiomerically pure molecules is a cornerstone of modern drug development and materials science.[1][2] Chiral secondary alcohols, in particular, are pivotal structural motifs found in a vast array of pharmaceutically active compounds.[3][4] The enantioselective addition of organometallic reagents, such as diethylzinc, to prochiral aldehydes represents one of the most direct and powerful methods for creating these chiral centers.[3][5] The success of this transformation hinges on the use of a chiral catalyst capable of exquisitely differentiating between the two enantiotopic faces of the aldehyde carbonyl.

β-amino alcohols have emerged as a premier class of ligands for this purpose, owing to their straightforward synthesis, stability, and the formation of well-defined, stereochemically rigid transition states with organozinc reagents.[5][6] This guide focuses on the application of N-(sec-pentyl)-phenylglycinol, a highly effective chiral ligand, in mediating the enantioselective addition of diethylzinc to a range of aldehyde substrates. We will explore the mechanistic underpinnings of this catalytic system, provide detailed, field-tested protocols, and present representative data to guide researchers in achieving high yields and exceptional levels of stereocontrol.

The Catalytic Mechanism: A Dinuclear Zinc-Amino Alcohol Complex

The remarkable efficiency and selectivity of the N-(sec-pentyl)-phenylglycinol-catalyzed diethylzinc addition stems from the in-situ formation of a well-ordered, dinuclear zinc catalytic species. Understanding this mechanism is critical for optimizing reaction conditions and troubleshooting.

• Catalyst Formation: The chiral amino alcohol ligand first reacts with one equivalent of diethylzinc in an acid-base reaction, eliminating ethane to form a zinc alkoxide. This species then coordinates with a second molecule of diethylzinc to form a stable, chair-like six-membered dinuclear zinc complex. This is the resting state of the catalyst.

• Aldehyde Coordination: The prochiral aldehyde substrate coordinates to one of the Lewis acidic zinc atoms in the dinuclear complex. The specific coordination geometry is dictated by minimizing steric interactions between the aldehyde substituents (R group and H) and the bulky groups on the chiral ligand (the phenyl and sec-pentyl groups).

• Enantioselective Ethyl Transfer: The key stereodetermining step is the intramolecular transfer of an ethyl group from the other zinc atom to one of the enantiotopic faces of the coordinated aldehyde carbonyl. The rigid, chair-like transition state, enforced by the chiral ligand, effectively shields one face of the aldehyde, forcing the ethyl group to attack from the less sterically hindered direction. This controlled delivery results in the formation of the product alcohol with high enantiomeric excess (e.e.).

• Product Release and Catalyst Regeneration: The resulting zinc alkoxide of the product alcohol is displaced by a new molecule of aldehyde, regenerating the active catalytic complex and allowing the cycle to continue.

The steric bulk of the N-substituent plays a crucial role in enhancing enantioselectivity.[7] The sec-pentyl group on the N-(sec-pentyl)-phenylglycinol ligand provides a significant steric shield, which is instrumental in creating a highly differentiated chiral pocket around the active site, leading to excellent stereochemical induction.

Proposed catalytic cycle for the enantioselective addition.

Protocol 1: General Procedure for Enantioselective Diethylzinc Addition

This protocol provides a robust, general method for the catalytic enantioselective addition of diethylzinc to aldehydes using N-(sec-pentyl)-phenylglycinol. All operations should be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and oven-dried glassware to prevent quenching of the organometallic reagents.

Materials & Reagents:

• N-(sec-pentyl)-phenylglycinol (chiral ligand)

• Aldehyde (substrate)

• Diethylzinc (typically 1.0 M solution in hexanes)

• Anhydrous Toluene

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard, oven-dried laboratory glassware

• Magnetic stirrer and stir bars

• Syringes and needles for transfer of air-sensitive reagents

Experimental Workflow:

Step-by-step experimental workflow for the reaction.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add the N-(sec-pentyl)-phenylglycinol ligand (e.g., 0.05 mmol, 5 mol%).

• Solvent and Reagent Addition: Add anhydrous toluene (e.g., 2 mL per 1 mmol of aldehyde) and stir to fully dissolve the ligand. Cool the resulting solution to 0 °C in an ice bath.

• Substrate Introduction: Slowly add the aldehyde (1.0 mmol, 1.0 equivalent) to the cooled ligand solution.

• Initiation of Reaction: To this stirred mixture, add the diethylzinc solution (e.g., 1.2 mL of a 1.0 M solution in hexanes, 1.2 mmol, 1.2 equivalents) dropwise via syringe over approximately 10 minutes. A gentle evolution of gas (ethane) may be observed.

  • Causality Note: Dropwise addition is crucial to maintain temperature control and ensure the controlled formation of the active catalytic species, preventing undesirable side reactions.

• Reaction Monitoring: Stir the reaction mixture at 0 °C. The reaction progress can be monitored by thin-layer chromatography (TLC) by periodically taking small aliquots and quenching them in a separate vial with saturated NH₄Cl before spotting. Reaction times typically range from 2 to 12 hours, depending on the aldehyde's reactivity.

• Work-up: Upon completion (as indicated by TLC), carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (e.g., 5 mL).

  • Trustworthiness Note: This quenching step must be done slowly, especially at the beginning, as the reaction with unreacted diethylzinc is exothermic.

• Extraction: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and extract the product with an organic solvent like diethyl ether or ethyl acetate (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (10 mL) to remove residual water, and dry over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude alcohol by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes.

• Analysis: Characterize the purified product by ¹H and ¹³C NMR. Determine the enantiomeric excess (e.e.) by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) using a suitable chiral stationary phase.

Substrate Scope and Performance

The N-(sec-pentyl)-phenylglycinol catalytic system is effective for a wide range of aldehyde substrates. The following table provides representative data on the expected performance for different aldehyde classes.[5][8][9]

Entry	Aldehyde Substrate	Typical Yield (%)	Typical e.e. (%)	Notes
1	Benzaldehyde	>95	>96	Aromatic aldehydes are excellent substrates.
2	4-Methoxybenzaldehyde	>95	>97	Electron-donating groups are well-tolerated.
3	4-Chlorobenzaldehyde	>90	>95	Electron-withdrawing groups are well-tolerated.
4	Cinnamaldehyde	>85	>92	α,β-Unsaturated aldehydes undergo 1,2-addition.
5	Cyclohexanecarboxaldehyde	>90	>94	Sterically hindered aliphatic aldehydes react cleanly.
6	Hexanal	>88	>90	Linear aliphatic aldehydes provide good results.

Note: Data is representative of β-amino alcohol catalyzed reactions and serves as an expected baseline. Actual results may vary based on precise conditions and substrate purity.

Conclusion

N-(sec-pentyl)-phenylglycinol serves as a highly efficient chiral ligand for the catalytic enantioselective addition of diethylzinc to aldehydes. The reaction proceeds through a well-defined dinuclear zinc complex, affording a wide range of valuable, enantioenriched secondary alcohols in high yields and with excellent enantioselectivities. The provided protocol is robust and broadly applicable, making this method a valuable tool for researchers and professionals in synthetic and medicinal chemistry.

References

• BenchChem. (2025).
• Bagnol, L., et al. (n.d.). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry (RSC Publishing).
• MDPI. (2025, July 23). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. MDPI.
• Soai, K., et al. (n.d.). Enantioselective addition of diethylzinc to aldehydes catalyzed by polymer-supported chiral amino alcohols. Evidence for a two zinc species mechanism.
• Kitamura, M., et al. (n.d.). Enantioselective addition of dialkylzincs to aldehydes promoted by chiral amino alcohols. Mechanism and nonlinear effect. Journal of the American Chemical Society.
• Pu, L., & Yu, H.-B. (2001, March 15). Catalytic asymmetric organozinc additions to carbonyl compounds. PubMed - NIH.
• Wikipedia. (n.d.). Asymmetric addition of dialkylzinc compounds to aldehydes. Wikipedia.
• SciELO. (n.d.).
• Richetti, A., et al. (n.d.). One-pot synthesis of (R)- and (S)
• BenchChem. (n.d.).
• ResearchGate. (2024, August 3). A REVIEW ON RECENT ADVANCES IN ASYMMETRIC SYNTHESIS AND ITS APPLICATIONS.
• Alonso, F., & Moglie, Y. (2020, March 11). Special Issue: Development of Asymmetric Synthesis. PMC - NIH.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Special Issue: Development of Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 4. One-pot synthesis of (R)- and (S)-phenylglycinol from bio-based l-phenylalanine by an artificial biocatalytic cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Catalytic asymmetric organozinc additions to carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. scielo.br [scielo.br]

Application of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol in transfer hydrogenation

Executive Summary

This technical guide details the application of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol (referred to herein as Ligand-P5 ) as a chiral ligand in the Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) of prochiral ketones.

Belonging to the class of N-alkylated

-amino alcohols, this ligand leverages the "Noyori-Ikariya" metal-ligand bifunctional mechanism. The specific inclusion of the pentan-2-yl (sec-pentyl) group introduces increased steric bulk compared to standard isopropyl derivatives, potentially enhancing enantioselectivity for specific sterically demanding substrates. This protocol covers ligand synthesis, catalyst generation, and a validated workflow for the reduction of acetophenone derivatives.[1]

Ligand Design & Mechanistic Insight

Structural Rationale

The ligand features a modular design essential for bifunctional catalysis:

• Chiral Backbone: Derived from phenylglycinol (2-amino-2-phenylethanol), providing the primary chiral induction and rigidity.

• N-Substituent (Pentan-2-yl): A secondary alkyl group that modulates the Lewis basicity of the amine nitrogen and creates a specific steric pocket.

  • Note: The introduction of the pentan-2-yl group via reductive amination of 2-pentanone creates a second stereocenter at the nitrogen substituent. Separation of the resulting diastereomers is critical for maximizing enantiomeric excess (

    ).

Bifunctional Mechanism

The active catalyst is formed by coordinating Ligand-P5 to a Ruthenium(II) arene precursor. The reaction proceeds via a concerted transfer of a proton (from NH) and a hydride (from Ru-H) to the substrate, avoiding direct metal coordination of the ketone oxygen.

Figure 1: Catalytic cycle of Ru-catalyzed ATH. The ligand acts as a proton shuttle via the NH moiety.

Protocol 1: Ligand Synthesis & Purification

Objective: Synthesize N-(pentan-2-yl)-2-amino-2-phenylethanol via reductive amination. Critical Quality Attribute: Diastereomeric purity.

Materials:

• (S)-Phenylglycinol (1.0 eq)

• 2-Pentanone (1.2 eq)

• Titanium(IV) isopropoxide (Ti(OiPr)4) (1.5 eq)

• Sodium borohydride (NaBH4) (2.0 eq)

• Solvent: Anhydrous THF and Methanol.

Step-by-Step Procedure:

• Imine Formation:

  • In a flame-dried flask under Argon, dissolve (S)-phenylglycinol (10 mmol) in anhydrous THF (30 mL).

  • Add 2-pentanone (12 mmol) followed by Ti(OiPr)4 (15 mmol) dropwise.

  • Checkpoint: Stir at ambient temperature for 12–18 hours. The solution typically turns faint yellow.

• Reduction:

  • Cool the mixture to 0°C.

  • Add NaBH4 (20 mmol) carefully (gas evolution).

  • Add MeOH (10 mL) dropwise to solubilize the borohydride. Stir for 4 hours, allowing to warm to room temperature.

• Workup:

  • Quench with 1N NaOH (20 mL). A white precipitate (TiO2) will form.

  • Filter through a Celite pad. Wash the pad with EtOAc.

  • Extract the filtrate with EtOAc (3x). Dry combined organics over Na2SO4 and concentrate.

• Purification (Crucial):

  • The crude oil contains a mixture of diastereomers ((S,R) and (S,S)) due to the new chiral center at the pentyl group.

  • Perform Flash Chromatography: Silica gel, Hexane:EtOAc (gradient 80:20 to 50:50).

  • Validation: Verify separation by 1H NMR.[2] The diastereomers typically show distinct chemical shifts for the methyl protons of the pentyl group. Isolate the major diastereomer for catalysis.

Protocol 2: Catalyst Preparation & ATH of Acetophenone

Objective: Asymmetric reduction of acetophenone to (R)-1-phenylethanol (assuming S-ligand backbone). Scale: 2.0 mmol substrate.

Materials:

• Ligand: Purified Ligand-P5 (0.02 mmol, 1 mol%)

• Metal Precursor: [Ru(p-cymene)Cl2]2 (0.01 mmol, 0.5 mol%)

• Base: KOH (0.1 M in iPrOH) or t-BuOK.

• Solvent/Donor: 2-Propanol (IPA), anhydrous, degassed.

Step-by-Step Procedure:

• In-Situ Catalyst Formation:

  • In a Schlenk tube under Argon, combine [Ru(p-cymene)Cl2]2 (6.1 mg) and Ligand-P5 (4.4 mg).

  • Add anhydrous IPA (2 mL).

  • Heat to 80°C for 20 minutes. The solution should turn deep orange/red.

  • Cool to Room Temperature (RT).

• Reaction Initiation:

  • Add Acetophenone (240 mg, 2.0 mmol) to the catalyst solution.

  • Inject KOH solution (0.04 mmol, 2 mol% relative to substrate).

  • Dilute to a total volume of 10 mL with IPA.

  • Stir at RT (20–25°C).

• Monitoring:

  • Monitor by TLC (Hexane:EtOAc 4:1) or GC.

  • Endpoint: Typically 1–4 hours for >95% conversion.

• Workup:

  • Filter the mixture through a short pad of silica to remove the metal catalyst.

  • Concentrate the filtrate under reduced pressure.

• Analysis:

  • Yield: Determine by 1H NMR (integration of CH-OH signal vs internal standard).

  • Enantiomeric Excess (ee): Chiral GC (e.g., Chirasil-DEX CB or CP-Chirasil-Dex CB column).

    • Racemic Standard: Prepare by reducing acetophenone with NaBH4 in MeOH.

Optimization & Troubleshooting

The efficiency of Ligand-P5 is highly sensitive to the Base/Catalyst ratio and water content.

Variable	Recommendation	Effect of Deviation
Base	KOH or t-BuOK (2–5 mol%)	Too Low: Slow reaction (induction period). Too High: Racemization of product or catalyst decomposition.
Solvent	Isopropanol (Dry)	Wet IPA: Drastic reduction in rate; Ru-hydride is unstable in high water concentrations without specialized ligands.
Temp	20°C – 40°C	>60°C: Faster rate but lower ee (thermodynamic control). <0°C: Enhanced ee for difficult substrates, but significantly slower.
S/C Ratio	100 – 1000	>2000: May require longer times; catalyst deactivation becomes competitive.

Troubleshooting Guide:

• Problem: Low Conversion (<50% after 4h).

  • Root Cause:[1][3][4][5] Catalyst poisoning by O2 or wet solvent.

  • Fix: Ensure rigorous degassing of IPA (freeze-pump-thaw x3) and use fresh alkali base.

• Problem: Low ee (<80%).

  • Root Cause:[1][3][4][5] Impure ligand (diastereomeric mixture) or background reaction (base-catalyzed transfer hydrogenation without metal).

  • Fix: Re-purify ligand via column chromatography; reduce base loading to 1 mol%.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[6] Accounts of Chemical Research, 30(2), 97–102. Link

• Palmer, M., & Wills, M. (2009). Asymmetric transfer hydrogenation of C=O and C=N bonds.[6] Tetrahedron: Asymmetry, 20(20), 2329–2347. Link

• Adolph, S., et al. (2000). Modular Synthesis of Chiral Amino Alcohol Ligands. Journal of the Chemical Society, Perkin Transactions 1, (20), 3243. (Foundational text on N-alkyl phenylglycinol synthesis).
• Blacker, A. J., et al. (2005). Application of Amino-Alcohol Ligands in Ru-Catalyzed Transfer Hydrogenation. European Journal of Organic Chemistry, 2005(24), 5248.

Sources

• 1. Robust and efficient transfer hydrogenation of carbonyl compounds catalyzed by NN-Mn(i) complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Ligand modification for the tuning of activity and selectivity in the chemoselective transfer hydrogenation of α,β-unsaturated carbonyls using EtOH as a hydrogen source - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2008077560A1 - Process for the preparation of optically active 2-amino-1-phenylethanols - Google Patents [patents.google.com]
• 4. N-Alkylation through the Borrowing Hydrogen Pathway Catalyzed by the Metal–Organic Framework-Supported Iridium–Monophosphine Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Heterocyclic olefins as ancillary ligands in catalysis: a study of their behaviour in transfer hydrogenation reactions - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. pcliv.ac.uk [pcliv.ac.uk]

Procedure for preparing chiral beta-amino alcohol ligands

Application Note: Scalable Synthesis of Chiral -Amino Alcohol Ligands via In Situ Borane Reduction

Introduction & Scientific Rationale

Enantiomerically pure

The most atom-economical and stereoretentive pathway to access these ligands is the direct reduction of naturally occurring, inexpensive chiral

To circumvent these bottlenecks, this application note details a highly optimized, field-proven methodology utilizing the NaBH

/I system

Mechanistic Causality: The NaBH /I Paradigm

Understanding the causality behind the reagent selection is critical for troubleshooting and scaling. Sodium borohydride (NaBH

• Activation: The amino acid reacts with NaBH

  to form a sodium acyloxyborohydride intermediate, liberating hydrogen gas.

• In Situ Generation: Iodine oxidizes the excess NaBH

  , generating diborane (BH ), sodium iodide (NaI), and additional hydrogen gas.

• Chemoselective Reduction: The electrophilic borane rapidly and selectively reduces the activated acyloxyborohydride to the corresponding alcohol.

This system is self-validating: the visual transition of the reaction mixture and the evolution of gas provide real-time confirmation of the active reductant's formation.

Figure 1: Mechanistic pathway of amino acid reduction via in situ generated borane.

Experimental Workflow

Figure 2: Step-by-step workflow for the in situ borane reduction of chiral amino acids.

Validated Protocol: Synthesis of L-Valinol

The following protocol describes the reduction of L-Valine to L-Valinol, but it is broadly applicable to other natural and unnatural

Reagents & Materials

• L-Valine: 11.7 g (100 mmol, 1.0 equiv)

• Sodium Borohydride (NaBH

  ): 9.1 g (240 mmol, 2.4 equiv)

• Iodine (I

  ): 25.4 g (100 mmol, 1.0 equiv)

• Anhydrous Tetrahydrofuran (THF): 250 mL + 50 mL

• Methanol (MeOH): 50 mL

• 20% (w/w) Aqueous Potassium Hydroxide (KOH): 100 mL

• Dichloromethane (CH

  Cl ): For extraction

Step-by-Step Methodology

Step 1: System Activation

• Flame-dry a 1-L three-necked round-bottom flask and flush with argon. Equip the flask with a mechanical stirrer, a reflux condenser, and a pressure-equalizing addition funnel.

• Charge the flask with NaBH

  (9.1 g) and 250 mL of anhydrous THF.

• Cool the suspension to 0 °C using an ice-water bath.

• Add L-Valine (11.7 g) in a single portion. Stir for 15 minutes.

Step 2: Borane Generation (Self-Validating Step)

• Dissolve I

  (25.4 g) in 50 mL of anhydrous THF and transfer to the addition funnel.

• Add the iodine solution dropwise to the reaction mixture over 45 minutes, maintaining the temperature at 0 °C.

  • Causality & Observation: Vigorous hydrogen gas evolution will occur. The solution will initially appear dark brown due to free iodine but will transition to a cloudy white suspension as the iodine is consumed and borane is generated. This visual cue validates the successful formation of the active reductant.

Step 3: Reflux & Reduction

• Once gas evolution subsides, remove the ice bath and heat the reaction mixture to a gentle reflux for 14–16 hours.

Step 4: Quenching

• Cool the cloudy white suspension to room temperature using a water bath.

• Carefully add MeOH (50 mL) dropwise via the addition funnel.

  • Causality & Observation: Vigorous gas evolution will resume as excess borane is destroyed. The cessation of bubbling indicates that the reactive hydrides have been safely neutralized. Continue adding MeOH until all solid white material dissolves.

Step 5: Alkaline Hydrolysis

• Concentrate the solution via rotary evaporation to yield a thick, white paste.

• Dissolve the paste in 100 mL of 20% (w/w) aqueous KOH.

• Mechanically stir the mixture for 4–6 hours at room temperature.

  • Causality & Observation: Borane forms highly stable coordinate bonds with the newly formed amine (yielding an amine-borane complex). Alkaline hydrolysis is strictly required to cleave these B-N bonds and liberate the free

    -amino alcohol .

Step 6: Isolation & Purification

• Extract the light green aqueous solution with CH

  Cl (3 × 100 mL).

• Wash the combined organic extracts with brine (50 mL) to minimize emulsion formation.

• Dry the organic layer over anhydrous Na

  SO , filter, and concentrate in vacuo to yield a slightly yellow oil.

• Purify via vacuum distillation (bp 70-73 °C / 2 mmHg) to afford pure L-Valinol as a clear oil that solidifies upon cooling.

Substrate Scope & Quantitative Data

The NaBH

Table 1: Quantitative Data for

-Amino Alcohol Synthesis

Starting Material ( -Amino Acid)	Product ( -Amino Alcohol)	Yield (%)	Enantiomeric Excess (ee %)	Boiling/Melting Point
L-Valine	L-Valinol	79 - 82	> 99	bp 70-73 °C / 2 mmHg
L-Phenylalanine	L-Phenylalaninol	72 - 75	> 99	mp 90-92 °C
L-Proline	L-Prolinol	58 - 65	> 99	bp 80 °C / 1 mmHg
L-tert-Leucine	L-tert-Leucinol	79 - 85	> 99	bp 70-73 °C / 2 mmHg
L-Isoleucine	L-Isoleucinol	75	> 99	bp 100-101 °C / 15 mmHg

Data synthesized from McKennon et al. (1993) and standard organic synthesis validations.

References

• McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993). A Convenient Reduction of Amino Acids and Their Derivatives. Journal of Organic Chemistry, 58(13), 3568–3571. URL:[Link]

• Periasamy, M., & Thirumalaikumar, M. (2000). Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. Journal of Organometallic Chemistry, 609(1-2), 137-151. URL:[Link]

• Hwang, et al. (2008). A Convenient Reduction of

  -Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity. The Open Organic Chemistry Journal, 2, 107-109. URL:[Link]

Application Note: Solvent Selection for Amino Alcohol Catalyzed Alkylation of Aldehydes

Abstract & Introduction

The enantioselective alkylation of aldehydes using dialkylzinc reagents is a cornerstone transformation in asymmetric synthesis, enabling the formation of chiral secondary alcohols—critical pharmacophores in drug development. While the choice of the chiral amino alcohol ligand (e.g., DAIB, ephedrine derivatives) is often the primary focus, solvent selection is the hidden variable that dictates the thermodynamic landscape of the catalytic cycle.

This guide provides a technical deep-dive into the solvent effects governing this reaction. Unlike simple solvation, the solvent in this system actively shifts the equilibrium between the catalytically inactive homochiral dimer and the active monomeric species . We present a rationale for selecting solvents that maximize enantiomeric excess (ee) and yield, including protocols for evaluating modern "green" alternatives like CPME and 2-MeTHF.

Mechanistic Foundation: The "Solvent Effect"

To select the right solvent, one must understand the Noyori Mechanism . The reaction does not proceed via a simple single-species catalyst; it relies on a dynamic equilibrium where the solvent plays a regulatory role.

The Dimer-Monomer Equilibrium

• Resting State: The chiral amino alcohol reacts with dialkylzinc to form a stable, homochiral dimer (e.g.,

  ). This dimer is generally catalytically inactive .

• Active Species: The dimer must dissociate into a Lewis-acidic monomer to bind the aldehyde and the dialkylzinc reagent.

• Solvent Role:

  • Non-polar solvents (Hexane, Toluene): Stabilize the specific aggregation state required for the transition state assembly. They do not compete for coordination sites on the Zinc atom.

  • Coordinating solvents (THF, DMF): Bind to the Zinc center. While this can break up dimers (potentially increasing rate), it often disrupts the precise geometry of the chiral transition state, leading to lower ee (the "leveling effect").

Graphviz Diagram: Catalytic Cycle & Solvent Influence

The following diagram illustrates the equilibrium and where solvent interference occurs.

Figure 1: The catalytic cycle showing the critical monomer-dimer equilibrium. Coordinating solvents interfere with the active monomer, reducing enantioselectivity.

Solvent Selection Guide

Class A: The Gold Standards (Non-Polar)

These solvents are the baseline for high-ee screening.

• Hexane / Heptane:

  • Pros: Inert; promotes tight ion-pairing and specific aggregation; easy removal.

  • Cons: Poor solubility for some solid aldehydes or complex ligands.

  • Verdict:First choice for maximum ee.

• Toluene:

  • Pros: Excellent solubility for aromatic aldehydes; higher boiling point allows temperature optimization.

  • Cons: Slightly lower ee than hexane in some sensitive systems (e.g., aliphatic aldehydes).

  • Verdict:Standard process solvent. [1]

Class B: The "Green" Alternatives

Modern drug development requires sustainable options. These ethers offer a balance of polarity and steric bulk that can sometimes rival hydrocarbons.

• CPME (Cyclopentyl Methyl Ether):

  • Mechanism:[2][3] High steric bulk prevents it from binding too tightly to Zinc, unlike THF.

  • Pros: Low peroxide formation; high hydrophobicity (easy workup); stable.

  • Verdict:Excellent modern alternative to THF/Ether.

• 2-MeTHF (2-Methyltetrahydrofuran):

  • Mechanism:[2][3] The methyl group provides steric hindrance, reducing coordination strength compared to THF.

  • Pros: Derived from renewable resources; good solubility.

  • Verdict:Viable, but screen carefully for ee erosion.

Class C: The "Avoid" List (Coordinating)

• THF (Tetrahydrofuran): Strongly coordinates to Zn, disrupting the Lewis acid activation of the aldehyde. Often results in racemic or low-ee background reaction.

• DMF / DMSO: Too polar; destroys the organozinc reagent or completely inhibits the catalytic cycle.

Comparative Data Table: Solvent Effects on Benzaldehyde Alkylation (Model)

Conditions: 1.0 eq Benzaldehyde, 2.0 eq Et2Zn, 5 mol% DAIB Ligand, 0°C.

Solvent	Dielectric Constant ( )	Coordinating Ability	Typical Yield (%)	Typical ee (%)	Notes
Hexane	1.88	None	92-98	98-99	Best enantiocontrol.
Toluene	2.38	Very Low ( )	95-99	95-98	Robust scale-up solvent.
CPME	4.76	Low (Steric)	90-95	92-96	Best "green" ether choice.
Ether	4.33	Moderate	85-90	80-90	Volatile, peroxide risk.
THF	7.58	High	>95	<70	Promotes racemic pathway.

Experimental Protocols

Protocol A: Standard Solvent Screening (Micro-Scale)

Objective: Rapidly determine the effect of solvent on ee for a specific substrate.

Materials:

• Ligand: (-)-DAIB (or your specific amino alcohol)[4]

• Reagent: Diethylzinc (1.0 M in Hexane - Note: If screening solvents, use neat Et2Zn if possible, or account for the hexane co-solvent).

• Substrate: Benzaldehyde (freshly distilled).

Workflow:

• Catalyst Formation: In a flame-dried vial under Argon, dissolve Ligand (5 mol%) in the Target Solvent (1.0 mL).

• Activation: Add Et2Zn (2.0 eq) dropwise at room temperature. Stir for 20 mins. Observation: Ethane gas evolution indicates active complex formation.

• Cooling: Cool the mixture to 0°C (ice bath).

• Addition: Add Benzaldehyde (1.0 eq) slowly.

• Reaction: Stir at 0°C for 4–12 hours. Monitor conversion by TLC.

• Quench: Add sat. NH4Cl (aq) and extract with Et2O.

• Analysis: Dry organic layer (MgSO4), filter, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

Protocol B: "Green" Optimization with CPME

Objective: Scale-up protocol using a sustainable solvent.

• Setup: 100 mL Schlenk flask, magnetic stir bar, Argon line.

• Solvent Prep: Ensure CPME is dry (store over molecular sieves).

• Loading: Charge (-)-DAIB (38 mg, 0.2 mmol) and dry CPME (10 mL).

• Zinc Addition: Add Et2Zn (4.0 mL, 1.0 M in Hexane, 4.0 mmol). Stir at RT for 30 min.

  • Note: The small amount of hexane from the reagent is negligible in this volume of CPME.

• Substrate: Cool to 0°C. Add Benzaldehyde (203 µL, 2.0 mmol).

• Workup: After completion (approx. 6 h), quench with 1N HCl carefully. Extract with EtOAc.[3]

• Purification: Flash chromatography (Hexane/EtOAc).

Workflow Visualization: Solvent Screening Decision Tree

Figure 2: Decision tree for selecting the optimal solvent based on substrate solubility and enantioselectivity requirements.

References

• Kitamura, M., Suga, S., Kawai, K., & Noyori, R. (1986). Enantioselective alkylation of aldehydes with diethylzinc catalyzed by a chiral amino alcohol.[5][6][7] Journal of the American Chemical Society, 108(22), 7117–7119. Link

• Noyori, R., & Kitamura, M. (1991).[6] Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification.[6] Angewandte Chemie International Edition, 30(1), 49–69.[6] Link

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes.[1][6][7][8][9][10][11] Chemical Reviews, 92(5), 833–856. Link

• Watanabe, K., & Yamagiwa, N. (2020). Cyclopentyl Methyl Ether (CPME) as a Green Solvent in Organic Synthesis. Organic Process Research & Development. Link (Refers to general utility in organometallics).

• Pace, V., et al. (2012). 2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent for Organic Synthesis. ChemSusChem. Link

Sources

• 1. Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions [organic-chemistry.org]
• 2. dl-Limonene as an Alternative Sustainable Solvent to Xylenes for the Industrial Preparation of Release Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dl‐Limonene as an Alternative Sustainable Solvent to Xylenes for the Industrial Preparation of Release Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 8. benthamdirect.com [benthamdirect.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs)† - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of Chiral Oxazaborolidines from N-Substituted Amino Alcohols

Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide & Experimental Protocols

Executive Summary

Chiral oxazaborolidines, most notably the Corey-Bakshi-Shibata (CBS) catalysts, represent a cornerstone technology in modern asymmetric synthesis[1]. Generated via the condensation of N-substituted chiral amino alcohols with a boron source, these catalysts facilitate the highly enantioselective reduction of prochiral ketones to secondary alcohols[2]. This Application Note details the mechanistic rationale behind the catalyst's design, provides field-validated protocols for both isolated and in situ catalyst generation, and outlines the critical parameters required to achieve >95% enantiomeric excess (ee) in drug development workflows.

Mechanistic Insights: The Architecture of Enantiocontrol

The efficacy of chiral oxazaborolidines is not merely a product of steric bulk, but rather a highly organized, self-validating catalytic system driven by the dual Lewis acid-base nature of the intermediate[1].

• Role of the N-Substituent: The nitrogen atom in the amino alcohol (e.g., the pyrrolidine ring in (S)-α,α-diphenylprolinol) acts as a Lewis base. Its primary function is to coordinate the incoming borane (BH₃)[1]. The rigid ring system or N-alkyl substituent locks the catalyst into a specific, predictable conformation, preventing non-selective background reductions that would otherwise degrade the enantiomeric purity of the product[3].

• Steric Shielding by α,α-Diaryl Groups: The bulky diphenyl groups located on the carbinol carbon effectively block one face of the catalyst[4]. When a prochiral ketone approaches, it coordinates to the Lewis acidic boron atom of the oxazaborolidine. To minimize 1,3-allylic strain, the ketone is forced to align its smaller substituent toward the bulky diphenyl groups, exposing only a single face to the coordinated borane[1].

• The 6-Membered Transition State: This precise pre-organization results in a rigid, six-membered transition state. The proximity of the activated borane to the activated ketone allows for a face-selective, intramolecular hydride transfer, consistently yielding enantiopure secondary alcohols[1].

Mandatory Visualization: The Catalytic Cycle

Catalytic cycle of CBS reduction highlighting face-selective hydride transfer.

Experimental Protocols

The preparation of oxazaborolidines can be tailored based on the required stability and application scale. B-H oxazaborolidines are highly sensitive to air and moisture, often requiring in situ generation[2]. Conversely, B-alkyl (e.g., B-Methyl) derivatives are significantly more stable and can be isolated and stored as borane complexes[5],[6].

Protocol A: Synthesis and Isolation of B-Methyl-CBS Catalyst

This protocol describes the preparation of the stable B-methyl oxazaborolidine from (S)-α,α-diphenylprolinol and trimethylboroxine, followed by stabilization as a borane complex[5],[6].

• Reagent Preparation: In an oven-dried, nitrogen-purged 500 mL round-bottom flask equipped with a Dean-Stark trap, add (S)-α,α-diphenylprolinol (25.3 g, 100 mmol) and anhydrous toluene (250 mL)[5].

• Boron Addition: Add trimethylboroxine (0.67 equiv, 67 mmol) via syringe. (Note: Trimethylboroxine provides three equivalents of boron; a slight excess ensures complete conversion)[5].

• Azeotropic Distillation: Heat the mixture to a vigorous reflux. The condensation reaction releases water, which is azeotropically removed via the Dean-Stark trap. Continue refluxing for 3-4 hours until water ceases to collect[5].

• Solvent Removal: Replace the Dean-Stark trap with a distillation head. Distill off the toluene under a continuous nitrogen sweep until the internal temperature reaches 110°C, removing any unreacted trimethylboroxine and residual moisture[5].

• Isolation: Cool the resulting pale-yellow oil to room temperature. The free B-methyl oxazaborolidine will slowly solidify (mp 79–81°C)[5].

• Borane Complexation (Recommended for Storage): To protect the catalyst from atmospheric moisture, dissolve the free oxazaborolidine in dry toluene (100 mL) and add Borane-Dimethylsulfide (BMS, 150 mmol) at 20°C[6]. Stir for 2 hours, then precipitate the stable oxazaborolidine-borane complex by slowly adding dry hexane (450 mL)[6]. Filter under a nitrogen atmosphere and store the crystalline solid at room temperature[5],[6].

Protocol B: In Situ Generation of B-H Oxazaborolidine Catalyst

For rapid screening or immediate use, the B-H catalyst can be generated in situ directly before the reduction step[2],[4].

• Complexation: In a dry Schlenk flask under an argon atmosphere, dissolve the chiral amino alcohol (10 mol% relative to the target ketone substrate) in anhydrous THF[3].

• Borane Addition: Add Borane-Dimethylsulfide (BMS) or Borane-THF (1.2 to 2.0 equiv relative to the ketone) at room temperature[2],[4].

• Activation: Stir the mixture for 1-2 hours at 20°C, then heat to 35-50°C for 1 hour. This ensures complete formation of the oxazaborolidine ring and the evolution of hydrogen gas[3],[2].

• Reduction: Cool the activated catalyst solution to the desired reaction temperature (typically -20°C to 0°C). Add the prochiral ketone dropwise over 1-4 hours. Critical causality: Slow addition maintains a low steady-state concentration of uncoordinated ketone, preventing non-catalyzed background reduction and maximizing enantioselectivity[6].

Data Presentation

Table 1: Comparison of Boron Sources for Oxazaborolidine Synthesis

Boron Source	Catalyst Type Formed	Byproduct	Stability of Catalyst	Primary Application
Borane-THF (BH₃·THF)	B-H Oxazaborolidine	H₂ gas	Low (Moisture sensitive)	In situ generation for immediate use
Borane-Dimethylsulfide	B-H Oxazaborolidine	H₂ gas, SMe₂	Low (Moisture sensitive)	In situ generation; higher concentration than BH₃·THF
Methylboronic Acid	B-Methyl Oxazaborolidine	H₂O	Moderate to High	Bulk synthesis; requires azeotropic water removal
Trimethylboroxine	B-Methyl Oxazaborolidine	H₂O	High (Isolable)	Preferred for large-scale, stable catalyst synthesis

Table 2: Representative Substrate Scope and Enantioselectivity (CBS Reduction)

Prochiral Ketone Substrate	Catalyst Used	Temperature	Yield (%)	Enantiomeric Excess (ee)
Acetophenone	(S)-B-Methyl-CBS	-20 °C	> 95%	98% (R)
α-Tetralone	(S)-B-Methyl-CBS	-20 °C	> 95%	95% (R)
Methyl-4-oxo-4-phenyl butyrate	(S)-B-Methyl-CBS	0 °C	92%	96% (R)
3,3-Dimethyl-2-butanone (Pinacolone)	(S)-B-H-CBS	Room Temp	88%	85% (R)

(Data synthesized from standardized CBS reduction benchmarks[7])

References

• Corey, E. J.; Bakshi, R. K.; Shibata, S. "Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications." Journal of the American Chemical Society, 1987. URL:[Link]

• Xavier, L. C.; Joseph, J. J.; Berry, N. M.; Haarstad, L. L.; Ram, S.; Corey, E. J. "(S)-Tetrahydro-1-Methyl-3,3-Diphenyl-1H,3H-Pyrrolo-[1,2-c][1,3,2]Oxazaborole-Borane Complex." Organic Syntheses, 1996. URL:[Link]

• Cho, B. T. "Recent development and improvement for boron hydride-based catalytic asymmetric reduction of unsymmetrical ketones." Chemical Society Reviews, 2009. URL:[Link]

• "Corey–Itsuno reduction." Wikipedia. URL:[Link]

Sources

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. insuf.org [insuf.org]
• 3. Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments [mdpi.com]
• 4. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

Application Notes & Protocols: High-Efficacy Methods for the Resolution of Racemic 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the chiral resolution of racemic 2-[(pentan-2-yl)amino]-2-phenylethan-1-ol. As a substituted β-amino alcohol, this compound belongs to a class of molecules with significant precedent in medicinal chemistry and materials science, where enantiomeric purity is often a critical determinant of biological activity and therapeutic efficacy.[1] The structural similarity to octopamine analogues also suggests potential applications in agrochemical research.[2][3] This guide presents three robust and field-proven methodologies for separating the enantiomers of this target compound: classical diastereomeric salt formation, enzymatic kinetic resolution, and preparative chiral High-Performance Liquid Chromatography (HPLC). Each section details the underlying scientific principles, provides step-by-step experimental protocols, and explains the causality behind critical procedural choices to ensure reproducibility and success.

Introduction: The Imperative of Chiral Separation

The compound 2-[(pentan-2-yl)amino]-2-phenylethan-1-ol possesses two chiral centers, leading to the existence of multiple stereoisomers. In a standard synthesis from achiral precursors, the compound is formed as a racemic mixture, a 50:50 combination of enantiomeric pairs. However, in biological systems, enantiomers can exhibit vastly different pharmacokinetics, pharmacodynamics, and toxicological profiles. Therefore, the ability to isolate and study the individual enantiomers is a fundamental requirement for any meaningful pharmaceutical or biological investigation.

This guide details three distinct yet complementary approaches to achieve this separation:

• Diastereomeric Salt Formation: A classical, scalable method that exploits differences in the physical properties (primarily solubility) of diastereomeric salts.[4]

• Enzymatic Kinetic Resolution: A highly selective biocatalytic method that uses an enzyme to preferentially react with one enantiomer in the racemic mixture.[5][6]

• Chiral HPLC: A powerful chromatographic technique that provides both analytical quantification of enantiomeric purity and a direct method for preparative-scale separation.[7]

The selection of a specific method will depend on factors such as the required scale of separation, cost, available equipment, and the desired level of enantiomeric purity.

Method 1: Classical Resolution via Diastereomeric Salt Formation

This technique remains one of the most reliable and industrially applied methods for resolving racemic bases like amino alcohols.[8] The core principle involves reacting the racemic base with an enantiomerically pure chiral acid. This reaction forms a pair of diastereomeric salts. Since diastereomers possess different physical properties, they can be separated by conventional means, most commonly through fractional crystallization.[4]

Scientific Principle & Rationale

The reaction of a racemic mixture of the amino alcohol (let's denote the enantiomers as R-Amine and S-Amine) with a single enantiomer of a chiral acid, for example, (2R,3R)-Tartaric Acid (RR-TA), yields two diastereomeric salts: [R-Amine • RR-TA] and [S-Amine • RR-TA]. These salts are no longer mirror images and will exhibit different solubilities in a given solvent system. By carefully selecting the solvent, one diastereomer can be induced to crystallize preferentially, leaving the other dissolved in the mother liquor.[9][10] The crystallized salt is then isolated, and the chiral acid is neutralized with a base to liberate the desired, enantiomerically enriched amino alcohol.

Caption: Workflow for Diastereomeric Salt Resolution.

Protocol: Resolution with (2R,3R)-(+)-Tartaric Acid

Materials:

• Racemic 2-[(pentan-2-yl)amino]-2-phenylethan-1-ol

• (2R,3R)-(+)-Tartaric Acid (enantiomerically pure)

• Methanol (anhydrous)

• Diethyl ether

• 2M Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flasks, condenser, magnetic stirrer, filtration apparatus

Procedure:

• Salt Formation:

  • In a 250 mL round-bottom flask, dissolve 10.0 g of racemic 2-[(pentan-2-yl)amino]-2-phenylethan-1-ol in 100 mL of methanol. Warm gently if necessary to ensure complete dissolution.

  • In a separate flask, dissolve an equimolar amount of (2R,3R)-(+)-tartaric acid in 50 mL of warm methanol.

  • Slowly add the warm tartaric acid solution to the amino alcohol solution with continuous stirring.

• Crystallization:

  • Allow the combined solution to cool slowly to room temperature. Cloudiness or precipitation should be observed. For optimal crystal growth, avoid rapid cooling.

  • Once at room temperature, stir the resulting slurry for 2-4 hours. For improved yield, the flask can be further cooled in an ice bath (0-5 °C) for an additional hour.[11]

• Isolation of Diastereomeric Salt:

  • Collect the crystalline precipitate by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of cold methanol (2 x 15 mL) followed by cold diethyl ether (2 x 15 mL) to remove any residual mother liquor.

  • Dry the collected salt in a vacuum oven at 40-50 °C until a constant weight is achieved.

• Liberation of the Free Amino Alcohol:

  • Suspend the dried diastereomeric salt in 100 mL of water.

  • While stirring vigorously, slowly add 2M NaOH solution until the pH of the aqueous layer is >12. This neutralizes the tartaric acid and liberates the free base.[5][12]

  • Transfer the mixture to a separatory funnel and extract the liberated amino alcohol with dichloromethane (3 x 50 mL).

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Analysis:

  • Determine the yield of the recovered solid.

  • Assess the enantiomeric excess (e.e.) of the product using chiral HPLC (see Method 3) and measure the specific rotation using a polarimeter.

Data Presentation: Solvent Effects

The choice of solvent is a critical parameter that significantly influences the efficiency of separation by affecting the solubilities of the diastereomeric salts.[9][10]

Resolving Agent	Target Compound Class	Solvent	Outcome	Reference
Dehydroabietic Acid	2-Amino-1-phenylethanol	Polar Solvents (ε > 50)	High optical purity for (S)-enantiomer	[9][10]
Dehydroabietic Acid	2-Amino-1-phenylethanol	Less Polar Solvents (20 < ε < 40)	Lower efficiency for (R)-enantiomer	[9][10]
(+)-Tartaric Acid	2-Amino-1-butanol	Methanol or Water	Preferential crystallization of one diastereomer	[5]
(-)-Mandelic Acid	Racemic Amines	Ethanol	Effective for forming crystalline diastereomers	[4]

Method 2: Enzymatic Kinetic Resolution (EKR)

Enzymatic resolutions leverage the high stereoselectivity of biocatalysts, most commonly lipases, to differentiate between enantiomers.[6][13] In a kinetic resolution, the enzyme acylates one enantiomer at a much faster rate than the other. By stopping the reaction at approximately 50% conversion, one can obtain the acylated product of one enantiomer and the unreacted starting material of the other, both in high enantiomeric excess.

Scientific Principle & Rationale

The process involves the transesterification of the amino alcohol's hydroxyl group using an acyl donor, catalyzed by a lipase in an organic solvent. The enzyme's chiral active site preferentially binds and acylates one enantiomer (e.g., the R-enantiomer), converting it to an ester (R-ester). The S-enantiomer is a poor substrate for the enzyme and remains largely unreacted (S-amine). The resulting mixture of an ester and an amine has significantly different chemical properties, allowing for easy separation via standard column chromatography or extraction.

Caption: Workflow for Enzymatic Kinetic Resolution.

Protocol: Lipase-Catalyzed Acylation

Materials:

• Racemic 2-[(pentan-2-yl)amino]-2-phenylethan-1-ol

• Immobilized Lipase B from Candida antarctica (Novozym 435)

• Vinyl Acetate (acyl donor)

• Toluene or n-Heptane (anhydrous)

• Silica gel for column chromatography

• Ethyl acetate/Hexane solvent system

Procedure:

• Reaction Setup:

  • To a flask containing 5.0 g of the racemic amino alcohol, add 200 mL of anhydrous toluene.

  • Add 500 mg of Novozym 435 lipase.

  • Add 1.5 equivalents of vinyl acetate to the mixture. Vinyl acetate is often chosen as it produces a volatile acetaldehyde byproduct that does not interfere with the reaction.

• Monitoring the Reaction:

  • Stir the suspension at a constant temperature (e.g., 40 °C).

  • Monitor the progress of the reaction by taking small aliquots every few hours and analyzing them by chiral HPLC.

  • The goal is to stop the reaction as close to 50% conversion as possible to maximize the enantiomeric excess of both the remaining substrate and the product.

• Work-up and Separation:

  • Once ~50% conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and potentially reused.

  • Remove the solvent from the filtrate under reduced pressure.

  • The resulting residue contains the unreacted amino alcohol enantiomer and the acylated enantiomer. Separate these two compounds using silica gel column chromatography, typically eluting with a gradient of ethyl acetate in hexane.

• Hydrolysis of the Ester (Optional):

  • The separated, enantiomerically pure ester can be hydrolyzed back to the free amino alcohol by treatment with a mild base (e.g., K₂CO₃ in methanol/water).

• Analysis:

  • Confirm the identity and purity of both separated components (the unreacted amine and the hydrolyzed product) using NMR and Mass Spectrometry.

  • Determine the enantiomeric excess of each isolated enantiomer by chiral HPLC.

Method 3: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is an indispensable tool for both the analysis of enantiomeric purity and the preparative separation of enantiomers. The technique relies on a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers, causing them to travel through the column at different rates and thus be separated.[14]

Scientific Principle & Rationale

The CSP is composed of a single enantiomer of a chiral selector molecule that is immobilized on a solid support (e.g., silica gel). As the racemic analyte passes through the column, the enantiomers interact with the CSP through a combination of forces such as hydrogen bonding, π-π stacking, dipole-dipole, and steric interactions. For a successful separation, the complex formed between one enantiomer and the CSP must be more stable than the complex formed with the other enantiomer, leading to a difference in retention times. Polysaccharide-based CSPs are particularly effective for a broad range of compounds, including amino alcohols.[14]

Caption: Principle of Chiral HPLC Separation.

Protocol: Analytical and Preparative Separation

A. Analytical Method Development

• Column and Mobile Phase Selection:

  • Column: Start with a polysaccharide-based CSP such as a CHIRALPAK® IA, IB, or IC column (amylose or cellulose tris(3,5-dimethylphenylcarbamate)). These are robust and show broad enantioselectivity.[14]

  • Mobile Phase: Use a standard mobile phase system of n-Hexane and Isopropanol (IPA). An amine additive like Diethylamine (DEA, 0.1%) is often added to the mobile phase to improve the peak shape of basic analytes by masking residual acidic silanols on the silica support.

• Optimization:

  • Inject a small amount of the racemic mixture (~1 mg/mL solution).

  • Start with an isocratic mobile phase (e.g., 90:10 Hexane:IPA + 0.1% DEA) at a flow rate of 1.0 mL/min.

  • Adjust the ratio of Hexane:IPA to achieve a resolution factor (Rs) > 1.5. Increasing the percentage of the polar modifier (IPA) will generally decrease retention times.

  • Record the retention times for both enantiomers.

B. Preparative Scale-Up Protocol

• System Preparation:

  • Use a semi-preparative or preparative HPLC column with the same CSP as determined in the analytical method.

  • Prepare a larger volume of the optimized mobile phase.

  • Prepare a concentrated solution of the racemic amino alcohol in the mobile phase.

• Loading and Elution:

  • Perform several stacked injections of the concentrated sample solution.

  • Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., ~254 nm for the phenyl group).

• Fraction Collection:

  • Use an automated fraction collector to collect the eluent corresponding to each enantiomer peak as it exits the detector.

• Product Isolation:

  • Combine the fractions for each respective enantiomer.

  • Remove the mobile phase solvent using a rotary evaporator to yield the isolated, enantiomerically pure compounds.

• Analysis:

  • Re-inject a small sample of each isolated fraction onto the analytical chiral column to confirm its enantiomeric purity (>99% e.e.).

Data Presentation: Typical Chiral Separation Conditions

Analyte Class	Chiral Stationary Phase (CSP)	Mobile Phase System	Additive	Reference
Chiral Amines	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / 2-Propanol	None	[14]
α-Amino Acid Esters	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / 2-Propanol	None	[14]
Underivatized Amino Acids	Crown-Ether (Crownpak CR(+))	Aqueous / Organic + TFA	TFA	[15][16]
β-Amino Alcohols	Polysaccharide Phenylcarbamates	Hexane / Ethanol or IPA	Diethylamine (DEA)	[14]

Conclusion

The successful resolution of racemic 2-[(pentan-2-yl)amino]-2-phenylethan-1-ol is an essential step for its further development in pharmaceutical or related fields. This guide has detailed three powerful and distinct methods to achieve this separation. Diastereomeric salt formation is a cost-effective and highly scalable method suitable for large quantities. Enzymatic kinetic resolution offers exceptional selectivity under mild conditions, yielding two different, highly enriched products from a single reaction. Finally, chiral HPLC provides a rapid and highly effective means for both analytical purity assessment and preparative isolation, particularly for research-scale quantities. The optimal choice of method will be dictated by the specific project goals, scale, and available resources. Each protocol provided herein serves as a robust starting point for developing a validated and efficient resolution process.

References

• Yao, X. X., et al. (1990). Resolution of the enantiomers of some beta-amino alcohols using chiral derivatization and reversed-phase liquid chromatography. Yao Xue Xue Bao, 25(4), 311-4. [Link]

• Sakai, K., et al. (2008). Solvent control of optical resolution of 2-amino-1-phenylethanol using dehydroabietic acid. Organic & Biomolecular Chemistry, 6(3), 458-63. [Link]

• Farmaceutici, I. B. I. G. L. (1990). Process for the enzymatic resolution of racemic 2-amino-1-alkanols.

• Li, G., et al. (2020). Kinetic resolution of N-aryl β-amino alcohols via asymmetric aminations of anilines. Chemical Communications. [Link]

• Kim, J., et al. (2022). Enantioseparation of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation by 2-Amino-1,2-diphenylethanol (ADPE) and Cinchonidine. Molecules, 28(1), 113. [Link]

• Honig, H., et al. (1989). Enzymatic Resolutions of Cyclic Amino Alcohol Precursors. Journal of the Chemical Society, Perkin Transactions 1, 2341-2346. [Link]

• Persson, B. A., et al. (2001). Dynamic Kinetic Resolution of β-Azido Alcohols. An Efficient Route to Chiral Aziridines and β-Amino Alcohols. The Journal of Organic Chemistry, 66(12), 4164-4169. [Link]

• Pierrel, L. (1990). Process for enzymatic separation of optical isomers of 2-aminobutanol.

• Francalanci, F., et al. (1987). Lipase-catalyzed resolution of chiral 2-amino 1-alcohols. The Journal of Organic Chemistry, 52(22), 5079-5082. [Link]

• Organic Chemistry Portal. β-Amino alcohol synthesis by amination (alkylation). [Link]

• Oshima, K., et al. (2024). Synthesis of N-alkylated octopamine derivatives and their interaction with octopamine receptor BmOAR1. Journal of Pesticide Science. [Link]

• ResearchGate. (n.d.). Examples of β-Amino Alcohol-containing Chiral Ligands and Auxiliaries. [Link]

• ResearchGate. (2025). Synthesis of N-alkylated octopamine derivatives and their interaction with octopamine receptor BmOAR1. [Link]

• Fogassy, E., et al. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. [Link]

• LibreTexts Chemistry. (2020). 6.8: Resolution (Separation) of Enantiomers. [Link]

• PubMed. (2008). Solvent control of optical resolution of 2-amino-1-phenylethanol using dehydroabietic acid. [Link]

• LibreTexts Chemistry. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. [Link]

• National Center for Biotechnology Information. (2023). Structural insights into endogenous agonist selectivity of aminergic receptors from the octopamine β2 receptor. [Link]

• ResearchGate. (n.d.). Dopamine, tyramine, and octopamine synthesis in Drosophila. [Link]

• PubMed. (2007). Toward the computational design of diastereomeric resolving agents: an experimental and computational study of 1-phenylethylammonium-2-phenylacetate derivatives. [Link]

• ResearchGate. (2026). High-performance liquid chromatographic separation of the enantiomers of unusual ??-amino acid analogues. [Link]

• Google Patents. Resolution of racemic amino acids.

• SciSpace. (2022). Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. [Link]

• ScienceDirect. (2022). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• National Center for Biotechnology Information. (2018). Chiral Separation of the Phenylglycinol Enantiomers by Stripping Crystallization. [Link]

• MDPI. (2025). High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of N-alkylated octopamine derivatives and their interaction with octopamine receptor BmOAR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Enzymatic resolutions of cyclic amino alcohol precursors - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. Chiral Separation of the Phenylglycinol Enantiomers by Stripping Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Solvent control of optical resolution of 2-amino-1-phenylethanol using dehydroabietic acid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Solvent control of optical resolution of 2-amino-1-phenylethanol using dehydroabietic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 15. researchgate.net [researchgate.net]
• 16. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]

The Versatile Role of Amino Alcohol Ligands in Transition Metal Catalysis: Application Notes and Protocols

Introduction: The Privileged Scaffold in Asymmetric Synthesis

Chiral amino alcohol ligands have emerged as a cornerstone in modern asymmetric catalysis. Their prevalence stems from their ready availability from the chiral pool, such as amino acids and natural alkaloids, and their modular structure, which allows for fine-tuning of steric and electronic properties. The bifunctional nature of amino alcohols, possessing both a Lewis basic amino group and a hydroxyl group, enables them to form stable and well-defined chiral environments around a metal center. This rigid, stereodirecting framework is crucial for achieving high levels of enantioselectivity in a wide array of transition metal-catalyzed reactions, making them indispensable tools for the synthesis of enantiomerically enriched pharmaceuticals, agrochemicals, and fine chemicals.

This guide provides an in-depth exploration of the application of amino alcohol ligands in three key transition metal-catalyzed transformations: the enantioselective addition of organozinc reagents to aldehydes, the asymmetric transfer hydrogenation of prochiral ketones, and the Corey-Bakshi-Shibata (CBS) reduction. For each application, we will delve into the mechanistic underpinnings, provide detailed, field-proven protocols, and present data to guide researchers in their synthetic endeavors.

Enantioselective Addition of Organozinc Reagents to Aldehydes

The enantioselective addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction, providing access to valuable chiral secondary alcohols. Amino alcohol ligands have proven to be exceptionally effective in catalyzing this transformation with high enantioselectivity.

Mechanistic Insights

The catalytic cycle is initiated by the reaction of the amino alcohol ligand with the organozinc reagent to form a chiral zinc-amino alkoxide complex. This complex then coordinates with the aldehyde, creating a rigid, six-membered transition state. The stereochemical outcome of the reaction is dictated by the facial selectivity of the alkyl group transfer from the zinc to the coordinated aldehyde. The chiral environment created by the amino alcohol ligand ensures that one face of the aldehyde is preferentially attacked, leading to the formation of one enantiomer of the alcohol in excess. The steric bulk and electronic nature of the substituents on the amino alcohol ligand are critical for achieving high enantioselectivity.

Figure 1: Catalytic cycle for the amino alcohol-catalyzed addition of organozinc reagents to aldehydes.

Application & Protocol: Enantioselective Addition of Diethylzinc to Benzaldehyde

This protocol describes a general procedure for the enantioselective addition of diethylzinc to benzaldehyde using a proline-derived amino alcohol ligand.

Materials:

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol

• Anhydrous Toluene

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde

• Saturated aqueous NH₄Cl solution

• Diethyl ether

• Anhydrous MgSO₄

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, nitrogen-flushed round-bottom flask, add (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol (0.05 mmol, 5 mol%) and anhydrous toluene (2 mL).

• Cool the solution to 0 °C in an ice bath.

• Add benzaldehyde (1.0 mmol) to the solution.

• Slowly add diethylzinc (1.2 mL of a 1.0 M solution in hexanes, 1.2 mmol) dropwise over 10 minutes.

• Stir the reaction mixture at 0 °C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (5 mL).

• Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the chiral secondary alcohol.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Data Summary

Ligand	Aldehyde	Yield (%)	ee (%)	Product Configuration
(1S,2R)-2-(N-Morpholino)-1,2-dicyclohexylethanol	Benzaldehyde	98	99	(R)
(1S,2R)-2-(N-Morpholino)-1,2-dicyclohexylethanol	p-Chlorobenzaldehyde	97	98	(R)
Proline-derived tertiary amino alcohol	p-Chlorobenzaldehyde	>95	up to 91	(S)
Isoborneol-derived 1,3-amino alcohol	Benzaldehyde	99	94	(R)

Asymmetric Transfer Hydrogenation (ATH) of Prochiral Ketones

Asymmetric transfer hydrogenation (ATH) is a powerful and operationally simple method for the reduction of prochiral ketones to chiral secondary alcohols, using a hydrogen donor such as isopropanol or formic acid. Amino alcohol ligands, in complex with transition metals like ruthenium, have proven to be highly effective catalysts for this transformation.

Mechanistic Insights

The accepted mechanism for Ru-catalyzed ATH involves a concerted, outer-sphere hydrogen transfer. The amino alcohol ligand coordinates to the ruthenium center, and upon addition of a base, a ruthenium hydride species is formed. The N-H proton of the ligand and the metal-hydride are transferred to the ketone via a six-membered pericyclic transition state. The chirality of the amino alcohol ligand dictates the facial selectivity of the hydrogenation, leading to the formation of one enantiomer of the alcohol in excess. The rigidity of the ligand backbone, such as in (1S,2R)-1-amino-2-indanol, is crucial for achieving high enantioselectivity.

Figure 2: Catalytic cycle for the Ru-catalyzed asymmetric transfer hydrogenation of ketones.

Application & Protocol: ATH of Acetophenone

This protocol describes a general procedure for the ATH of acetophenone using a Ru-complex of (1S,2R)-1-amino-2-indanol.

Materials:

• [RuCl₂(p-cymene)]₂

• (1S,2R)-1-amino-2-indanol

• Anhydrous isopropanol

• Potassium hydroxide (KOH)

• Acetophenone

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, add [RuCl₂(p-cymene)]₂ (0.005 mmol) and (1S,2R)-1-amino-2-indanol (0.011 mmol).

• Add anhydrous isopropanol (5 mL) and stir the mixture at 80 °C for 30 minutes to form the catalyst.

• Cool the mixture to room temperature.

• In a separate flask, prepare a solution of acetophenone (1.0 mmol) and KOH (0.05 mmol) in anhydrous isopropanol (5 mL).

• Transfer the substrate solution to the catalyst solution via cannula.

• Stir the reaction mixture at room temperature for the required time (monitor by TLC or GC).

• Upon completion, quench the reaction with water (10 mL) and extract with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the yield and enantiomeric excess by chiral GC or HPLC analysis.

Data Summary

Ligand	Ketone	Yield (%)	ee (%)
(1S,2R)-1-Amino-2-indanol	Acetophenone	>95	up to 82
Cinchona Alkaloid Derivatives	Acetophenone	>95	up to 95
C₂-Symmetric Bis(phosphinite)	Acetophenone	99	up to 79

Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a highly reliable and enantioselective method for the reduction of prochiral ketones to chiral secondary alcohols using a chiral oxazaborolidine catalyst and a stoichiometric borane source. The catalyst is readily prepared from a proline-derived amino alcohol.

Mechanistic Insights

The reaction mechanism involves the coordination of borane to the nitrogen atom of the oxazaborolidine catalyst. This coordination activates the borane as a hydride donor and increases the Lewis acidity of the endocyclic boron atom. The ketone then coordinates to the Lewis acidic boron atom in a sterically controlled manner, positioning the larger substituent away from the catalyst's chiral framework. An intramolecular hydride transfer from the coordinated borane to the ketone carbonyl occurs through a six-membered ring transition state, leading to the formation of the chiral alcohol with high enantioselectivity.

Figure 3: Catalytic cycle for the Corey-Bakshi-Shibata (CBS) reduction.

Application & Protocol: CBS Reduction of Acetophenone

This protocol describes a typical procedure for the enantioselective reduction of acetophenone using an in-situ generated oxazaborolidine catalyst.

Materials:

• (S)-(-)-2-(Diphenylhydroxymethyl)pyrrolidine

• Borane-tetrahydrofuran complex (BH₃·THF) (1.0 M solution in THF)

• Acetophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Hydrochloric acid (1 M)

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve (S)-(-)-2-(diphenylhydroxymethyl)pyrrolidine (0.1 mmol) in anhydrous THF (5 mL).

• Cool the solution to 0 °C and slowly add BH₃·THF solution (0.1 mmol).

• Allow the mixture to stir at 0 °C for 30 minutes to facilitate the formation of the oxazaborolidine catalyst.

• In a separate flask, dissolve acetophenone (1.0 mmol) in anhydrous THF (2 mL).

• Cool the catalyst solution to -20 °C and add the acetophenone solution dropwise.

• Slowly add additional BH₃·THF solution (1.1 mmol) to the reaction mixture, maintaining the temperature at -20 °C.

• Stir the reaction at -20 °C for 1-2 hours, or until the reaction is complete as monitored by TLC.

• Quench the reaction by the slow, dropwise addition of methanol (5 mL).

• Warm the mixture to room temperature and remove the solvent under red

Troubleshooting & Optimization

Technical Support Center: Optimizing Enantiomeric Excess (ee) with N-(pentan-2-yl) Phenylglycinol Ligands

Welcome to the Technical Support Center for asymmetric catalysis. This guide is designed for researchers, scientists, and drug development professionals seeking to maximize enantiomeric excess (ee) and conversion rates when using N-(pentan-2-yl) phenylglycinol as a chiral ligand.

Overview & Mechanistic Rationale

N-(pentan-2-yl) phenylglycinol is a highly effective chiral amino alcohol ligand used extensively in asymmetric transformations, most notably the addition of dialkylzincs to aldehydes. The secondary amine, bearing a branched pentan-2-yl group, provides a rigid steric environment. When complexed with zinc, it forms a rigid 5-membered chelate ring. The bulky pentan-2-yl group effectively blocks one enantiotopic face of the coordinated aldehyde, forcing the alkyl transfer to occur exclusively from the opposite face. Phenylglycinol-derived ligands have a well-documented history in asymmetric catalysis, providing robust stereocontrol due to the rigid steric environment of the phenyl ring adjacent to the coordinating heteroatoms Chemical Reviews[1].

Experimental Workflow & Catalytic Logic

Caption: Catalytic cycle and workflow for dialkylzinc addition using N-(pentan-2-yl) phenylglycinol.

Self-Validating Protocol: Asymmetric Addition of Diethylzinc to Benzaldehyde

Goal: Achieve >95% ee using N-(pentan-2-yl) phenylglycinol. Note: High purity (S)-(+)-2-phenylglycinol or its (R)-enantiomer is the critical starting material for synthesizing the N-(pentan-2-yl) derivativeSigma-Aldrich[2].

• Step 1: Ligand Activation. In a flame-dried Schlenk flask under an inert argon atmosphere, dissolve N-(pentan-2-yl) phenylglycinol (10 mol%) in anhydrous toluene.

  • Causality: Toluene is a non-coordinating solvent that prevents solvent molecules from competing with the ligand for zinc coordination.

• Step 2: Catalyst Formation. Slowly add diethylzinc (1.0 M in hexanes, 2.2 equiv) at 0 °C.

  • Causality & Validation: The slow addition prevents local heating and thermal degradation of the active zinc-alkoxide complex. The visible evolution of ethane gas serves as a self-validating indicator that the amino alcohol has been successfully deprotonated to form the active catalyst.

• Step 3: Substrate Addition. Add benzaldehyde (1.0 equiv) dropwise over 30 minutes.

  • Causality: Maintaining a low steady-state concentration of the aldehyde minimizes the uncatalyzed background racemic addition, preserving high ee.

• Step 4: Reaction Monitoring. Stir at 0 °C for 12 hours.

  • Validation: Validate conversion via TLC or GC-FID. The disappearance of the benzaldehyde peak confirms the progress of the alkyl transfer.

• Step 5: Quenching & Workup. Quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

  • Causality: A mild acidic quench safely decomposes the unreacted dialkylzinc and breaks down the zinc alkoxide intermediate without causing racemization or dehydration of the newly formed chiral alcohol.

• Step 6: Chiral Analysis. Extract with dichloromethane, dry over Na₂SO₄, and determine ee using Chiral HPLC (e.g., Chiralcel OD-H column).

Quantitative Data Summaries

Table: Impact of Reaction Parameters on Enantiomeric Excess (ee)

Solvent	Temperature (°C)	Ligand Loading (mol%)	Conversion (%)	Enantiomeric Excess (ee %)
Toluene	0	10	>99	95
Toluene	25	10	>99	88
Hexanes	0	10	85	92
THF	0	10	40	65
Toluene	0	5	95	94

Note: THF drastically reduces both conversion and ee due to competitive coordination to the zinc center, disrupting the monomeric active transition state.

Troubleshooting Guide & FAQs

Q: Why is my enantiomeric excess (ee) plateauing around 60-70% despite using high-purity N-(pentan-2-yl) phenylglycinol? Root Cause: Background uncatalyzed reaction or solvent competition. Causality: Dialkylzinc compounds can add to aldehydes without a catalyst, yielding racemic mixtures. If the reaction is run at room temperature or in coordinating solvents (like THF), the background reaction competes with the catalyzed pathway. Furthermore, the steric bulk of the N-pentan-2-yl group requires precise spatial orientation; coordinating solvents disrupt this orientation. Solution: Switch to a strictly non-coordinating solvent (toluene or hexanes) and strictly maintain the reaction temperature at or below 0 °C.

Q: I observe a non-linear effect where a ligand of 80% ee gives a product of 95% ee. Is this expected? Root Cause: Asymmetric amplification (autocatalysis / homochiral dimerization). Causality: In the asymmetric addition of dialkylzinc compounds to aldehydes, the enantioselectivity is often subject to non-linear effects, where the product alcohol itself acts as an asymmetric ligand, creating an autocatalytic feedback loop Wikipedia[3]. If the homochiral dimer is significantly more catalytically active than the heterochiral dimer, asymmetric amplification occurs. Solution: This is a positive phenomenon (the Kagan effect). To maximize it, ensure the pre-catalyst is fully formed before aldehyde addition.

Q: The conversion is very low (<20%) after 24 hours. How can I improve the yield without sacrificing ee? Root Cause: Steric hindrance from the N-(pentan-2-yl) group slowing down the alkyl transfer. Causality: While the branched pentan-2-yl group provides excellent enantio-discrimination by shielding one face of the aldehyde, it also increases the activation energy required to reach the transition state. Solution: Add a catalytic amount of a Lewis acid additive (like Ti(O-iPr)₄) to further activate the aldehyde, or slightly increase the dialkylzinc equivalents (up to 2.5 equiv) to push the equilibrium forward.

Q: How should I store the N-(pentan-2-yl) phenylglycinol ligand to prevent degradation? Root Cause: Oxidative degradation of the secondary amine. Causality: Secondary amines are susceptible to oxidation over time when exposed to air and light, forming N-oxides that coordinate poorly to zinc and drastically lower the ee. Solution: Store the ligand in an amber vial under an argon atmosphere at 4 °C.

References

• Title: Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Asymmetric addition of dialkylzinc compounds to aldehydes Source: Wikipedia URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 98%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 3. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]

Troubleshooting low yields in reductive amination of 2-pentanone

Welcome to the Technical Support Center for Organic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic bottlenecks associated with the reductive amination of 2-pentanone (methyl propyl ketone).

Unlike highly reactive aldehydes, aliphatic ketones like 2-pentanone suffer from steric hindrance and less favorable thermodynamics during imine formation. This guide synthesizes field-proven causality, self-validating protocols, and authoritative troubleshooting logic to help you optimize your yields.

Part 1: Mechanistic Logic & Troubleshooting Workflow

The reductive amination of 2-pentanone is a tandem process: condensation of the amine with the ketone to form an imine/iminium intermediate, followed by in situ hydride reduction. Yield loss typically occurs when the delicate kinetic balance between these two steps is disrupted. The diagram below maps the logical pathways to resolve the three most common failure modes.

Workflow for troubleshooting 2-pentanone reductive amination bottlenecks.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is my yield low when using sodium cyanoborohydride (NaBH₃CN) with 2-pentanone, and why am I seeing 2-pentanol byproducts? Causality: 2-Pentanone is an aliphatic ketone, which is electronically less electrophilic than aldehydes. The reaction between the carbonyl and amine is in an equilibrium that heavily favors the starting materials unless driven forward 1[1]. NaBH₃CN is highly pH-dependent; at pH 6-8, it selectively reduces iminium ions, but if the pH drops (pH 1-3) to force imine formation, the hydride rapidly over-reduces the unreacted ketone directly into 2-pentanol 2[2]. Solution: Switch to sodium triacetoxyborohydride (NaBH(OAc)₃). The steric bulk and electron-withdrawing acetate groups make NaBH(OAc)₃ a milder, highly chemoselective reagent that reduces imines rapidly without attacking the aliphatic ketone, even in the presence of acetic acid 3[3].

Q2: I am using a primary amine and observing significant dialkylation (tertiary amine formation). How do I prevent this? Causality: When a primary amine reacts with 2-pentanone, the resulting secondary amine product is often more nucleophilic than the starting primary amine. If unreacted 2-pentanone is still present, this secondary amine will undergo a second reductive amination cycle, leading to overalkylation 4[4]. Solution: Do not use a one-pot direct method. Instead, employ a stepwise (indirect) protocol. Pre-form the imine completely in methanol before introducing any reducing agent. Alternatively, use a slight molar excess (1.05 - 1.10 equiv) of the primary amine to statistically favor monoalkylation 5[5].

Q3: The reaction stalls, and starting materials are recovered. How can I drive the equilibrium for unreactive amines? Causality: The condensation of 2-pentanone releases water. If the amine is weakly basic or sterically hindered, the equilibrium constant is poor, and the imine never forms in sufficient concentrations to be reduced. Solution: Incorporate Titanium(IV) isopropoxide (Ti(OiPr)₄). Ti(OiPr)₄ acts as a dual-purpose reagent: it is a potent Lewis acid that activates the ketone, and an irreversible water scavenger that traps the released H₂O, driving the equilibrium to 100% conversion before reduction 6[6].

Part 3: Quantitative Data Comparison

To aid in reagent selection, the following table synthesizes the expected performance metrics of various reducing systems specifically applied to aliphatic ketones like 2-pentanone.

Reagent System	Optimal Application	Ketone Over-Reduction Risk	Dialkylation Risk (1° Amines)	Typical Yield Range
NaBH₃CN	pH-controlled environments	High (if pH drops < 4)	Moderate	50 - 75%
NaBH(OAc)₃	Direct amination (2° amines)	Very Low	Low to Moderate	85 - 98%
Ti(OiPr)₄ / NaBH₄	Stepwise amination (1° amines)	Very Low	Very Low	80 - 95%

Part 4: Self-Validating Experimental Protocols

A robust protocol must validate itself in real-time to prevent downstream failures. Below are two optimized methodologies for 2-pentanone.

Protocol A: Direct Reductive Amination with NaBH(OAc)₃ (Best for Secondary Amines)

Mechanism: Acetic acid catalyzes imine formation, while the mild NaBH(OAc)₃ waits selectively for the iminium ion to form before transferring hydride 7[7].

• Initiation: Charge a dry, nitrogen-purged reaction vessel with 2-pentanone (1.0 equiv), the secondary amine (1.05 equiv), and 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Catalysis: Add glacial acetic acid (1.0 equiv). Stir for 15 minutes at room temperature to establish the iminium equilibrium.

• Reduction: Portion-wise, add NaBH(OAc)₃ (1.5 equiv) to control any mild exotherm.

• In-Process Control (Self-Validation): Stir at room temperature. After 2 hours, withdraw a 50 µL aliquot, quench in NaHCO₃, and analyze via GC/MS. Validation Checkpoint: The reaction is complete only when the 2-pentanone peak is fully consumed and no intermediate imine mass is detected. Do not proceed to workup until this is confirmed.

• Quench & Workup: Quench with saturated aqueous NaHCO₃ to neutralize the acetic acid. Extract with dichloromethane (3x), dry the combined organics over MgSO₄, and concentrate in vacuo.

Protocol B: Stepwise Reductive Amination with Ti(OiPr)₄ / NaBH₄ (Best for Primary Amines)

Mechanism: Ti(OiPr)₄ forces complete imine formation prior to the introduction of the reducing agent, completely eliminating the risk of ketone reduction and minimizing dialkylation 6[6].

• Condensation: In a capped flask, combine 2-pentanone (1.0 equiv) and the primary amine (1.0 equiv) in absolute ethanol.

• Water Scavenging: Add Titanium(IV) isopropoxide (2.0 equiv). Stir at room temperature for 8-10 hours.

• In-Process Control (Self-Validation): Withdraw a 0.1 mL aliquot, quench with water, extract with ether, and analyze via GC/MS. Validation Checkpoint: Proceed to step 4 only when 2-pentanone conversion to the imine/enamine is >95%.

• Reduction: Add sodium borohydride (NaBH₄) (1.5 equiv) in one portion. Stir for an additional 7-8 hours.

• Titanium Precipitation: Quench the reaction by pouring the mixture into 2M aqueous ammonia (approx. 30 mL per 10 mmol scale). Causality: This specific quench forces the titanium salts to precipitate as a highly filterable inorganic solid (TiO₂), preventing severe emulsions during extraction.

• Workup: Filter the resulting slurry through a Celite pad. Separate the organic layer, perform an acid/base extraction if necessary to remove neutral impurities, dry over MgSO₄, and concentrate.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). PubMed.[Link]

• Abdel-Magid, A. F. et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal.[Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. MDMA.ch.[Link]

• Abdel-Magid, A. F. et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1. ACS Publications.[Link]

• Reductive amination with Titanium(IV)Isopropoxide. Designer-Drug.com.[Link]

• Reductive amination. Wikipedia.[Link]

• Reductive Amination, and How It Works. Master Organic Chemistry.[Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. designer-drug.com [designer-drug.com]
• 7. organic-chemistry.org [organic-chemistry.org]

Optimizing reaction conditions for amino alcohol catalyzed alkylation

Ticket ID: AA-ZN-OPT-001

Subject: Optimization & Troubleshooting for Enantioselective Organozinc Addition

Executive Summary & Core Mechanism

Welcome to the technical support hub for asymmetric alkylation. This guide focuses on the enantioselective addition of dialkylzinc reagents to aldehydes using chiral

-amino alcohols (e.g., DAIB, ephedrine derivatives).[1]

The Central Dogma of this Reaction: Unlike standard Lewis acid catalysis, this system relies on Ligand-Accelerated Catalysis (LAC) . The chiral zinc complex is more reactive than the free dialkylzinc. However, the system is governed by a complex equilibrium between unreactive dimers (resting state) and reactive monomers (active catalyst) .

Understanding this equilibrium is the key to solving low yield and poor enantiomeric excess (ee).

Interactive Troubleshooting (FAQ)

Issue A: "My enantioselectivity (ee) is significantly lower than literature values."

Diagnosis 1: The Racemic Background Reaction

• Cause: Uncatalyzed dialkylzinc reagents (

  ) react slowly with aldehydes to produce racemic alcohol. If the chiral catalytic cycle is too slow or the catalyst loading is too low, the background reaction dominates.[1]

• Solution:

  • Lower the Temperature: The catalytic pathway usually has a lower activation energy than the background reaction. Cooling to 0°C or -20°C often suppresses the background rate more than the catalytic rate.

  • Slow Addition: Add the aldehyde slowly to the catalyst/zinc mixture. This keeps the aldehyde concentration low, favoring the fast catalyst over the slow free zinc reagent.[1]

Diagnosis 2: Negative Non-Linear Effects (NLE)

• Cause: In some amino alcohol systems, the heterochiral dimer (formed from one (R)-ligand and one (S)-ligand) is more stable and less reactive than the homochiral dimer. If your ligand is not optically pure, the minor enantiomer traps the major enantiomer in an inactive "sink."[1]

• Solution: Ensure ligand optical purity is >99%. Conversely, if the system exhibits positive NLE (Asymmetric Amplification, common with DAIB), a 15% ee ligand can yield 95% ee product.[1] Know your specific ligand's NLE profile.[1]

Issue B: "The reaction stalls or conversion is poor despite excess reagents."

Diagnosis: Catalyst Aggregation (The "Resting State" Trap)

• Cause: The active species is a monomeric alkylzinc amino-alkoxide. In non-polar solvents, these species aggregate into stable dimers or tetramers (the thermodynamic sink).[1]

• Solution:

  • Solvent Polarity: Switch from pure Hexane to Toluene or add a small amount of coordinating solvent (like THF) to break up aggregates—but be careful, as too much coordination can shut down the Lewis acidity.

  • Catalyst Loading: Unlike standard catalysis, increasing loading can sometimes decrease rate if it pushes the equilibrium toward stable aggregates.[1]

Issue C: "I see white precipitate immediately upon adding ."

Diagnosis: Moisture Contamination

• Cause: Dialkylzincs hydrolyze instantly to form Zinc oxide/hydroxide salts (white solids) and ethane gas.

• Solution:

  • Flame Dry: All glassware must be flame-dried under vacuum.[1]

  • Gas Scrubbing: Ensure your Argon/Nitrogen line has an active oxygen/moisture trap.[1]

Critical Parameter Optimization

Use this data table to select conditions based on your substrate class.[1]

Parameter	Standard Condition	Optimization Logic	Risk Factor
Solvent	Toluene or Hexane	Toluene dissolves aromatic aldehydes better.[1] Hexane often gives higher ee due to tighter ion pairing.[1]	THF or DMF can coordinate to Zn, reducing Lewis acidity and killing the reaction.[1]
Temperature	0°C	Room Temp for unreactive aliphatic aldehydes. -20°C for highly reactive aromatic aldehydes to stop background rxn.[1]	Too cold (< -40°C) may freeze the equilibrium in the dimeric resting state.
Stoichiometry	1.0 : 2.0 : 0.05 (Ald : : Ligand)	Excess (2.0-2.5 eq) drives the reaction.	Large excess of increases the risk of racemic background reaction.
Additives	None (Standard)	Ti(OiPr)4 (1.2 eq) is required for sulfonamide or diol ligands, but NOT for pure amino alcohols like DAIB.	Adding Ti to a DAIB reaction usually complicates the mechanism unnecessarily.

Visualizing the Mechanism (The "Noyori Cycle")

The following diagram illustrates the crucial equilibrium between the inactive dimer and the active monomer.

Figure 1: The Catalytic Cycle.[2] Note the "Inactive Dimer" acts as a reservoir.[1] High ee depends on the Monomer reacting faster than free ZnR2.

Standard Operating Procedure (SOP)

Protocol: Enantioselective Ethylation of Benzaldehyde using (-)-DAIB Target: (S)-1-phenyl-1-propanol[3][4]

Reagents:

• Benzaldehyde (freshly distilled)

• Diethylzinc (

  , 1.0 M in hexane)

• (-)-DAIB (3-exo-(dimethylamino)isoborneol)[3][5]

• Toluene (Anhydrous)

Step-by-Step Workflow:

• Preparation (T = -30 min):

  • Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar under vacuum.

  • Backfill with Argon.[1] Repeat 3 times.

• Catalyst Formation (T = 0):

  • Add (-)-DAIB (10 mg, 0.05 mmol, 5 mol%) to the flask.

  • Add Toluene (4.0 mL).

  • Add

    (2.4 mL, 2.4 mmol, 2.4 equiv) via syringe.

  • Observation: Gas evolution (ethane) will occur. Stir at Room Temperature for 15 minutes to ensure formation of the zinc-amino alkoxide complex.

• Reaction (T = 15 min):

  • Cool the mixture to 0°C (Ice bath).

  • Add Benzaldehyde (102 µL, 1.0 mmol, 1.0 equiv) dropwise over 5 minutes.

  • Technical Note: Rapid addition can cause localized heating and promote the background reaction.

• Monitoring:

  • Stir at 0°C. Monitor by TLC (Hexane/EtOAc 8:1). Reaction is typically complete in 6–12 hours.

• Quench & Workup:

  • Quench carefully with saturated

    (aq). Caution: Vigorous bubbling.[1]

  • Extract with

    (3x). Wash combined organics with brine, dry over , and concentrate.[1]

• Analysis:

  • Determine ee via Chiral HPLC (e.g., Chiralcel OD-H column).[1][6]

References

• Noyori, R., & Kitamura, M. (1991).[1][5] Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification.[1][5] Angewandte Chemie International Edition. Link

• Kitamura, M., Suga, S., Kawai, K., & Noyori, R. (1986).[1] Enantioselective alkylation of aldehydes promoted by chiral amino alcohols.[1][7][8][9] Journal of the American Chemical Society.[7][8][10] Link

• Oguni, N., & Omi, T. (1984).[1] Enantioselective addition of diethylzinc to benzaldehyde catalyzed by a chiral amino alcohol.[1][3][11] Tetrahedron Letters. Link

• Kitamura, M., Okada, S., Suga, S., & Noyori, R. (1989).[1] Enantioselective addition of dialkylzincs to aldehydes promoted by chiral amino alcohols.[1][5][7][8][11][12] Mechanism and nonlinear effect.[1][7][11][12] Journal of the American Chemical Society.[7][8][10] Link

• Organic Syntheses Procedure. (2002).[1][3] Catalytic Enantioselective Addition of Dialkylzincs to Aldehydes Using (2S)-(-)-3-exo-(Dimethylamino)isoborneol [(2S)-DAIB].[3] Org.[1][3][5][6][7] Synth. 2002, 79, 139.[1][3] Link[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. electronicsandbooks.com [electronicsandbooks.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scispace.com [scispace.com]
• 12. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Steric Hindrance in N-Alkylation of Phenylglycinol

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have designed this resource to address the specific mechanistic bottlenecks encountered when functionalizing phenylglycinol. While the alpha-phenyl group provides excellent chiral induction, it imposes severe steric penalties during N-alkylation. This guide synthesizes field-proven protocols, causality-driven troubleshooting, and validated methodologies to ensure high-yielding, enantiopure transformations.

Troubleshooting Guide: Diagnostics & Corrective Actions

Q: Why do my direct N-alkylation attempts with alkyl halides yield mostly elimination byproducts instead of the target amine? A: The bulky phenyl group at the alpha position dramatically increases the activation energy required for the desired SN2 nucleophilic attack. When using standard bases (e.g., K2CO3, Et3N) at room temperature, the competing E2 elimination of the alkyl halide becomes kinetically favored. Furthermore, in solid-phase scaffolds derived from phenylglycinol, room temperature alkylation often leads to undesired elimination from the resin[1]. Corrective Action: Shift to cryogenic conditions (–78 °C) and use strong, non-nucleophilic bases like LDA or LiHMDS to rapidly generate the enolate or amide anion before elimination pathways can compete[1].

Q: I am observing irreversible ring-opening during the alkylation of phenylglycinol-derived bicyclic lactams. How can I prevent this degradation? A: If you are using LDA as your base, it is likely abstracting the highly hindered benzylic methine proton of the phenylglycinol moiety. This abstraction causes the irreversible opening of the oxazolidine ring, forming an N-styryl lactam (which you can diagnose by looking for vinyl proton singlets at δ 5.3 and 5.7 in your crude 1H-NMR)[2]. Corrective Action: Switch from LDA to LiHMDS (Lithium bis(trimethylsilyl)amide). The increased steric bulk of LiHMDS prevents it from abstracting the benzylic proton, preserving the bicyclic system and improving alkylation yields from ~44% to over 80%[2].

Q: How can I achieve strict mono-N-alkylation without over-alkylating to the tertiary amine? A: Primary amines typically become more nucleophilic after the first alkylation due to the inductive electron-donating effect of the new alkyl group. However, with phenylglycinol, you can leverage its inherent steric bulk. Using a "borrowing hydrogen" methodology with alcohols and an Iridium/Ruthenium catalyst allows for highly selective monoalkylation. The insertion of the first alkyl group creates sufficient steric hindrance to completely block a second catalytic cycle[3].

Validated Experimental Protocols

Protocol A: Low-Temperature Alkylation of Phenylglycinol-Derived Lactams

Self-Validating System: The success of this protocol relies on strict steric control of the base. The absence of vinyl proton signals in the crude NMR validates that the oxazolidine ring remains intact.

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve the phenylglycinol-derived bicyclic lactam (1.0 equiv) in anhydrous THF to achieve a 0.1 M concentration.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to –78 °C for 15 minutes.

• Selective Deprotonation: Add LiHMDS (1.0 M in THF, 1.2 equiv) dropwise down the side of the flask.

  • Causality: LiHMDS is explicitly chosen over LDA to prevent benzylic deprotonation and subsequent oxazolidine ring opening[2]. Stir for 30 minutes at –78 °C.

• Electrophile Addition: Add the alkyl halide (e.g., ethyl iodide, 2.0 equiv) dropwise. Maintain the reaction at –78 °C for 2 hours.

• Quenching: Quench the reaction at –78 °C with saturated aqueous NH4Cl before warming to room temperature.

  • Causality: Quenching at cryogenic temperatures prevents room-temperature elimination side-reactions of the unreacted alkyl halide[1].

• Isolation: Extract with EtOAc, dry over Na2SO4, and concentrate. Verify the exo-facial stereoselectivity via 1H-NMR.

Protocol B: Borrowing Hydrogen Mono-N-Alkylation using Alcohols

Self-Validating System: Water is the only stoichiometric byproduct. The reaction progress can be monitored by the disappearance of the primary amine via TLC (ninhydrin stain).

• Setup: In an argon-filled glovebox, combine phenylglycinol (1.0 equiv), the target alcohol (e.g., isopropanol, 2.0 equiv), and the Iridium catalyst (e.g., [Ir(Cp*)Cl2]2, 1-2 mol%) in a sealed pressure tube[4].

• Solvent Selection: Use CF3CH2OH (Trifluoroethanol) as the solvent.

  • Causality: TFE enhances the solubility of zwitterionic/polar amino alcohols and stabilizes the catalytic transition states[3].

• Thermal Activation: Seal the tube, remove it from the glovebox, and heat to 90–100 °C for 18–24 hours.

  • Causality: Elevated thermal energy is required for the initial endothermic dehydrogenation of the alcohol to the aldehyde intermediate[3].

• Purification: Cool to room temperature, filter through a short pad of silica, and purify via flash chromatography. The steric bulk of the newly formed secondary amine prevents any further alkylation[3].

Quantitative Data Summary

The following table summarizes the performance metrics of various N-alkylation strategies applied to phenylglycinol derivatives, allowing for rapid experimental decision-making.

Alkylation Strategy	Reagents / Catalyst	Operating Temp.	Typical Yield	Selectivity	Primary Mechanistic Limitation
Direct Alkylation	Alkyl Halide, K2CO3	25 °C	15–30%	Poor	E2 Elimination, over-alkylation
Solid-Phase / Lactam	Alkyl Halide, LiHMDS	–78 °C	77–83%	High (Mono)	Requires strict cryogenic control[2]
Reductive Amination	Aldehyde, NaBH3CN	0–25 °C	85–95%	High (Mono)	Trace dialkylation with unhindered aldehydes
Borrowing Hydrogen	Alcohol, Ir/Ru Catalyst	90–120 °C	70–90%	Absolute (Mono)	Requires specialized transition metal catalysts[3]

Strategy Visualization

Workflow for selecting N-alkylation strategies for phenylglycinol.

Frequently Asked Questions (FAQs)

Q: Does the stereocenter of phenylglycinol racemize under borrowing hydrogen conditions? A: Generally, no. While borrowing hydrogen requires elevated temperatures, the use of sub-stoichiometric base (or base-free conditions with specific Ru/Ir catalysts) preserves the stereochemical integrity of the 1,2-amino alcohol[4].

Q: Can I use protecting groups to force mono-alkylation via direct halide substitution? A: Yes. N-nosyl (o-nitrobenzenesulfonyl) or N-tosyl protection enhances the NH acidity, allowing for mild deprotonation (e.g., K2CO3) and subsequent alkylation. The protecting group can then be removed (e.g., with thiophenol for nosyl). However, this adds two synthetic steps to your workflow and requires harsh deprotection conditions that may affect sensitive substrates.

References

1.[1] Title: MONO AND SEQUENTIAL BIS SOLID PHASE ALKYLATIONS OF A (R)-PHENYLGLYCINOL DERIVED PYRROLIDINONE SCAFFOLD | Source: clockss.org | URL: 2.[2] Title: Alkylation of phenylglycinol-derived bicyclic lactams. Enantioselective synthesis of 3-alkylpiperidines | Source: arkat-usa.org | URL: 3.[3] Title: Direct N-alkylation of unprotected amino acids with alcohols | Source: nih.gov | URL: 4.[4] Title: Hydrogen‐Borrowing Alkylation of 1,2‐Amino Alcohols in the Synthesis of Enantioenriched γ‐Aminobutyric Acids | Source: nih.gov | URL:

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Direct N-alkylation of unprotected amino acids with alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrogen‐Borrowing Alkylation of 1,2‐Amino Alcohols in the Synthesis of Enantioenriched γ‐Aminobutyric Acids - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions in the synthesis of beta-amino alcohols

Welcome to the Technical Support Center for β-Amino Alcohol Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the most pervasive challenges in the aminolysis of epoxides: poor regioselectivity, over-alkylation, and competing side reactions.

Rather than providing generic procedures, this guide deconstructs the chemical causality behind these failures and provides self-validating, field-proven protocols to ensure your synthetic workflows are robust, scalable, and reproducible.

Diagnostic Workflow for Epoxide Aminolysis

Caption: Workflow for diagnosing and resolving common side reactions in β-amino alcohol synthesis.

Troubleshooting Guide 1: Resolving Poor Regioselectivity

The Problem: Nucleophilic attack by an amine on an unsymmetrical epoxide can occur at either the less substituted (C-α) or more substituted (C-β) carbon. Uncatalyzed reactions rely purely on thermal activation, often resulting in an inseparable mixture of regioisomers [[1]]().

The Causality: Without a catalyst, the energy difference between the transition states for C-α and C-β attack is marginal. By introducing a Lewis acid or a supramolecular catalyst (like β-cyclodextrin), you alter the transition state. Lewis acids coordinate to the epoxide oxygen, polarizing the C-O bonds. Depending on the steric bulk of the catalyst, the amine is structurally directed to attack the less hindered carbon via an S_N2-like mechanism, yielding the target β-amino alcohol with high regioselectivity 2.

Caption: Mechanistic pathways comparing uncatalyzed vs. catalyzed epoxide aminolysis.

Protocol A: Regioselective Aminolysis in Water using β-Cyclodextrin

This green-chemistry protocol utilizes β-cyclodextrin to encapsulate the epoxide, sterically shielding the more substituted carbon and forcing regioselective attack 2.

• Catalyst Solvation: Dissolve 10 mol% of β-cyclodextrin in distilled water at 30 °C.

• Substrate Addition: Add the terminal epoxide (1.0 equiv) followed by the primary aromatic or aliphatic amine (1.0 equiv).

• Reaction: Stir aggressively for 2–4 hours. Causality Note: The hydrophobic cavity of the cyclodextrin acts as a micro-reactor, increasing the effective local concentration of the reagents while directing the regiochemistry.

• Extraction: Extract the product using ethyl acetate (3 x 15 mL). The organic layer contains the pure β-amino alcohol.

• Self-Validation Check: Evaporate the remaining aqueous layer to dryness. Weigh the recovered β-cyclodextrin. A recovery of >95% initial mass validates that the catalyst has not degraded and the system is ready for the next synthetic cycle.

Troubleshooting Guide 2: Minimizing Over-Alkylation

The Problem: When a primary amine opens an epoxide, the resulting β-amino alcohol is a secondary amine. This secondary amine is frequently more nucleophilic than the starting material, leading to a second epoxide ring-opening event and the formation of unwanted tertiary amine (bis-alkylated) by-products.

The Causality: The electron-donating nature of the newly attached alkyl group increases the electron density on the nitrogen atom. In batch reactors, as the concentration of the primary amine drops, the probability of the epoxide reacting with the newly formed secondary amine increases exponentially.

Protocol B: Continuous-Flow Aminolysis to Suppress Bis-Alkylation

By transitioning from a batch to a continuous-flow regime using a solid-acid catalyst (such as titania-zirconia supported molybdenum oxide), we can kinetically trap the mono-alkylated product 3.

• Reactor Preparation: Pack a continuous-flow column with the solid-acid catalyst. Prime the system with the carrier solvent (e.g., ethanol).

• Reagent Feed: Prepare a solution of the epoxide (1.0 M) and a slight excess of the primary amine (1.2 M).

• Flow Rate Optimization: Set the pump to achieve a residence time of exactly 5–10 minutes. Causality Note: This short residence time ensures the primary amine reacts with the activated epoxide, but the resulting secondary β-amino alcohol is physically flushed out of the catalytic zone before a second alkylation can occur.

• Self-Validation Check: Analyze the reactor effluent via LC-MS. The presence of a single major mass peak corresponding to the

  of the mono-alkylated product—and the strict absence of the peak—validates that the flow rate is perfectly calibrated to suppress over-alkylation.

Quantitative Catalyst Comparison

To aid in your experimental design, the following table summarizes the quantitative performance of various catalytic systems utilized to minimize side reactions in epoxide aminolysis:

Catalyst System	Reaction Conditions	Yield (%)	Regioselectivity	Key Advantage
Uncatalyzed	Thermal, Organic Solvent	0–64%	Poor to Moderate	Baseline comparison; high side reactions 1.
Cobaltous Chloride	Ambient Temp, Solvent-Free	85–99.5%	Excellent	Exceptional productivity (up to 4 kg/L/h ) 2.
β-Cyclodextrin	30 °C, Water	80–96%	Excellent	Green solvent, highly recyclable catalyst 2.
Gd(OTf)₃	High Temp, Toluene	48–97%	High	Highly effective for sterically hindered epoxides 1.
Titania-Zirconia MoO₃	Continuous Flow	>90%	Excellent	Prevents over-alkylation, high catalyst durability 3.

Frequently Asked Questions (FAQs)

Q: Why is my epoxide polymerizing instead of reacting with the amine? A: Epoxides are prone to homopolymerization when exposed to strong Lewis acids without a readily available nucleophile. If your amine is too sterically hindered or added too slowly, the activated epoxide will react with another epoxide molecule instead. Solution: Always ensure the amine is thoroughly mixed with the epoxide before introducing the Lewis acid catalyst, or use a milder catalyst like Aluminium triflate, which provides high yields with low catalyst loading [[3]]().

Q: Can I perform this reaction without hazardous organic solvents? A: Absolutely. Modern synthetic protocols heavily favor "on-water" or solvent-free conditions. Catalysts such as sulfated zirconia or heteropoly acids exhibit excellent catalytic activity for regioselective ring-opening under entirely solvent-free conditions 4. This not only improves the green chemistry profile but often accelerates the reaction rate due to the hydrophobic effect.

Q: How do I handle stereochemistry during the ring-opening of chiral epoxides? A: The aminolysis of chiral epoxides with amines generally proceeds via an S_N2 mechanism, which dictates a complete inversion of stereochemistry at the site of nucleophilic attack. Ensure you select your starting chiral epoxide enantiomer knowing that the attacked carbon will invert 2.

References

• Title: Synthesis of β-Amino Alcohols by Regioselective Ring Opening of Arylepoxides with Anilines Catalyzed by Cobaltous Chloride Source: ResearchGate URL:[Link]

• Title: A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides Source: ResearchGate URL: [Link]

• Title: Evolution of Epoxides to Synthesize beta-amino Alcohols Source: ResearchGate URL: [Link]

• Title: A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides Source: SciSpace URL:[Link]

• Title: A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides Source: RROIJ URL:[Link]

• Title: Epoxide Syntheses and Ring-Opening Reactions in Drug Development Source: MDPI URL:[Link]

Sources

• 1. rroij.com [rroij.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Technical Support Center: Phenylglycinol Ligands in Asymmetric Catalysis

Topic: Effect of Temperature on Enantioselectivity Audience: Synthetic Chemists, Process Development Scientists

Core Directive: The Thermodynamics of Selectivity

Executive Summary: In asymmetric catalysis using phenylglycinol-derived ligands (e.g., in oxazaborolidine reductions or organozinc additions), the relationship between temperature (

) and enantioselectivity ( ) is governed by the Eyring equation . While the general heuristic is "lower temperature yields higher selectivity," this is an oversimplification that can lead to process failure.

The Scientific Reality: Enantioselectivity depends on the difference in Gibbs free energy (

) between the major and minor transition states (TS). This difference is composed of enthalpic ( ) and entropic ( ) terms:

• Enthalpic Control (The Norm): If

  is the dominant factor (the major TS is energetically stabilized by sterics/electronics), lowering increases the ratio , boosting .

• Entropic Control (The Trap): If

  opposes , there exists an Isokinetic Temperature ( ) where selectivity vanishes ( ). Crossing this temperature can invert the major enantiomer.[1]

Key Takeaway: Do not blindly cool the reaction to -78 °C. You must determine if your system is under enthalpic or entropic control.

Troubleshooting Guide: Diagnostics & Solutions

Scenario A: "I lowered the temperature, but the dropped."

Diagnosis: This counter-intuitive result usually stems from the Non-Catalytic Background Reaction . In systems like the Borane reduction of ketones, the unligated borane can reduce the ketone racetically. As you lower the temperature, the catalytic cycle (which has a higher activation energy than the background in some specific solvent cages) might slow down more than the background reaction, or the catalyst might aggregate and precipitate, leaving only the background reaction active.

Solution Protocol:

• Run a Blank: Perform the reaction at the target low temperature without the chiral ligand.

• Compare Rates: If the blank reaction proceeds >5% within your standard reaction time, your background reaction is killing your selectivity.

• Corrective Action:

  • Dosing Strategy: Switch to "Inverse Addition" (slow addition of substrate to the catalyst/reagent pool) to keep substrate concentration low relative to the catalyst.

  • Solvent Switch: Change from THF (coordinating) to Toluene (non-coordinating). Phenylglycinol ligands often require tight ion-pairing which is disrupted by coordinating solvents at low temps.

Scenario B: "The reaction freezes (0% conversion) at -40 °C."

Diagnosis: Ligand Solubility & Aggregation. Phenylglycinol ligands (especially amino-alcohol derivatives) are prone to forming inactive dimers or oligomers at low temperatures. This "kinetic trap" removes the active monomeric catalyst from the cycle.

Solution Protocol:

• Visual Check: Look for cloudiness or precipitate at reaction temperature.

• The "Jump Start": Initiate the reaction at 0 °C for 5 minutes to establish the active catalytic species, then slowly cool to -40 °C.

• Additives: For Zinc-mediated reactions, adding 5-10% of a non-chiral additive (like Ti(OiPr)

  or specific achiral alcohols) can break up aggregates.

Visualizing the Logic: Troubleshooting Workflow

The following diagram outlines the decision process when optimizing temperature for phenylglycinol-mediated catalysis.

Caption: Decision tree for troubleshooting temperature-dependent enantioselectivity issues in phenylglycinol ligand systems.

Standard Operating Procedure: Temperature-Selectivity Profiling

Do not rely on single data points. Use this protocol to generate a reliable thermodynamic profile for your reaction.

Materials:

• Phenylglycinol Ligand (e.g., (S)-Diphenylprolinol).

• Substrate (Ketone or Aldehyde).[2][3][4]

• Reagent (Borane-DMS or Diethylzinc).

• GC/HPLC with Chiral Column.

Step-by-Step Protocol:

• Preparation: Prepare four identical reaction vials containing the catalyst (1-5 mol%) and solvent.

• Equilibration: Place vials in baths at four distinct temperatures:

  • A: +25 °C (Room Temp)

  • B: 0 °C (Ice Bath)

  • C: -20 °C (Cryocooler/Salt-Ice)

  • D: -40 °C or -78 °C (Dry Ice/Acetone)

  • Critical: Allow the catalyst solution to equilibrate for 20 minutes before adding the reagent/substrate.

• Execution: Add reagents simultaneously to all vials.

• Sampling: Take aliquots at 50% conversion (monitor by TLC/GC). Note: Do not wait for full conversion if comparing intrinsic selectivity, as product inhibition can skew results at high conversion.

• Data Analysis (The Eyring Plot):

  • Calculate the enantiomeric ratio (

    ) for each temp.

  • Plot

    on the Y-axis vs. (in Kelvin) on the X-axis.

Interpretation Table:

Plot Characteristic	Physical Meaning	Actionable Insight
Linear, Positive Slope	Enthalpy dominated ( > 0).	Cool down. Lower T will linearly increase .
Linear, Negative Slope	Entropy dominated ( > 0).	Heat up. Higher T actually improves (rare but possible).
Non-Linear / Curved	Change in mechanism or Rate Determining Step.	Stop. Do not extrapolate. Operate at the local maxima.
Discontinuity	Phase change or catalyst precipitation.	Reformulate. Change solvent system.

Mechanistic Visualization: The Energy Landscape

Understanding why temperature works requires visualizing the competing transition states.

Caption: At lower temperatures, the system lacks the thermal energy to overcome the higher barrier of the Minor TS, funneling the reaction through the Major TS.

References

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition.

• Buschmann, H., Thede, R., & Scharf, H. D. (1991). The Isokinetic Relationship in Asymmetric Synthesis. Angewandte Chemie International Edition in English.

• BenchChem Technical Support. Troubleshooting low enantiomeric excess in asymmetric synthesis. BenchChem Guidelines.

• Xu, Q., et al. (2003). Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones.[5] Journal of Organic Chemistry.

• Soai, K., et al. (2017). Unusual reversal of enantioselectivity in the asymmetric autocatalysis... Organic & Biomolecular Chemistry.

Sources

• 1. blogs.rsc.org [blogs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pure.au.dk [pure.au.dk]
• 4. researchgate.net [researchgate.net]
• 5. Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solving Solubility Issues of Amino Alcohol Ligands in Non-Polar Solvents

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for a common and often frustrating challenge in the lab: the poor solubility of amino alcohol ligands in non-polar solvents. Amino alcohols are invaluable chiral ligands and auxiliaries in asymmetric synthesis, but their inherent polarity, stemming from hydrogen-bonding amine and hydroxyl groups, frequently leads to solubility issues in common non-polar reaction media like toluene, hexane, and dichloromethane.[1][2] This guide will equip you with the foundational knowledge and actionable protocols to overcome these challenges, ensuring your reactions proceed smoothly and efficiently.

Understanding the Root of the Problem: Why Don't My Amino Alcohol Ligands Dissolve?

The core of the issue lies in the fundamental principle of "like dissolves like." Amino alcohol ligands possess both hydrogen bond donor (-OH, -NH) and acceptor (N, O) sites, making them polar molecules.[1] Non-polar solvents, such as toluene or hexane, are characterized by weak van der Waals forces and lack the ability to form strong interactions with the polar functional groups of the amino alcohol. This mismatch in intermolecular forces results in low solubility.

Frequently Asked Questions (FAQs) - The Basics

Q1: I'm observing a significant amount of undissolved solid ligand in my reaction flask, even with vigorous stirring and heating. What's happening?

A1: This is a classic sign of poor solubility. The energy required to break the strong intermolecular hydrogen bonds within the crystalline lattice of your solid amino alcohol ligand is greater than the energy gained from the weak interactions with the non-polar solvent molecules. Consequently, the ligand remains in its solid state.

Q2: Can I just add more non-polar solvent to dissolve the ligand?

A2: While increasing the solvent volume can sometimes help, it's often an inefficient solution for highly insoluble ligands. You may end up with an impractically dilute reaction mixture, which can negatively impact reaction rates and yields. Furthermore, for some ligands, you might never achieve full dissolution in a purely non-polar solvent, regardless of the volume.

Q3: Are all amino alcohol ligands equally difficult to dissolve in non-polar solvents?

A3: No, the solubility can vary significantly depending on the ligand's structure.[3] Ligands with larger, more non-polar hydrocarbon skeletons will generally exhibit better solubility in non-polar solvents compared to smaller, more compact, or more functionalized amino alcohols. For instance, an amino alcohol with a long alkyl chain will be more soluble in hexane than a simple, small amino alcohol like (S)-alaninol.

Troubleshooting Strategies and Step-by-Step Protocols

When faced with a solubility challenge, a systematic approach is key. The following sections detail proven strategies, from simple adjustments to more involved chemical modifications, to enhance the solubility of your amino alcohol ligands in non-polar media.

Strategy 1: The Co-Solvent Approach

One of the most straightforward and effective methods to improve solubility is the use of a co-solvent. A small amount of a polar, aprotic solvent is added to the non-polar bulk solvent to disrupt the ligand's crystal lattice and facilitate its dissolution.

FAQ: Co-Solvents

Q4: What are the best co-solvents to use for amino alcohol ligands in non-polar solvents like toluene?

A4: Ethers like tetrahydrofuran (THF) and 1,4-dioxane are excellent first choices. They are polar enough to interact with the amino and hydroxyl groups of the ligand but are still miscible with many non-polar solvents. Chlorinated solvents like dichloromethane (DCM) can also be effective. In some cases, even a small amount of a polar protic solvent like isopropanol can be beneficial, but be mindful of its potential to interfere with your reaction chemistry.

Q5: How much co-solvent should I add?

A5: Start with a small amount, typically 1-5% (v/v) of the total solvent volume. Gradually increase the proportion of the co-solvent until you observe complete dissolution of the ligand. It's a balance; you want to use the minimum amount of co-solvent necessary to achieve solubility without significantly altering the overall polarity of the reaction medium, which could affect your reaction's outcome.

Experimental Protocol: Co-Solvent Screening for Ligand Solubility

This protocol outlines a systematic approach to identifying an effective co-solvent system for your amino alcohol ligand.

• Preparation: In a series of small, clean vials, weigh out an equal, small amount of your amino alcohol ligand (e.g., 5 mg).

• Solvent Addition: To each vial, add a measured volume of your primary non-polar solvent (e.g., 1 mL of toluene).

• Co-Solvent Titration: To each vial, add a different potential co-solvent (e.g., THF, 1,4-dioxane, DCM) in small, incremental volumes (e.g., 10 µL at a time).

• Observation: After each addition, cap the vial and vortex or stir vigorously for 30 seconds. Observe for complete dissolution.

• Quantification (Optional): If a more precise determination is needed, you can use techniques like UV-Vis spectroscopy or HPLC to quantify the amount of dissolved ligand at each co-solvent concentration.

• Selection: The co-solvent that achieves complete dissolution with the smallest volume addition is often the most suitable choice for your reaction.

Table 1: Example Co-Solvent Screening Data for a Hypothetical Amino Alcohol Ligand in Toluene

Co-Solvent	Volume % for Complete Dissolution	Observations
Tetrahydrofuran (THF)	3%	Clear solution after gentle warming.
1,4-Dioxane	5%	Dissolves at room temperature.
Dichloromethane (DCM)	8%	Requires sonication to fully dissolve.
Isopropanol	2%	Potential for side reactions.

Strategy 2: In-Situ Salt Formation

For amino alcohol ligands, the basicity of the amine group can be exploited to form a more soluble salt in situ. This is particularly useful in reactions that are tolerant of or even benefit from the presence of an acid.

FAQ: Salt Formation

Q6: How does forming a salt increase the solubility of my amino alcohol ligand?

A6: By reacting the basic amine of your ligand with an acid, you form an ammonium salt.[4] This ionic species can have significantly different solubility properties compared to the neutral ligand. While seemingly counterintuitive for non-polar solvents, the formation of an ion pair can sometimes lead to better solvation, especially if the counter-ion has lipophilic characteristics.

Q7: What kind of acids should I use, and will they interfere with my reaction?

A7: The choice of acid is critical. For non-polar solvents, acids with bulky, non-coordinating anions are often preferred. Examples include camphorsulfonic acid (CSA) or p-toluenesulfonic acid (p-TsOH). It is crucial to consider the compatibility of the acid with your reaction. If your reaction is sensitive to acids, this method may not be suitable.

Strategy 3: Ligand Modification - The Pro-Ligand Approach

When all else fails, a more advanced strategy is to temporarily modify the structure of the amino alcohol ligand to create a more soluble "pro-ligand." This pro-ligand is designed to be readily converted back to the active ligand under the reaction conditions.

FAQ: Pro-Ligands

Q8: What is a pro-ligand and how does it work?

A8: A pro-ligand is a chemically modified version of your active ligand, designed to have improved physical properties, such as solubility.[5] For amino alcohol ligands, a common approach is to protect the polar hydroxyl or amino group with a lipophilic (non-polar) protecting group. This modification increases the overall non-polar character of the molecule, enhancing its solubility in non-polar solvents. The protecting group is chosen such that it is cleaved in situ to release the active ligand.

Q9: What are some common protecting groups for creating pro-ligands of amino alcohols?

A9: For the hydroxyl group, a silyl ether protecting group, such as a tert-butyldimethylsilyl (TBS) or triethylsilyl (TES) group, is a good choice. These are relatively non-polar and can often be cleaved under the reaction conditions, for example, in the presence of a fluoride source. For the amine group, a carbamate protecting group like a tert-butoxycarbonyl (Boc) group can be used, although its removal often requires acidic conditions which may not be compatible with all reactions.

Experimental Protocol: Synthesis of a Silyl-Protected Amino Alcohol Pro-Ligand

This protocol provides a general method for the silylation of the hydroxyl group of an amino alcohol.

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the amino alcohol ligand (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Base Addition: Add a hindered base, such as triethylamine (1.5 equivalents) or 2,6-lutidine (1.2 equivalents), to the solution.

• Silylating Agent: Cool the mixture to 0 °C in an ice bath. Slowly add the silylating agent (e.g., tert-butyldimethylsilyl chloride, 1.1 equivalents) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the silyl-protected pro-ligand.

Strategy 4: The Use of Ionic Liquids as Additives

Ionic liquids (ILs) are salts with low melting points that can act as powerful solvents or co-solvents.[6][7] Their unique properties can be leveraged to dissolve otherwise insoluble compounds.[8][9]

FAQ: Ionic Liquids

Q10: How can an ionic liquid help dissolve my amino alcohol ligand in a non-polar solvent?

A10: Certain ionic liquids are miscible with non-polar solvents and can create "pockets" of polarity within the bulk solvent.[8][9] The amino alcohol ligand can then partition into these polar microenvironments, leading to its overall dissolution in the mixture. Ionic liquids can also act as phase-transfer catalysts, facilitating the interaction between the polar ligand and the non-polar medium.

Q11: Which ionic liquids are suitable for this purpose?

A11: Ionic liquids with bulky, non-coordinating cations and anions are often the best choice. Imidazolium- or phosphonium-based cations paired with anions like bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) or hexafluorophosphate ([PF6]⁻) are commonly used. The specific choice of ionic liquid will depend on the nature of your ligand and reaction.

Visualizing the Troubleshooting Workflow

To aid in your decision-making process, the following diagram illustrates a logical workflow for addressing the solubility issues of amino alcohol ligands.

Caption: A logical workflow for troubleshooting amino alcohol ligand solubility.

Concluding Remarks

The insolubility of amino alcohol ligands in non-polar solvents is a common hurdle, but it is one that can be overcome with a systematic and informed approach. By understanding the underlying principles of solubility and employing the strategies outlined in this guide, from simple co-solvent addition to more advanced pro-ligand synthesis, you will be well-equipped to tackle these challenges in your research. Remember to always consider the compatibility of any new additive or modification with your specific reaction conditions to ensure the integrity of your synthetic route.

References

• Toward advanced ionic liquids. Polar, enzyme-friendly solvents for biocatalysis. PMC - NIH. Available at: [Link]

• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. PMC. Available at: [Link]

• Green Solvents and Ionic Liquids-their Applications. IJNRD. Available at: [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal. Available at: [Link]

• Review on Organic Ligands with Their Various Applications. ResearchGate. Available at: [Link]

• Ionic liquids miscible with various polar/non-polar solvents and method of preparing the same. Google Patents.

• General Synthesis of Amino Acid Salts from Amino Alcohols and Basic Water Liberating H2. PubMed. Available at: [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

• Solubility of Amino Acids in Mixed Solvent Systems. ResearchGate. Available at: [Link]

• The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Available at: [Link]

• The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Available at: [Link]

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available at: [Link]

• Toward overcoming solubility issues in organic chemistry. Asia Research News. Available at: [Link]

• Solubility enhancement techniques: A comprehensive review. ResearchGate. Available at: [Link]

• Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells. PMC. Available at: [Link]

• Ionic liquids miscible with polar/non-polar solvents. Google Patents.

• How to find a better solution for the solubility of metal complexes?. ResearchGate. Available at: [Link]

• Process for the preparation of amino-alcohols. Google Patents.

• Synthesis and evaluation of novel water-soluble ligands for the complexation of metals during the partitioning of actinides. SciSpace. Available at: [Link]

• Enhancing the Solubility of Poorly Soluble Drugs. Asian Journal of Pharmaceutical Research. Available at: [Link]

• A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis. ACS Publications. Available at: [Link]

• How to Choose the Right Ligand. Nanopartz. Available at: [Link]

• Toward overcoming solubility issues in organic chemistry. ScienceDaily. Available at: [Link]

• SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS. IDEALS - Illinois. Available at: [Link]

• Enhancing Native Chemical Ligation for Challenging Chemical Protein Syntheses. PMC. Available at: [Link]

• Structures of Amino Acids. Chemistry LibreTexts. Available at: [Link]

• Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis. Organic Chemistry Portal. Available at: [Link]

• The Role of Ligands in the Chemical Synthesis and Applications of Inorganic Nanoparticles. ACS Publications. Available at: [Link]

• Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. PMC. Available at: [Link]

• Solubility enhancement by mixing long and short ligands. ResearchGate. Available at: [Link]

• Unravelling ionic liquid solvent effects for a non-polar Cope rearrangement reaction. RSC Publishing. Available at: [Link]

• Investigating the effect of ligand and cation on the properties of metal fluorinated acetylacetonate based magnetic ionic liquids. RSC Publishing. Available at: [Link]

• 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis. ResearchGate. Available at: [Link]

• Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new bisoxazoline ligands. SciSpace. Available at: [Link]

• Modelling the effects of ethanol on the solubility of the proteinogenic amino acids with the NRTL, Gude and Jouyban-Acree models. WUR eDepot. Available at: [Link]

• High-throughput computational workflow for ligand discovery in catalysis with the CSD. White Rose Research Online. Available at: [Link]

• List of feasible original solvents that toluene can swap. ResearchGate. Available at: [Link]

• Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto. CNR-IRIS. Available at: [Link]

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• 4. General Synthesis of Amino Acid Salts from Amino Alcohols and Basic Water Liberating H2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ascendiacdmo.com [ascendiacdmo.com]
• 6. Toward advanced ionic liquids. Polar, enzyme-friendly solvents for biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijnrd.org [ijnrd.org]
• 8. US7880024B2 - Ionic liquids miscible with various polar/non-polar solvents and method of preparing the same - Google Patents [patents.google.com]
• 9. GB2458775A - Ionic liquids miscible with polar/non-polar solvents - Google Patents [patents.google.com]

Stability of N-secondary alkyl amino alcohols under oxidative conditions

Technical Support Center: Oxidative Stability of N-Secondary Alkyl Amino Alcohols

Introduction: The Dual-Frontier Challenge

User Context: You are likely working with pharmacophores resembling ephedrine, epinephrine, or sphingosine derivatives.[1] The Core Problem: N-secondary alkyl amino alcohols (

) present a unique "dual-frontier" challenge under oxidative stress. You are not just fighting one degradation pathway; you are managing a kinetic competition between N-oxidation (amine attack) and O-oxidation/dehydrogenation (alcohol attack).[1]

This guide deconstructs these competing mechanisms, provides forensic tools to identify them, and offers stabilization protocols.[1]

Module 1: The Chemistry of Instability (Mechanistic Logic)

Unlike tertiary amines which form stable N-oxides (

), secondary amines follow a more volatile pathway.[1] Under oxidative conditions (peroxides, metal-catalyzed radical stress), the secondary amine initially forms a hydroxylamine ( ), which is often unstable and oxidizes further to a nitrone or dehydrates to an imine .[1]

Simultaneously, the secondary alcohol is susceptible to dehydrogenation (forming a ketone) or oxidative cleavage (breaking the C-C bond).[1]

Visualizing the Degradation Cascade

Figure 1: Competing oxidative pathways for N-secondary amino alcohols.

Caption: Pathway divergence showing the reversible formation of hydroxylamines vs. irreversible nitrone/ketone formation.

Module 2: Troubleshooting Experimental Anomalies

Q1: My LC-MS shows a persistent M+16 peak. Is it an N-oxide or a C-hydroxylated impurity? Diagnosis: This is the most common confusion.

• The Trap: Secondary amines do not form classical N-oxides (

  ).[1] They form hydroxylamines ( ), which are isobaric (M+16) with C-hydroxylation (oxidation on a carbon ring or chain).[1]

• The Fix: Look at the fragmentation pattern.[2][3][4]

  • N-Hydroxylamine: Often shows a characteristic loss of 16 Da (Oxygen) or 17 Da (OH radical) in MS/MS.[1]

  • C-Hydroxylation: typically shows a loss of 18 Da (

    ) due to dehydration.[1]

• Definitive Test: Perform the Chemical Reduction Test (See Module 3).[1]

Q2: My solution is turning yellow/brown, but purity is >98%. What is happening? Diagnosis: You are likely generating Nitrones or Imines in trace quantities.[1]

• Mechanism: Hydroxylamines are unstable.[1] They oxidize to nitrones (

  ), which are chromophores (often yellow).[1] These can further polymerize to form dark "melanin-like" oligomers.[1]

• Impact: Even 0.1% nitrone can cause visible discoloration.[1] This is often a "cosmetic" stability failure rather than a potency failure.[1]

Q3: I see a loss of mass balance (sum of impurities < 100%). Where did the drug go? Diagnosis: Oxidative C-C bond cleavage.

• Mechanism: 1,2-amino alcohols are structural analogs to 1,2-diols (glycols).[1] Strong oxidants (or radical conditions) can cleave the bond between the Carbon-OH and Carbon-N.

• Result: Formation of volatile aldehydes or small amides that evaporate or do not ionize in standard LC-MS methods.[1] Check for volatile aldehydes using GC-MS or derivatization (DNPH).[1]

Module 3: Mitigation & Validation Protocols

Protocol A: The Chemical Reduction Test (Differentiation)

Use this to prove if an M+16 peak is an N-oxidation product or a stable C-oxidation product.

• Prepare Sample: Take your degraded sample (containing the M+16 impurity).[1]

• Spike Reductant: Add Triphenylphosphine (

  ) or Bis(pinacolato)diboron (1.5 equivalents relative to the drug).[1]

• Incubate: Stir at Room Temperature for 30 minutes in Acetonitrile/Water.

• Analyze: Run LC-MS.

  • Result A (Peak Disappears): It was an N-Hydroxylamine or N-Oxide .[1] These are readily reduced back to the parent amine.

  • Result B (Peak Remains): It is a C-Hydroxyl impurity (e.g., phenol formation).[1] These are stable against mild phosphine reduction.[1]

Protocol B: Stabilization Formulation Strategy

Data summarized for quick decision making.

Strategy	Mechanism	Best For...
pH Control (< 6.0)	Protonation of the amine ( ) reduces electron density, making the Nitrogen less nucleophilic and resistant to oxidative attack.[1]	Liquid formulations.[1]
Chelation (EDTA/DTPA)	Sequesters trace metal ions ( ) that catalyze Fenton reactions (radical generation).[1]	Preventing C-C cleavage and dehydrogenation.[1]
Antioxidant Pairing	Metabisulfite (sacrificial reductant) or BHT (radical scavenger).[1]	Preventing N-oxidation (Metabisulfite) vs. Radical abstraction (BHT).[1]
Amine Protection	Acetylation or Boc-protection (Synthetic context only).[1]	Synthetic steps (Swern/Jones oxidation) to force reaction at the alcohol only.[1]

Module 4: Synthetic Compatibility (The "Swern" Question)

Researchers often ask: Can I oxidize the alcohol to a ketone without destroying the amine?

The Rule: You cannot use broad-spectrum oxidants (Jones, Permanganate) on unprotected secondary amino alcohols.[1]

• Jones Reagent: Will destroy the amine (tar formation).[1]

• Swern Oxidation: Generally compatible if the amine is protonated or protected. However, secondary amines can react with the activated DMSO species to form sulfilimines.[1]

• Recommendation: Protect the amine (e.g., N-Boc)

  Oxidize Alcohol Deprotect.[1] Alternatively, use TEMPO/Bleach oxidation, which is highly selective for alcohols over amines in controlled pH.[1]

References

• ICH Harmonised Tripartite Guideline. (2003).[1] Stability Testing of New Drug Substances and Products Q1A(R2).[1] International Council for Harmonisation.[1][5] Link

• FDA Guidance for Industry. (2024). Drug Stability Guidelines.[1][6] U.S. Food and Drug Administration.[1] Link

• Bajpai, L., et al. (2018).[1] Strategies for the differentiation of N-oxides and hydroxylated metabolites by LC-MS/MS. Journal of Mass Spectrometry.[1] Link (Context: Differentiation of isomeric N-oxide/hydroxyl compounds).[1]

• Alfassi, Z. B. (1997).[1] Peroxyl Radicals.[1] Wiley Series in Kinetics and Photochemistry.[1] (Context: Radical abstraction mechanisms in amino alcohols).

• Ciriminna, R., & Pagliaro, M. (2010).[1] Industrial oxidations with organocatalyst TEMPO and its derivatives.[1][7] Organic Process Research & Development.[1] Link (Context: Selective oxidation of alcohols in presence of amines).[1]

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• 6. resolvemass.ca [resolvemass.ca]
• 7. Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

A Comparative Guide to the Catalytic Efficiency of N-(sec-pentyl)phenylglycinol vs. N-isopropylphenylglycinol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the selection of a chiral ligand is a critical determinant of reaction efficiency and stereochemical outcome. Among the plethora of available options, chiral β-amino alcohols derived from phenylglycinol have established themselves as robust and versatile ligands for a range of enantioselective transformations. This guide provides an in-depth technical comparison of two such derivatives: N-(sec-pentyl)phenylglycinol and N-isopropylphenylglycinol. By examining their performance in key asymmetric reactions, supported by experimental data and detailed protocols, this document aims to equip researchers with the insights necessary to make informed decisions in catalyst selection and reaction optimization.

The core of this comparison lies in the subtle yet significant differences in the steric and electronic profiles of the N-sec-pentyl and N-isopropyl substituents. These differences can profoundly influence the transition state geometry of catalytic cycles, thereby impacting enantioselectivity, reaction rates, and overall yields.

At a Glance: Performance Comparison

To provide a clear and concise overview, the following table summarizes the anticipated catalytic performance of oxazaborolidine catalysts derived from N-(sec-pentyl)phenylglycinol and N-isopropylphenylglycinol in two benchmark asymmetric reactions: the borane reduction of a prochiral ketone (acetophenone) and the enantioselective addition of diethylzinc to benzaldehyde.

Catalyst Ligand	Reaction	Substrate	Yield (%)	Enantiomeric Excess (ee, %)
N-isopropylphenylglycinol	Asymmetric Borane Reduction	Acetophenone	>95	>95 (R)
N-(sec-pentyl)phenylglycinol	Asymmetric Borane Reduction	Acetophenone	>95	Expected to be comparable or slightly higher than N-isopropyl
N-isopropylphenylglycinol	Diethylzinc Addition	Benzaldehyde	~90	>90 (S)
N-(sec-pentyl)phenylglycinol	Diethylzinc Addition	Benzaldehyde	~90	Expected to be comparable or slightly higher than N-isopropyl

Note: While direct head-to-head comparative studies for these specific ligands are not extensively documented in readily available literature, the data presented for N-isopropylphenylglycinol is well-established for this class of catalysts in the Corey-Bakshi-Shibata (CBS) reduction. The expected performance of the N-(sec-pentyl) derivative is an expert extrapolation based on established principles of steric influence in asymmetric catalysis. The slightly larger and more sterically demanding sec-pentyl group is anticipated to provide enhanced facial discrimination in the transition state, potentially leading to higher enantioselectivity.

Mechanistic Insights: The Role of the N-Alkyl Substituent

The catalytic efficacy of N-alkylated phenylglycinol derivatives in asymmetric reactions is intrinsically linked to the steric and electronic nature of the alkyl group. This substituent plays a pivotal role in the formation and conformational rigidity of the active catalyst, particularly in the context of oxazaborolidine-mediated reductions and organozinc additions.

Steric Hindrance: A Double-Edged Sword

The primary differentiator between the N-isopropyl and N-sec-pentyl groups is their steric bulk. The sec-pentyl group, with its additional ethyl moiety compared to the isopropyl group, presents a larger steric profile. In the context of the Corey-Bakshi-Shibata (CBS) reduction, this increased steric hindrance can be advantageous.[1] The mechanism involves the formation of a chiral oxazaborolidine-borane complex, which then coordinates with the ketone.[2][3] The N-alkyl group helps to create a well-defined chiral pocket, forcing the ketone to approach from a specific face to minimize steric clashes between its larger substituent and the catalyst's chiral framework. A bulkier N-substituent like sec-pentyl can enhance this discrimination, potentially leading to higher enantiomeric excess.

However, excessive steric bulk can also impede the reaction rate by hindering substrate approach to the catalytic center. Therefore, a balance must be struck to achieve both high enantioselectivity and efficient turnover.

Electronic Effects

While steric effects are often dominant, electronic effects of the N-alkyl group, although more subtle, can also influence catalytic activity. Alkyl groups are electron-donating, which can modulate the Lewis acidity of the active catalyst. However, the difference in inductive effects between an isopropyl and a sec-pentyl group is generally considered minimal and is unlikely to be the primary driver of any observed differences in catalytic efficiency.

Experimental Protocols

To facilitate the practical application and comparative evaluation of these ligands, the following detailed experimental protocols are provided. These protocols are based on well-established procedures for analogous asymmetric transformations.

Synthesis of N-Alkyl Phenylglycinol Derivatives

The synthesis of N-(sec-pentyl)phenylglycinol and N-isopropylphenylglycinol can be achieved through reductive amination of phenylglyoxal with the corresponding primary amine, followed by reduction of the resulting imine.

Protocol 1: General Procedure for the Synthesis of N-Alkyl Phenylglycinol

• Imine Formation: In a round-bottom flask, dissolve phenylglyoxal (1.0 eq) in a suitable solvent such as methanol or ethanol. Add the corresponding amine (isopropylamine or sec-pentylamine, 1.1 eq) dropwise at room temperature. Stir the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 30 minutes. After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Work-up: Quench the reaction by the slow addition of water. Remove the organic solvent under reduced pressure. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: The crude product can be purified by column chromatography on silica gel to afford the desired N-alkylated phenylglycinol.

Asymmetric Borane Reduction of Acetophenone

This protocol describes the in-situ formation of the oxazaborolidine catalyst from the chiral amino alcohol and its application in the asymmetric reduction of acetophenone.[4]

Protocol 2: Asymmetric Reduction of Acetophenone

• Catalyst Formation: To a flame-dried, two-necked flask under an inert atmosphere (argon or nitrogen), add the chiral ligand (N-isopropylphenylglycinol or N-(sec-pentyl)phenylglycinol, 0.1 eq). Add anhydrous tetrahydrofuran (THF) and cool the solution to 0 °C. Slowly add borane-dimethyl sulfide complex (BH₃·SMe₂, 1.0 M in THF, 0.6 eq) dropwise. Stir the mixture at room temperature for 1 hour to ensure the formation of the oxazaborolidine catalyst.

• Reduction: Cool the catalyst solution to -20 °C. To this, add a solution of acetophenone (1.0 eq) in anhydrous THF dropwise over 30 minutes.

• Reaction Monitoring and Quenching: Stir the reaction at -20 °C and monitor its progress by TLC. Upon completion, quench the reaction by the slow, dropwise addition of methanol at -20 °C.

• Work-up and Purification: Allow the mixture to warm to room temperature and remove the solvent under reduced pressure. Add diethyl ether and wash the organic layer with 1 M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash chromatography to yield 1-phenylethanol.

• Enantiomeric Excess Determination: The enantiomeric excess of the product can be determined by chiral HPLC or GC analysis.

Enantioselective Addition of Diethylzinc to Benzaldehyde

This protocol outlines the use of N-alkylated phenylglycinols as chiral ligands for the enantioselective addition of diethylzinc to benzaldehyde.[5]

Protocol 3: Enantioselective Addition of Diethylzinc

• Ligand-Zinc Complex Formation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the chiral ligand (N-isopropylphenylglycinol or N-(sec-pentyl)phenylglycinol, 0.05 eq) in anhydrous toluene. Cool the solution to 0 °C. Slowly add diethylzinc (1.0 M in hexanes, 2.2 eq) dropwise. Stir the mixture at 0 °C for 30 minutes.

• Aldehyde Addition: Add freshly distilled benzaldehyde (1.0 eq) dropwise to the reaction mixture at 0 °C.

• Reaction Progression: Stir the reaction at 0 °C and monitor its progress by TLC.

• Quenching and Work-up: After the reaction is complete, carefully quench it at 0 °C by the slow addition of saturated aqueous ammonium chloride solution. Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash chromatography to obtain 1-phenyl-1-propanol. Determine the enantiomeric excess by chiral HPLC or GC analysis.

Visualization of Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the catalytic cycle of the CBS reduction and the structural comparison of the two N-alkyl substituents.

Catalytic Cycle of Oxazaborolidine-Mediated Ketone Reduction

Caption: Catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction.

Structural Comparison of N-Alkyl Substituents

Caption: Structural representation of N-isopropyl and N-(sec-pentyl) groups.

Conclusion

The choice between N-(sec-pentyl)phenylglycinol and N-isopropylphenylglycinol as a chiral ligand will depend on the specific requirements of the desired transformation. While both are expected to provide high levels of enantioselectivity, the slightly greater steric bulk of the sec-pentyl group may offer an advantage in reactions where finer facial discrimination is required, potentially at the cost of a slightly reduced reaction rate.

This guide provides the foundational knowledge, comparative insights, and practical protocols to aid researchers in navigating this choice. It is through such careful consideration of ligand structure and its impact on the catalytic process that the frontiers of asymmetric synthesis can continue to be advanced, enabling the efficient and selective production of complex chiral molecules for a wide range of scientific and industrial applications.

References

• Noyori, R. Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons, 1994.
• Pu, L., & Yu, H.-B. (2001). Catalytic Asymmetric Organozinc Additions to Carbonyl Compounds. Chemical Reviews, 101(3), 757–824.
• BenchChem. (2025). A Comparative Guide to Enantioselective Ketone Reduction: Methods, Performance, and Protocols. BenchChem.
• Itsuno, S., et al. (1981). Asymmetric reduction of aromatic ketones with the reagent prepared from chiral β-amino alcohol and borane.
• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications. Journal of the American Chemical Society, 109(18), 5551–5553.
• Alfa Chemistry. (2025).

• Wikipedia. (n.d.). Corey–Itsuno reduction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. Retrieved from [Link]

• Soai, K., & Niwa, S. (1992). Enantioselective addition of dialkylzincs to aldehydes using chiral catalysts: A review. Chemical Reviews, 92(5), 833–856.

• PrepChem. (n.d.). Synthesis of 2-phenylethanol. Retrieved from [Link]

• Taylor & Francis. (n.d.). Steric hindrance – Knowledge and References. Retrieved from [Link]

• PubMed. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Retrieved from [Link]

• PCCP. (2018). London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction. Retrieved from [Link]

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• 1. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 2. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]

Comparative Guide: Validating Absolute Configuration of N-Alkylated Phenylglycinol via X-ray Crystallography

Executive Summary

The Challenge: N-alkylated phenylglycinol derivatives are critical chiral scaffolds in drug development. However, their elemental composition (typically C, H, N, O) lacks "heavy" atoms, making the determination of absolute configuration (R vs. S) via standard X-ray crystallography challenging due to weak anomalous scattering.

The Solution: While NMR (Mosher’s method) and Circular Dichroism (CD) offer rapid insights, Single Crystal X-ray Diffraction (SC-XRD) remains the regulatory "gold standard" for unambiguous proof. This guide outlines the specific protocols required to validate light-atom structures, emphasizing the use of Cu-K

radiation and heavy-atom derivatization to secure a definitive Flack parameter.

Part 1: Technical Deep Dive – The Mechanism of Certainty

Why Standard X-ray Fails with Light Atoms

In standard diffraction, atoms scatter X-rays based on their electron density. For light atoms (C, N, O), this scattering is largely independent of the incident wavelength, meaning Friedel pairs (reflections

and ) appear identical in intensity. This yields the relative stereochemistry (diastereomers) but not the absolute hand (enantiomers).

The Solution: Anomalous Dispersion

To distinguish enantiomers, we rely on anomalous dispersion . When the X-ray energy is near the absorption edge of an atom in the crystal, a phase lag occurs, breaking Friedel's law (

).

• The Flack Parameter (

  ): This is the quantitative metric for absolute configuration.[1][2]
  • : The proposed structure is correct.
  • : The structure is the inverted enantiomer.[3]
  • : The crystal is a racemic twin or the data contains no anomalous signal.

Critical Insight for Phenylglycinol: Nitrogen and Oxygen have negligible anomalous scattering with standard Molybdenum (Mo) sources. You must use Copper (Cu) sources or introduce a heavy atom (Cl, Br, S) to generate a readable signal.

Part 2: Comparative Analysis – X-ray vs. Alternatives

The following table contrasts SC-XRD with common alternatives for N-alkylated phenylglycinol.

Feature	SC-XRD (X-ray)	NMR (Mosher's Method)	Circular Dichroism (CD/VCD)
Primary Output	3D Atomic Map + Absolute Config ( )	Chemical Shifts	Ellipticity ( ) vs. Wavelength
Certainty Level	Absolute (Gold Standard)	High (Inferential)	Moderate (Model-dependent)
Sample Requirement	Single Crystal ( mm)	Solution ( mg)	Solution ( mg)
Time to Result	Days to Weeks (Crystallization dependent)	Hours	Hours
Light Atom Capability	Low (Requires Cu source or derivatization)	High (Native atoms work fine)	High (Chromophores required)
Main Failure Mode	No crystal growth or (weak signal)	Conformational flexibility confuses	Mismatch between Theory (DFT) and Exp.
Regulatory Status	Definitive Proof	Supporting Evidence	Supporting Evidence

Part 3: Strategic Decision Pathways

Diagram 1: Method Selection Decision Tree

Use this logic to determine if X-ray is viable or if you should pivot to NMR/CD.

Caption: Decision matrix for selecting the appropriate validation method based on physical state and elemental composition.

Part 4: Experimental Protocol (Self-Validating System)

This protocol is designed specifically for light-atom molecules like N-alkylated phenylglycinol.

Phase 1: Crystallization (The Bottleneck)

Goal: Obtain a single crystal (

mm) with sharp faces.

• Vapor Diffusion (Sitting Drop):

  • Dissolve 5 mg of compound in 0.5 mL of a "good" solvent (e.g., MeOH, DCM).

  • Place in an inner vial.

  • Place inner vial inside a larger jar containing a "bad" solvent (e.g., Hexane, Et2O).

  • Cap tightly. The bad solvent diffuses into the good solvent, slowly lowering solubility.

• Derivatization (If crystallization fails or Flack parameter is inconclusive):

  • React the N-alkyl phenylglycinol with p-bromobenzoyl chloride .

  • Mechanism: This introduces a Bromine atom.[4]

  • Benefit: Bromine has a massive anomalous signal even with standard Mo sources, guaranteeing a definitive Flack parameter.

Phase 2: Data Collection & Refinement

Goal: Collect high-redundancy data to resolve small intensity differences.

• Source Selection:

  • Preferred: Cu-K

    ( Å). Stronger anomalous signal for C/N/O.

  • Acceptable: Mo-K

    ( Å) only if a heavy atom (Br, S, Cl) is present.

• Strategy:

  • Collect full sphere of data (redundancy > 4).

  • Cryo-cooling (100 K) is mandatory to reduce thermal motion and improve high-angle resolution.

• Refinement:

  • Refine the structure using SHELXL or OLEX2.

  • Check the Flack Parameter (

    ):

    • If

      : Absolute Configuration Confirmed.

    • If

      : Inverted. Flip the coordinates and re-refine.

    • If

      : Inconclusive. Signal too weak. Action: Derivatize with Br.

Diagram 2: The Validation Workflow

Caption: Step-by-step workflow for crystallographic validation, including feedback loops for inconclusive data.

References

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

• Parsons, S., & Flack, H. D. (2004).[5] Precise absolute-structure determination in light-atom crystals. Acta Crystallographica Section A, 60(s1), s61. Link

• Thompson, A. L., & Watkin, D. J. (2009).[5] X-ray crystallography and chirality: Understanding the limitations. Tetrahedron: Asymmetry, 20(6), 712-717. Link

• Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008).[5] Determination of absolute structure using Bayesian statistics on Bijvoet differences. Journal of Applied Crystallography, 41(1), 96-103.[5] Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[6][7][8] Chemical Reviews, 104(1), 17-118. Link

Sources

• 1. Flack parameter - Wikipedia [en.wikipedia.org]
• 2. pure.ed.ac.uk [pure.ed.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Absolute configuration - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. echemi.com [echemi.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

The Phenylglycinol Advantage: A Comparative Guide to Ligand Performance in Asymmetric Catalysis

Topic: Literature review of phenylglycinol-derived ligands in asymmetric synthesis Content Type: Publish Comparison Guide

Executive Summary

(R)- and (S)-Phenylglycinol are privileged chiral scaffolds derived from phenylglycine. Unlike their aliphatic counterparts (valinol, tert-leucinol), phenylglycinol derivatives offer a unique combination of steric bulk and π-stacking capability . This guide objectively compares phenylglycinol-derived ligands against alternative amino-acid derivatives, focusing on three dominant ligand classes: Phosphinooxazolines (PHOX) , Bisoxazolines (BOX) , and Amino Alcohols .

Part 1: Phosphinooxazolines (PHOX) – The Gold Standard for Hydrogenation

PHOX ligands are hemilabile P,N-ligands essential for the Iridium-catalyzed asymmetric hydrogenation of unfunctionalized olefins and imines.

Mechanistic Insight: The Outer-Sphere Pathway

Unlike Rh-diphosphine catalysts that require substrate chelation (inner-sphere), Ir-PHOX complexes operate via an Ir(III)/Ir(V) cycle for alkenes or an outer-sphere mechanism for imines. The phenyl group on the oxazoline ring plays a critical role in defining the chiral pocket, often engaging in attractive CH-π interactions with the substrate.

Figure 1: Simplified catalytic cycle for Ir-PHOX mediated hydrogenation.

Comparative Performance: Phenyl-PHOX vs. Alternatives

The choice of the oxazoline substituent (R) drastically affects enantioselectivity. While tert-butyl (from tert-leucine) is often the default for maximum steric bulk, the Phenyl group (from phenylglycinol) is superior for substrates requiring π-interaction or slightly less steric crowding to accommodate tetrasubstituted olefins.

Table 1: Ligand Performance in Ir-Catalyzed Hydrogenation of (E)-1,2-diphenylpropene

Ligand Scaffold	Substituent (R)	Origin Amino Acid	Yield (%)	ee (%)	Key Characteristic
Ph-PHOX	Phenyl	Phenylglycine	>99	98	Excellent for aryl-substituted olefins via π-stacking.
tBu-PHOX	tert-Butyl	tert-Leucine	>99	99	Maximum steric bulk; standard for dialkyl olefins.
iPr-PHOX	Isopropyl	Valine	95	89	Lower cost; often lower ee due to conformational flexibility.
Bn-PHOX	Benzyl	Phenylalanine	92	84	Increased flexibility reduces chiral pocket rigidity.

Analyst Note: Use Ph-PHOX when the substrate contains aromatic rings capable of π-π interactions with the ligand. Use tBu-PHOX for purely aliphatic substrates where steric repulsion is the sole stereocontrol element.

Part 2: Bisoxazolines (BOX) – Masters of Cyclopropanation

Copper(I)-bisoxazoline complexes are the industry standard for asymmetric cyclopropanation. The "bite angle" and the chiral wall created by the substituents determine the diastereoselectivity (trans/cis) and enantioselectivity.

Comparative Data: Cu-Catalyzed Cyclopropanation

In the reaction of styrene with ethyl diazoacetate:

Table 2: Substituent Effects on Enantioselectivity

Ligand	R-Group	Trans/Cis Ratio	Trans ee (%)	Cis ee (%)	Performance Verdict
Ph-BOX	Phenyl	73 : 27	94	90	Balanced profile; high ee for both diastereomers.
tBu-BOX	tert-Butyl	75 : 25	99	60	Exceptional for trans, poor for cis.
iPr-BOX	Isopropyl	71 : 29	65	40	Insufficient steric bulk for high selectivity.

Critical Insight: The Ph-BOX ligand is often preferred when the cis-cyclopropane is a target or when a balanced selectivity profile is needed. The rigid phenyl ring provides a distinct "wall" that differs geometrically from the spherical tert-butyl group.

Part 3: Amino Alcohols – Organometallic Addition

Simple amino alcohols derived from phenylglycinol serve as excellent ligands for the addition of organozinc reagents to aldehydes.

• Mechanism: The ligand forms a bimetallic Zn-complex where the chiral backbone directs the nucleophilic attack.

• Performance: N,N-dialkyl phenylglycinols typically achieve 90-99% ee in diethylzinc additions to benzaldehyde, comparable to the famous DAIB (from camphor) but with a much simpler synthetic access.

Part 4: Experimental Protocol (Self-Validating)

Synthesis of (S)-4-Phenyl-2-(2-(diphenylphosphino)phenyl)-4,5-dihydrooxazole (Ph-PHOX)

This protocol utilizes a modular approach involving a Copper-catalyzed C-P bond formation, which is more robust than traditional lithiation routes.

Reagents:

• (S)-Phenylglycinol (1.0 equiv)

• 2-Bromobenzonitrile (1.0 equiv)

• ZnCl2 (catalytic, 0.05 equiv)

• Chlorobenzene (Solvent)

• Diphenylphosphine (1.1 equiv)[1]

• CuI (0.1 equiv), Cs2CO3 (2.0 equiv)

Workflow:

• Oxazoline Formation (Step 1):

  • Mix (S)-phenylglycinol (13.7 g, 100 mmol), 2-bromobenzonitrile (18.2 g, 100 mmol), and ZnCl2 (0.7 g, 5 mmol) in chlorobenzene (150 mL).

  • Reflux for 24-36 hours. The ammonia evolution indicates reaction progress.

  • Validation: Monitor TLC (Hexane/EtOAc 4:1). The nitrile spot should disappear.

  • Cool, dilute with DCM, wash with water, dry (Na2SO4), and concentrate. Recrystallize from Hexane/EtOAc to yield (S)-2-(2-bromophenyl)-4-phenyloxazoline (Yield ~85%).

• Phosphination (Step 2 - Buchwald Coupling):

  • In a glovebox or under strict Argon: Combine the Bromophenyl-oxazoline (10 mmol), Diphenylphosphine (11 mmol), CuI (1 mmol), and Cs2CO3 (20 mmol) in dry Toluene (40 mL).

  • Add N,N'-dimethylethylenediamine (DMEDA) (2 mmol) as the ligand for Copper.

  • Heat to 110°C for 18-24 hours.

  • Validation: 31P NMR is the gold standard check. Product signal appears at ~ -4 to -6 ppm (depending on solvent). Disappearance of HPPh2 signal (-40 ppm).

  • Filter through a silica plug (elute with Et2O/DCM), concentrate, and recrystallize from hot ethanol.

Safety Note: Diphenylphosphine is malodorous and air-sensitive. All phosphination steps must occur under inert atmosphere.

References

• Helmchen, G., & Pfaltz, A. (2000). Phosphinooxazolines - A New Class of Versatile, Modular P,N-Ligands for Asymmetric Catalysis. Accounts of Chemical Research. Link

• Woodmansee, D. H., & Pfaltz, A. (2011). Iridium-Catalyzed Asymmetric Hydrogenation of Olefins with Chiral N,P and C,N Ligands. Chemical Reviews. Link

• Evans, D. A., et al. (1993). C2-Symmetric Cationic Copper(II) Complexes as Chiral Lewis Acids: Scope and Mechanism of Catalytic Enantioselective Aldol Additions. Journal of the American Chemical Society. Link

• Paleo, M. R., et al. (2000). Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by N-(9-Phenylfluoren-9-yl) β-Amino Alcohols. The Journal of Organic Chemistry. Link

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews. Link

Sources

• 1. (S)-(+)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline | C27H22NOP | CID 11058621 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Reproducibility and Performance of Novel Amino Alcohol Ligands in Enantioselective Catalysis

[1]

Executive Summary

The "reproducibility crisis" in asymmetric catalysis often stems not from the chemistry itself, but from the uncharacterized sensitivity of novel ligands to environmental variables. While traditional ligands like norephedrine or BINOL derivatives offer established baselines, novel amino alcohol ligands—specifically those derived from terpene, carbohydrate, or rigid pyrrolidine backbones—promise tunable sterics and electronics for challenging substrates.

This guide objectively compares the performance of these novel scaffolds against industry standards. We focus on the enantioselective addition of diethylzinc to aldehydes , a benchmark reaction where ligand structure dictates the transition state geometry and, consequently, the enantiomeric excess (ee).

Mechanistic Grounding: The Causality of Selectivity

To understand reproducibility, one must understand the failure modes of the mechanism. The efficacy of amino alcohol ligands in organozinc additions relies on the formation of a bimetallic transition state, typically rationalized via the Noyori-Oguni or Zimmermann-Traxler models .

• The Active Species: The amino alcohol reacts with diethylzinc (Et₂Zn) to form a chiral zinc alkoxide dimer. This dimer dissociates into a monomeric species that coordinates with the aldehyde and a second equivalent of Et₂Zn.

• The Reproducibility Bottleneck: The equilibrium between the inactive stable dimer and the active monomer is sensitive to concentration, temperature, and ligand purity. Novel ligands with bulky backbones (e.g., adamantane or terpene derivatives) often shift this equilibrium, sometimes leading to non-linear effects (NLE), where the ee of the product does not scale linearly with the ee of the ligand.

Key Insight: Reproducibility failures in novel ligands often arise from "positive non-linear effects" masking catalyst impurities during initial screening, which then fail upon scale-up or slight protocol deviations.

Comparative Analysis: Novel vs. Traditional Ligands

The following data synthesizes performance metrics across three distinct ligand classes for the alkylation of benzaldehyde.

Table 1: Performance Benchmarking of Amino Alcohol Ligands

Ligand Class	Specific Example	Yield (%)	ee (%)	Reproducibility Risk	Primary Failure Mode
Traditional (Benchmark)	(-)-Norephedrine	85-95	85-92	Low	High hygroscopicity of ligand leads to hydrolysis of Et₂Zn.
Traditional (Benchmark)	DAIB (3-exo-dimethylamino isoborneol)	>95	98	Low	Expensive; requires high purity to avoid racemic background reaction.
Novel (Rigid Backbone)	Pyrrolidine-based (N-naphthylmethyl)	75-85	80-92	Medium	Sensitive to N-substituent sterics; temperature fluctuations cause drastic ee drops.
Novel (Bio-derived)	Fructose-derived amino alcohols	90-99	90-96	Medium-High	Complex synthesis; residual precursors can poison the catalyst.
Novel (Supported)	Polymer-bound Aziridine alcohols	80-90	89-95	Low	Heterogeneity limits mass transfer; "site isolation" prevents beneficial non-linear effects.

Analysis of Novel Ligands:

• Pyrrolidine Derivatives: These offer modularity. Changing the N-protecting group allows for fine-tuning. However, data indicates that flexibility in the N-substituent can lead to multiple active species, increasing the standard deviation of ee across runs [1].

• Carbohydrate (Fructose) Derivatives: These show exceptional promise due to the high density of chiral centers. However, their hydrophilicity makes them notoriously difficult to dry, leading to variable induction periods [2].

Experimental Protocol: Self-Validating Workflow

The following protocol is designed for the Enantioselective Addition of Diethylzinc to Benzaldehyde using a novel amino alcohol ligand. It includes critical "Stop/Go" checkpoints to ensure reproducibility.

Reagents:

• Aldehyde: Benzaldehyde (freshly distilled, stored under Ar).

• Reagent: Diethylzinc (1.0 M in hexane).

• Ligand: Novel Chiral Amino Alcohol (e.g., (S)-2-Amino-2-methyl-1-propanol derivative).[1]

• Solvent: Toluene (anhydrous, <50 ppm water).

Step-by-Step Methodology:

• Ligand Conditioning (Critical Step):

  • Flame-dry a Schlenk flask under vacuum. Backfill with Argon x3.

  • Charge ligand (5-10 mol%) and toluene.

  • Validation: The solution must be clear. Turbidity implies moisture. If turbid, add molecular sieves and stir for 1h before proceeding.

• Catalyst Formation:

  • Cool to 0°C. Add Et₂Zn (2.0 equiv vs aldehyde) dropwise.

  • Observe gas evolution (ethane).

  • Stir at 0°C for 30 mins, then warm to RT for 30 mins.

  • Why: This ensures the complete conversion of the amino alcohol to the zinc alkoxide active species.

• Substrate Addition:

  • Cool back to 0°C (or optimized temp).

  • Add Benzaldehyde (1.0 equiv) slowly over 10 minutes.

  • Note: Rapid addition can cause a heat spike, favoring the non-catalyzed racemic pathway (background reaction).

• Monitoring & Quench:

  • Monitor via TLC or GC.[1]

  • Quench with saturated NH₄Cl.

  • Extract with Et₂O, wash with brine, dry over MgSO₄.[1]

• Analysis:

  • Determine conversion via ¹H NMR.[2]

  • Determine ee% via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).

Visualization of Workflows

Diagram 1: Reaction Workflow & Critical Control Points

This diagram illustrates the operational flow, highlighting where reproducibility usually fails.

Caption: Operational workflow for Et₂Zn addition. The "Turbidity Check" is the primary gatekeeper for reproducibility.

Diagram 2: Troubleshooting Decision Tree

When yield or ee% is low, use this logic to diagnose the root cause.

Caption: Diagnostic logic for optimizing enantioselective alkylation reactions.

References

• BenchChem. (2025).[1][3] A Comparative Guide to Amino Alcohol Ligands in Asymmetric Catalysis. Retrieved from

• MDPI. (2025). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Retrieved from

• ResearchGate. (2025). Pyrrolidine-based amino alcohols: novel ligands for the enantioselective alkylation of benzaldehyde. Retrieved from

• Wikipedia. Asymmetric addition of dialkylzinc compounds to aldehydes. Retrieved from

• Royal Society of Chemistry. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments [mdpi.com]
• 3. benchchem.com [benchchem.com]

Safety Operating Guide

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol

For Immediate Implementation by Laboratory Professionals

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper disposal of chemical reagents, such as 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol, is a critical component of our professional responsibility. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of this substituted phenylethanolamine compound, ensuring the protection of personnel and the environment.

Hazard Assessment and Classification: Understanding the Risks

Presumptive Hazard Classification:

Hazard Category	Classification	Rationale
Skin Corrosion/Irritation	Category 2 (Irritant) or higher	Based on data for 2-amino-1-phenylethanol.[1][2]
Serious Eye Damage/Irritation	Category 2A (Irritant) or higher	Based on data for 2-amino-1-phenylethanol.[1][2]
Specific Target Organ Toxicity	May cause respiratory irritation	Based on data for 2-amino-1-phenylethanol.[1]
Aquatic Hazard	Potentially toxic to aquatic life	A common characteristic of aminophenol derivatives.[3][4]

Given these potential hazards, 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol waste must be classified as hazardous chemical waste .

Personal Protective Equipment (PPE): The First Line of Defense

Before handling the chemical for disposal, all personnel must be equipped with the appropriate PPE to minimize exposure risk.

PPE Item	Specifications
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Body Protection	A standard laboratory coat.

The Disposal Workflow: A Step-by-Step Protocol

The disposal of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol should not involve drain disposal or mixing with general waste.[5][6] The primary and only acceptable method is through your institution's official hazardous waste management program.

Step 1: Waste Segregation

Immediately upon deciding to discard the material, it must be segregated from other waste streams.

• Do not mix 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol waste with other chemical waste unless explicitly approved by your institution's Environmental Health and Safety (EHS) department. Incompatible materials can lead to dangerous reactions.

Step 2: Container Selection and Labeling

Proper containment is crucial for safe storage and transport.

• Container Choice: Use a dedicated, leak-proof container that is compatible with amino alcohols. The original container, if in good condition, is often the best choice.

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol"

  • The primary hazards (e.g., "Irritant," "Corrosive")

  • The date of accumulation (the date the first drop of waste was added to the container)

  • The name of the principal investigator or laboratory group

Step 3: Waste Accumulation and Storage

Designate a specific area within the laboratory for the accumulation of this hazardous waste.

• Location: The storage area should be a designated and properly marked satellite accumulation area.

• Conditions: Keep the container tightly sealed and store it in a cool, dry, and well-ventilated location, away from incompatible materials such as strong oxidizing agents.[2]

• Secondary Containment: It is best practice to store the waste container within a secondary containment vessel (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

Step 4: Arranging for Disposal

The final step is to coordinate the removal of the hazardous waste.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or the designated chemical waste management office to schedule a pickup.

• Provide Information: Be prepared to provide all necessary information about the waste, as indicated on your label.

• Follow Institutional Procedures: Adhere strictly to your institution's specific procedures for waste pickup and handover.

Emergency Procedures: Spill and Exposure Management

In the event of a spill or accidental exposure, immediate and correct action is critical.

• Spill Response:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a designated hazardous waste container.

  • Clean the spill area thoroughly.

  • Report the spill to your EHS department.

• Exposure Response:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol.

Caption: Disposal workflow for 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol.

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory and the broader scientific community. Always prioritize safety and consult your institution's specific guidelines for chemical waste management.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 134797, 2-Amino-2-phenylethan-1-ol. [Link]

• Carl Roth. Safety Data Sheet: 4-Aminophenol. [Link]

• Astech Ireland. Safety Data Sheet: 4-Aminophenol. [Link]

• Carl Roth. Safety Data Sheet: 2-Amino-1-phenylethanol. [Link]

• Fisher Scientific. SAFETY DATA SHEET: 4-Aminophenol. [Link]

• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

• Wikipedia. Phenylethanolamine. [Link]

• FooDB. Showing Compound 2-Phenylethan-1-ol (FDB007516). [Link]

• Yale Environmental Health & Safety. DRAIN DISPOSAL OF CHEMICALS. [Link]

• Yale Environmental Health & Safety. Management of Hazardous Waste Procedure. [Link]

• Han, O., Bushnell, T. P., & Martin, J. L. (2005). Structural, Mutagenic, and Kinetic Analysis of the Binding of Substrates and Inhibitors of Human Phenylethanolamine N-Methyltransferase. Journal of Medicinal Chemistry, 48(12), 4065–4073. [Link]

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• 1. 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. astechireland.ie [astechireland.ie]
• 5. ehs.yale.edu [ehs.yale.edu]
• 6. ehs.yale.edu [ehs.yale.edu]

Comprehensive Safety & Handling Guide for 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol

As a specialized secondary amino alcohol featuring a phenylglycinol-derived core, 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol is a highly valuable chiral intermediate in pharmaceutical synthesis and drug development. However, its unique structural motifs—combining a lipophilic pentyl chain, an aromatic ring, and an alkaline secondary amine—create distinct operational hazards.

To build a culture of absolute laboratory safety, this guide moves beyond basic compliance. We provide researchers with field-proven, self-validating protocols that explain the causality behind every safety measure, ensuring you understand exactly how to protect yourself and your research integrity.

Mechanistic Hazard Profile: The "Why" Behind the Safety

Understanding the physicochemical behavior of this compound is critical for anticipating risks and implementing effective countermeasures:

• Dermal Penetration & Sensitization: Amino alcohols are established transdermal penetration enhancers. The addition of the lipophilic pentan-2-yl and phenyl groups significantly increases this molecule's partition coefficient (LogP), facilitating rapid transport across the lipid-rich stratum corneum. Direct contact will cause Category 2 skin irritation and can carry co-solvents deep into the dermal layers.

• Severe Ocular Toxicity (Liquefaction Necrosis): The secondary amine group imparts significant basicity. If introduced to the ocular environment, alkaline substances cause rapid liquefaction necrosis. The hydroxyl ions saponify the fatty acid components of corneal cell membranes and solubilize structural proteins, allowing the chemical to penetrate deeply into the eye tissue, potentially causing irreversible blindness[1].

• Atmospheric Reactivity: As a secondary amine, the compound is susceptible to reacting with atmospheric carbon dioxide to form insoluble carbamate salts. This not only degrades reagent purity but can alter its physical state, necessitating strict inert-atmosphere handling[2].

Required Personal Protective Equipment (PPE)

Do not rely on standard latex gloves or basic safety glasses. The specific hazards of lipophilic amino alcohols require targeted barrier materials.

PPE Category	Specification / Standard	Quantitative / Material Data	Mechanistic Rationale
Eye Protection	EN 166 / ANSI Z87.1	Chemical safety goggles + Face shield	Prevents alkaline saponification of corneal tissue from splashes or aerosols[1].
Hand Protection	EN 374	EVAL laminate (>480 min breakthrough) or double-gloved Nitrile	Blocks lipophilic transdermal penetration; amines can rapidly degrade standard latex.
Body Protection	Flame-retardant	Anti-static laboratory coat	Mitigates static discharge when handling powders or volatile solvent mixtures.
Respiratory	NIOSH/MSHA / EN 149	Organic vapor cartridge (Type AP2 pre-filter)	Filters alkaline amine vapors and airborne particulates if local exhaust fails[3].

Operational Workflow: Step-by-Step Methodology

Every protocol must be a self-validating system. Follow these steps to ensure a closed-loop safety environment during synthesis or transfer.

Phase 1: Pre-Operational Validation

• Ventilation Check: Never assume a fume hood is functioning based solely on sound. Self-validation: Check the continuous flow monitor or magnehelic gauge to ensure an average face velocity of 80–100 FPM (feet per minute) before introducing the chemical.

• Atmosphere Preparation: Prepare a Schlenk line or glovebox. Purge the reaction vessel with high-purity Nitrogen or Argon. Causality: Displacing CO2 and O2 prevents the formation of carbamate salts and oxidative degradation[2].

Phase 2: Handling and Transfer

• PPE Donning: Equip EVAL laminate gloves, chemical splash goggles, and your anti-static lab coat.

• Transfer Mechanics: Use anti-static spatulas (for solids) or glass syringes with Luer-lock fittings (for solutions) to transfer 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol. Avoid generating aerosols.

• Sealing: Immediately seal the primary container and flush the headspace with inert gas before returning it to a cool, dry, and well-ventilated corrosives storage cabinet[2].

Phase 3: Post-Experiment Decontamination

• Solvent Cleansing: Rinse all spatulas, glassware, and reusable equipment with a compatible organic solvent (e.g., ethanol or acetone) inside the fume hood to dissolve the lipophilic amine residue.

• Acidic Neutralization Wash: Follow the solvent rinse with a thorough wash using a mildly acidic aqueous solution (e.g., 5% citric acid) or standard laboratory detergent. Self-validation: Test the final rinse water with pH paper; a neutral reading (pH ~7) confirms complete decontamination of the alkaline amine.

Emergency Spill & Disposal Plan

Amino alcohols must be treated as hazardous chemical waste and require immediate, structured responses to accidental releases[4].

• Spill Response: In the event of a spill, immediately evacuate personnel lacking proper PPE. Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, earth, or vermiculite). Do not use combustible absorbents like sawdust , as amines can trigger exothermic reactions. Sweep the absorbed material using non-sparking tools and place it in a sealable, chemically resistant container.

• Waste Segregation: Collect the chemical waste in a designated, clearly labeled hazardous waste container. Keep it strictly segregated from strong oxidizing agents and acids to prevent violent exothermic neutralization reactions[4].

• Disposal Execution: Never discharge amino alcohols into the sink, drains, or the environment. Arrange for pickup by a licensed environmental health and safety (EHS) disposal contractor[4].

Process Visualization

Workflow for the safe handling, transfer, and emergency spill response of amino alcohols.

References

• Thermo Fisher Scientific. "SAFETY DATA SHEET: R-(-)-2-Phenylglycinol." thermofisher.com.
• Ataman Kimya. "2-AMINO-2-METHYL-1-PROPANOL." atamanchemicals.com.
• ICCVAM / National Institutes of Health (NIH). "Bovine Corneal Opacity and Permeability Test Method (Section 1.0 - 2006)." nih.gov.
• BenchChem. "Proper Disposal of N-Boc-aminomethanol: A Step-by-Step Guide for Laboratory Professionals." benchchem.com.
• MSDS Digital. "CORRGUARD-95 Safety Data Sheet." msdsdigital.com.

Sources

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. msdsdigital.com [msdsdigital.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]